1-Diethoxyphosphorylnonane

Core Science & Biosynthesis

1-Diethoxyphosphorylnonane: Chemical Profiling, Mechanistic Synthesis, and Applications in Surface Engineering

An In-Depth Technical Guide for Researchers and Materials Scientists

Executive Summary

1-Diethoxyphosphorylnonane (commonly known as diethyl nonylphosphonate) is a highly versatile C9 alkylphosphonate building block. In the realm of organic synthesis, it serves as a critical intermediate for generating complex phosphonic acids and functionalized olefins. In materials science and drug development, its derivative—nonylphosphonic acid—is heavily utilized to engineer surface wettability, passivate metal oxide interfaces, and develop robust Self-Assembled Monolayers (SAMs) for biosensor platforms.

As a Senior Application Scientist, I have structured this technical whitepaper to move beyond basic chemical descriptors. Here, we will dissect the causality behind its synthesis, explore its surface chemistry applications, and provide field-proven, self-validating protocols designed to eliminate common experimental bottlenecks.

Chemical and Physical Profiling

Understanding the physical parameters of 1-diethoxyphosphorylnonane is essential for optimizing reaction conditions, particularly during vacuum distillation and solvent extraction. Below is a consolidated data profile [4][].

Property	Value
IUPAC Name	1-Diethoxyphosphorylnonane
Common Synonyms	Diethyl nonylphosphonate
CAS Number	92154-58-0
Molecular Formula	C₁₃H₂₉O₃P
Molecular Weight	264.34 g/mol
Appearance	Colorless to pale yellow viscous liquid
Boiling Point	~150–160 °C (at 1–2 mmHg vacuum)
Density	~0.95–0.98 g/cm³
Solubility	Soluble in ethanol, dichloromethane (DCM), and ether; insoluble in water

Mechanistic Synthesis: The Michaelis-Arbuzov Pathway

The most reliable and scalable method for synthesizing 1-diethoxyphosphorylnonane is the classical Michaelis-Arbuzov reaction [1][2]. This transformation entails the reaction of 1-bromononane with triethyl phosphite.

Mechanistically, the reaction initiates via an Sₙ2 nucleophilic attack by the lone pair of the trivalent phosphorus onto the primary carbon of 1-bromononane, displacing the bromide ion. This generates a highly reactive phosphonium intermediate. The displaced bromide ion then acts as a nucleophile, attacking one of the electrophilic ethyl groups on the phosphonium center. This dealkylation step collapses the intermediate into the stable pentavalent phosphonate ester, expelling bromoethane as a volatile byproduct.

Michaelis-Arbuzov mechanism for the synthesis of 1-Diethoxyphosphorylnonane.

Field-Proven Insight: During scale-up, the most common point of failure is the incomplete removal of the bromoethane byproduct. If left in the reaction mixture, bromoethane readily reacts with the unreacted triethyl phosphite to generate diethyl ethylphosphonate [3][3]. This side product is notoriously difficult to separate from the target C9-phosphonate via fractional distillation due to similar boiling points under vacuum. Therefore, continuous short-path distillation of the low-boiling bromoethane is not just an optimization—it is a mechanistic necessity.

Surface Chemistry Applications: Precursor to SAMs

While 1-diethoxyphosphorylnonane is a stable storage form, its true value in materials science is unlocked upon hydrolysis to nonylphosphonic acid .

Alkylphosphonates are vastly superior to alkanethiols for modifying metal oxide surfaces (e.g., TiO₂, Al₂O₃, ZrO₂) [2][4]. While thiols are ideal for gold substrates, they oxidize easily and bind poorly to oxides. In contrast, phosphonic acids form strong, multidentate coordination bonds with surface hydroxyl groups, leading to highly stable, densely packed Self-Assembled Monolayers (SAMs). The C9 chain of nonylphosphonic acid provides an optimal balance: it is long enough to induce significant hydrophobicity and steric passivation, yet short enough to maintain high solubility during the dip-coating process.

Workflow from phosphonate precursor to self-assembled monolayer on metal oxides.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols have been designed as self-validating systems. Causality is explicitly stated to empower researchers to troubleshoot effectively.

Protocol A: Synthesis of 1-Diethoxyphosphorylnonane

Objective: High-yield synthesis via the Arbuzov reaction with continuous byproduct removal.

• Reagent Preparation: In a flame-dried, argon-purged two-neck round-bottom flask, combine 1-bromononane (1.0 equiv) and triethyl phosphite (1.5 to 2.0 equiv).

  • Causality: An excess of triethyl phosphite ensures complete consumption of the alkyl halide and compensates for any minor losses during distillation.

• Thermal Activation & Distillation: Equip the flask with a short-path distillation head. Heat the mixture to 150–160 °C. Maintain this temperature for 12–18 hours.

  • Causality: The distillation head continuously removes the volatile bromoethane (bp ~38 °C). Removing this byproduct drives the equilibrium forward (Le Chatelier’s principle) and suppresses the formation of the diethyl ethylphosphonate impurity [3][3].

• Purification: Once the evolution of bromoethane ceases, remove the excess triethyl phosphite via vacuum distillation (bp ~45 °C at 10 mmHg). Finally, distill the target 1-diethoxyphosphorylnonane under high vacuum (1–2 mmHg at ~150 °C).

• Self-Validation: Analyze the purified liquid via ³¹P NMR. A single sharp peak around +32 to +33 ppm confirms the formation of the alkylphosphonate. The absence of peaks at +139 ppm (unreacted triethyl phosphite) or +35 ppm (diethyl ethylphosphonate) validates the separation efficiency.

Protocol B: Hydrolysis to Nonylphosphonic Acid (McKenna Method)

Objective: Quantitative deprotection of the ethyl ester without harsh aqueous conditions.

• Silylation: Dissolve 1-diethoxyphosphorylnonane in anhydrous dichloromethane (DCM) under an argon atmosphere. Cool the flask to 0 °C. Add bromotrimethylsilane (TMSBr) (2.5 equiv) dropwise.

  • Causality: Novice chemists often attempt hydrolysis using prolonged reflux in concentrated HCl. For long-chain alkylphosphonates, this causes poor aqueous solubility and incomplete deprotection. TMSBr selectively and gently cleaves the P–O–C(ethyl) bonds to form a highly reactive silyl ester intermediate, bypassing biphasic aqueous issues entirely.

• Cleavage: Allow the mixture to warm to room temperature and stir for 4–6 hours.

• Methanolysis: Evaporate the DCM and excess TMSBr under reduced pressure. Add anhydrous methanol to the residue and stir for 1 hour.

  • Causality: Methanol rapidly hydrolyzes the silyl ester intermediate into the free phosphonic acid, generating volatile methoxytrimethylsilane as a byproduct.

• Self-Validation: Evaporate the methanol to yield nonylphosphonic acid as a white solid. ³¹P NMR will show a distinct downfield shift from ~33 ppm (ester) to ~36–38 ppm (free acid). Furthermore, ¹H NMR will validate success through the complete disappearance of the characteristic ethyl quartet (~4.1 ppm) and triplet (~1.3 ppm).

Conclusion

1-Diethoxyphosphorylnonane is a foundational molecule bridging the gap between synthetic organic chemistry and advanced materials engineering. By strictly controlling the thermodynamics of the Michaelis-Arbuzov reaction and utilizing anhydrous silylation for hydrolysis, researchers can reliably generate high-purity C9 phosphonic acids. These validated workflows ensure the integrity of downstream applications, particularly in the fabrication of highly ordered, stable self-assembled monolayers on metal oxide interfaces.

References

• Title: Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction Source: Molecules (MDPI) URL: [Link]

• Title: Self-Assembled Monolayers of Alkylphosphonic Acids on Metal Oxides Source: Langmuir (ACS Publications) URL: [Link]

• Title: A Sustainable Improvement of ω-Bromoalkylphosphonates Synthesis to Access Novel KuQuinones Source: Molecules (MDPI) URL: [Link]

Sources

• 2. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Thermodynamic Stability of Long-Chain Alkyl Phosphonates: A Technical Guide

This guide details the thermodynamic and kinetic stability profiles of long-chain alkyl phosphonates, specifically contrasting them with phosphate esters. It is designed for researchers in surface chemistry and pharmacology who require robust, self-assembling, or metabolically stable moieties.

Part 1: Executive Summary

Long-chain alkyl phosphonates (

) represent a class of organophosphorus compounds defined by a direct, hydrolytically stable carbon-phosphorus (C-P) bond. Unlike phosphate esters (C-O-P), which are susceptible to enzymatic and chemical hydrolysis, phosphonates exhibit exceptional thermodynamic stability and kinetic inertness. This guide analyzes the physicochemical basis of this stability, provides validated synthesis protocols, and details their application in Self-Assembled Monolayers (SAMs) and drug design.

Part 2: Fundamental Chemistry & Stability Profile

The C-P vs. C-O-P Bond

The core differentiator of phosphonates is the C-P bond.[1] While the bond dissociation energy (BDE) of P-C and P-O bonds are comparable in magnitude, their kinetic stability differs drastically due to the mechanism of cleavage.

• Phosphate Ester (C-O-P): The oxygen atom acts as a leaving group. Nucleophilic attack at the phosphorus atom (by water or enzymes like phosphatases) readily cleaves the P-O bond, releasing the alcohol.

• Phosphonate (C-P): The C-P bond is non-hydrolyzable under standard biological and environmental conditions. The carbanion (

  ) is a remarkably poor leaving group, rendering the C-P bond inert to nucleophilic attack at the phosphorus center.

Table 1: Comparative Stability Metrics

Feature	Phosphate Ester (R-O-PO3)	Alkyl Phosphonate (R-PO3)	Mechanistic Insight
Bond Type	P-O-C (Ester linkage)	P-C (Direct bond)	P-C bond lacks a leaving group for hydrolysis.
Hydrolytic Stability (pH 7)	Low (t½ ~ minutes to days)	High (t½ > years)	Phosphonates resist spontaneous hydrolysis.
Acid Resistance (pH 1)	Labile (Acid-catalyzed hydrolysis)	Stable	C-P bond survives concentrated HCl reflux.
Thermal Decomposition	< 200°C (Elimination)	> 350°C (P-C cleavage)	Phosphonates are suitable for high-temp SAM annealing.
Enzymatic Susceptibility	High (Phosphatases)	Negligible	"Metabolic Stealth" for drug delivery.

Thermal Stability Mechanisms

Long-chain alkyl phosphonates (e.g., Octadecylphosphonic acid) exhibit high thermal stability. Thermogravimetric Analysis (TGA) typically shows:

• Dehydration (< 150°C): Loss of physisorbed water and condensation of P-OH groups to form anhydrides (P-O-P).

• Core Stability (150°C – 350°C): The alkyl chain and C-P bond remain intact.

• Decomposition (> 400°C): Homolytic cleavage of the C-P bond or alkyl chain degradation.

Part 3: Synthesis Protocol (Michaelis-Arbuzov)

The synthesis of long-chain alkyl phosphonates is most reliably achieved via the Michaelis-Arbuzov reaction . This protocol converts an alkyl halide and a trialkyl phosphite into a phosphonate diester, which is subsequently hydrolyzed to the acid.

Reaction Mechanism Visualization

The following diagram illustrates the

attack followed by the dealkylation step that drives the reaction to thermodynamic completion.

Figure 1: The Michaelis-Arbuzov mechanism. The driving force is the formation of the thermodynamically stable phosphoryl (P=O) bond (approx. 544 kJ/mol).

Validated Experimental Protocol

Target: Synthesis of Diethyl Octadecylphosphonate (

).

Reagents:

• 1-Bromooctadecane (1 eq, e.g., 10 mmol)

• Triethyl phosphite (1.5 eq, excess drives kinetics)

• Note: Perform neat (solvent-free) to maximize collision frequency and temperature.

Step-by-Step Workflow:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a short-path distillation head . Connect the receiving flask to a cold trap.

  • Expert Insight: The distillation head is critical to continuously remove the volatile ethyl bromide byproduct (

    ). Removing the byproduct prevents competing side reactions (e.g., alkylation of the phosphite by EtBr) and pushes the equilibrium forward.

• Reaction: Heat the neat mixture to 150°C under an inert atmosphere (

  or Ar).

• Monitoring: Stir for 4–6 hours. Monitor the collection of ethyl bromide in the receiving flask.

  • Validation: Use

    NMR.[2][3] Disappearance of the phosphite peak (~140 ppm) and appearance of the phosphonate peak (~30 ppm) confirms conversion.

• Purification: Increase temperature or apply vacuum to distill off excess triethyl phosphite. The residue is the pure diethyl phosphonate.

• Hydrolysis (Optional for Acid form): Reflux the ester in 6M HCl for 12 hours to cleave the ethyl groups, yielding the free phosphonic acid (

  ).

Part 4: Stability Testing Protocol

To verify the thermodynamic stability of the synthesized phosphonate for drug or material applications, use the following self-validating NMR assay.

Hydrolytic Stability Assay (NMR-Based)

Objective: Quantify kinetic inertness at physiological and extreme pH.

• Sample Preparation: Dissolve 10 mg of the phosphonate in 0.6 mL of deuterated solvent (

  with surfactant if needed, or mixture).

• Internal Standard: Add a known quantity of Triphenylphosphine Oxide (TPPO) .

  • Trustworthiness: TPPO is inert and provides a constant integration reference to normalize concentration data against instrument drift.

• Stress Conditions: Prepare three parallel tubes:

  • Acidic: Add

    to pH 1.

  • Neutral: Buffered

    (pH 7.4).

  • Basic: Add

    to pH 12.

• Data Acquisition: Incubate at

  (body temp) or (accelerated aging). Acquire NMR spectra at t=0, 24h, 72h, and 1 week.

• Analysis: Integration ratio of Phosphonate/TPPO should remain constant. Appearance of inorganic phosphate (

  ) peak at 0 ppm indicates degradation.

Part 5: Surface Engineering (SAMs)

Long-chain alkyl phosphonates are superior to silanes for modifying metal oxides (Titanium, Aluminum, Tantalum) due to the hydrolytic stability of the P-O-Metal bond.

Binding Mode & Stability

Unlike silanes, which form Si-O-Si networks that can hydrolyze in water, phosphonates bind bidentately or tridentately to metal surface sites.

Figure 2: Stability comparison of SAM anchors. Phosphonates form robust coordination complexes with surface metal cations, resisting desorption in aqueous media.

Key Advantage: The desorption energy of phosphonates from

is significantly higher than carboxylates and silanes, making them ideal for implant coatings and corrosion inhibitors.

References

• The Hydrolysis of Phosphinates and Phosphonates: A Review. MDPI Molecules. [Link]

• Bond Dissociation Energies of Organophosphorus Compounds. Journal of Physical Chemistry A. [Link]

• Comparative Properties of Siloxane vs Phosphonate Monolayers on Titanium Alloy. Langmuir. [Link]

• Thermal Stability of Organophosphonate Self-Assembled Monolayers. ACS Applied Materials & Interfaces. [Link]

• Synthesis of Phosphonates via Michaelis-Arbuzov Reaction. Current Organic Chemistry. [Link]

Sources

• 1. Structural and Mechanistic Insights into C-P Bond Hydrolysis by Phosphonoacetate Hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

A Technical Guide to the Solubility of 1-Diethoxyphosphorylnonane in Organic Solvents

Foreword

For researchers, scientists, and professionals in drug development and materials science, a comprehensive understanding of a compound's solubility is fundamental. This guide provides an in-depth technical overview of the solubility of 1-diethoxyphosphorylnonane, a dialkyl phosphonate with a nonyl chain. While specific quantitative solubility data for this compound is not extensively documented in publicly available literature, this guide will equip you with the foundational knowledge, predictive insights, and detailed experimental protocols to determine its solubility in a range of organic solvents. We will delve into the molecular characteristics of 1-diethoxyphosphorylnonane, the theoretical principles governing its solubility, and a practical, self-validating methodology for empirical determination.

Introduction to 1-Diethoxyphosphorylnonane

1-Diethoxyphosphorylnonane belongs to the class of organophosphorus compounds, specifically a dialkyl phosphonate. Its molecular structure consists of a polar diethoxyphosphoryl group attached to a non-polar nine-carbon alkyl chain (nonane). This amphiphilic nature is the primary determinant of its solubility characteristics. The polar phosphonate group can engage in dipole-dipole interactions and potentially hydrogen bonding with suitable solvents, while the long nonyl tail favors interactions with non-polar, aliphatic solvents through van der Waals forces.

The applications of such long-chain organophosphorus compounds are varied, ranging from their use as extractants in hydrometallurgy to potential roles as surfactants, ligands in catalysis, and intermediates in the synthesis of more complex molecules.[1] Understanding their solubility is therefore critical for process design, formulation, and application.

Predicting the Solubility of 1-Diethoxyphosphorylnonane

Based on the "like dissolves like" principle, we can make several predictions about the solubility of 1-diethoxyphosphorylnonane:

• High Solubility in Non-Polar and Moderately Polar Solvents: The presence of the C9 alkyl chain suggests good solubility in aliphatic hydrocarbons such as hexane and heptane, as well as in aromatic hydrocarbons like toluene. The ethoxy groups on the phosphorus atom also contribute to its affinity for moderately polar solvents.

• Moderate to Good Solubility in Polar Aprotic Solvents: Solvents like tetrahydrofuran (THF), dichloromethane (DCM), and ethyl acetate are likely to be effective at solvating both the polar head and the non-polar tail of the molecule.

• Limited Solubility in Highly Polar Protic Solvents: While the phosphonate group has some polarity, the long non-polar tail will likely limit its solubility in highly polar protic solvents such as methanol and ethanol. A combination of methanol and acetonitrile has been noted as effective for some organophosphorus compounds.[2]

• Insolubility in Water: The molecule's significant hydrophobic character, due to the nonyl group, will make it virtually insoluble in water. Nonane itself is insoluble in water.[3][4][5][6]

Experimental Determination of Solubility

Given the absence of readily available data, an empirical approach is necessary. The following is a detailed protocol for determining the equilibrium solubility of 1-diethoxyphosphorylnonane in an organic solvent. This method is based on the principle of preparing a saturated solution and then quantifying the concentration of the dissolved solute.

Materials and Equipment

• 1-Diethoxyphosphorylnonane (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker bath or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• A suitable analytical instrument for quantification (e.g., Gas Chromatography with a Flame Photometric Detector (GC-FPD) or Mass Spectrometry (GC-MS), or High-Performance Liquid Chromatography (HPLC) with a suitable detector).

Experimental Workflow

The overall workflow for determining the solubility is depicted in the following diagram:

Caption: Experimental workflow for solubility determination.

Step-by-Step Protocol

• Preparation of Saturated Solution:

  • Add an excess amount of 1-diethoxyphosphorylnonane to a series of vials. The presence of undissolved solid at the end of the experiment is crucial to confirm that equilibrium has been reached.

  • Pipette a known volume (e.g., 5 mL) of the selected organic solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

  • Allow the solutions to equilibrate for a sufficient period (typically 24-48 hours) to ensure that the maximum amount of solute has dissolved.

• Sample Collection and Preparation:

  • After equilibration, remove the vials from the shaker bath and allow the undissolved solid to settle.

  • Carefully withdraw an aliquot of the clear supernatant using a pipette.

  • Immediately filter the aliquot through a syringe filter (e.g., 0.22 µm PTFE) to remove any suspended microparticles. This step is critical to prevent overestimation of the solubility.

  • Accurately dilute the filtered aliquot with the same organic solvent to a concentration that falls within the linear range of the analytical method.

• Quantification:

  • Prepare a series of standard solutions of 1-diethoxyphosphorylnonane of known concentrations in the same organic solvent.

  • Analyze the standard solutions and the diluted sample using a suitable analytical technique (e.g., GC-FPD, GC-MS, or HPLC). The choice of technique will depend on the volatility and chromophoric properties of the analyte.

  • Construct a calibration curve by plotting the instrument response against the concentration of the standard solutions.

  • Determine the concentration of 1-diethoxyphosphorylnonane in the diluted sample from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by multiplying the concentration of the diluted sample by the dilution factor.

  • Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Factors Influencing Solubility

Several factors can influence the solubility of 1-diethoxyphosphorylnonane in organic solvents:

• Temperature: The dissolution of solids is often an endothermic process, meaning that solubility tends to increase with increasing temperature.[7] However, this relationship should be determined experimentally for each solvent system.

• Solvent Polarity: As discussed, the polarity of the solvent will play a crucial role. A solvent that can effectively solvate both the polar diethoxyphosphoryl group and the non-polar nonyl chain will exhibit the highest dissolving capacity.

• Presence of Impurities: Impurities in either the solute or the solvent can affect the measured solubility. It is therefore essential to use high-purity materials.

Data Presentation

The experimentally determined solubility data should be presented in a clear and organized manner. A tabular format is recommended for easy comparison.

Table 1: Solubility of 1-Diethoxyphosphorylnonane in Various Organic Solvents at 25 °C

Organic Solvent	Polarity Index	Solubility (g/L)	Molar Solubility (mol/L)
n-Hexane	0.1	Experimental Data	Experimental Data
Toluene	2.4	Experimental Data	Experimental Data
Dichloromethane	3.1	Experimental Data	Experimental Data
Tetrahydrofuran (THF)	4.0	Experimental Data	Experimental Data
Ethyl Acetate	4.4	Experimental Data	Experimental Data
Acetone	5.1	Experimental Data	Experimental Data
Acetonitrile	5.8	Experimental Data	Experimental Data
Ethanol	4.3	Experimental Data	Experimental Data
Methanol	5.1	Experimental Data	Experimental Data

Conclusion

This technical guide provides a comprehensive framework for understanding and determining the solubility of 1-diethoxyphosphorylnonane in organic solvents. While specific solubility data is not widely published, the principles outlined here, combined with the detailed experimental protocol, empower researchers to generate reliable and accurate solubility data tailored to their specific needs. A systematic approach to determining solubility is indispensable for the successful application of this and other organophosphorus compounds in research and development.

References

• [Link to a relevant scientific article on organophosphorus compound solubility, if available during a more targeted search]

• Azam, M. F., et al. (Date of publication, if available). The Solubility/Degradation Study of Organophosphoric Acid Extractants in Sulphuric Acid Media. ResearchGate. [Source not a direct clickable link, but provides context on factors affecting solubility][7]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards - Nonane. Retrieved from [Link][3]

• Sinochem Nanjing Corporation. (n.d.). Nonane. Retrieved from [Link][4]

• National Institutes of Health. (n.d.). Nonane. PubChem. Retrieved from [Link][5]

• Eddleston, M., & Buckley, N. A. (2019). Novel Clinical Toxicology and Pharmacology of Organophosphorus Insecticide Self-Poisoning. Annual Review of Pharmacology and Toxicology, 60, 441-460. [Link][1]

• [Author, if available]. (Date). A novel method for the determination of organophosphorus pesticides in urine samples using a combined gas diffusion microextraction (GDME) and gas chromatography-mass spectrometry (GC–MS) technique. PMC. [Link][2]

Sources

• 1. annualreviews.org [annualreviews.org]
• 2. A novel method for the determination of organophosphorus pesticides in urine samples using a combined gas diffusion microextraction (GDME) and gas chromatography-mass spectrometry (GC–MS) technique - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CDC - NIOSH Pocket Guide to Chemical Hazards - Nonane [cdc.gov]
• 4. Nonane Chemical Properties, Safety Data, Uses, SDS & Supplier Information – Expert Industrial Chemicals Guide [sinochem-nanjing.com]
• 5. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N-NONANE | 111-84-2 [chemicalbook.com]
• 7. researchgate.net [researchgate.net]

Technical Whitepaper: Toxicity Profile, Handling, and Degradation Workflows of Diethyl Nonylphosphonate

Executive Summary

Diethyl nonylphosphonate (DENP, CAS: 92154-58-0) is a dialkyl alkylphosphonate utilized primarily as a research chemical, building block, and structural simulant in organophosphorus (OP) chemistry[]. Because its core phosphonate scaffold shares structural similarities with more hazardous OP compounds, it is frequently studied in the context of analytical detection, degradation methodology, and material science. This whitepaper provides an authoritative overview of its toxicity profile, structure-activity relationships, professional handling requirements, and validated protocols for its chemical degradation.

Structural and Mechanistic Toxicity Profile

The toxicity of organophosphorus compounds is fundamentally dictated by their chemical structure—specifically, the presence of a highly labile leaving group (such as a fluoride or thiolate) attached to the central phosphorus atom. These leaving groups facilitate the rapid phosphorylation of the serine hydroxyl group within the active site of acetylcholinesterase (AChE), leading to systemic neurotoxicity.

Diethyl nonylphosphonate lacks these labile leaving groups. Instead, it features two stable ethoxy ester bonds and a nine-carbon (nonyl) aliphatic chain[2].

• Steric Hindrance and Lipophilicity: The long nonyl chain significantly increases the lipophilicity of the molecule while providing substantial steric hindrance around the phosphorus center.

• Ester Bond Stability: The ester bonds in dialkyl alkylphosphonates are considerably stronger than the bonds of typical OP leaving groups. Because OP toxicity is directly dependent on the ease of leaving group removal, DENP exhibits a very low acute toxicity profile compared to functionalized OP agents[2].

• Primary Hazards: DENP is not a systemic neurotoxin. Its primary hazards are localized; it acts as a mild to moderate irritant to the skin, eyes, and respiratory tract upon direct exposure.

Table 1: Comparative Structural Features of Organophosphonates

Compound Class	Representative Example	Leaving Group Lability	AChE Inhibition Potential	Primary Application
Dialkyl Alkylphosphonate	Diethyl nonylphosphonate	Very Low (Stable Esters)	Negligible	Research, Simulants[][3]
Alkyl Methylphosphonate	Diethyl methylphosphonate	Low	Negligible	CWA Simulant (DMMP/DEMP)[3]
Phosphonofluoridate	Regulated OP Agents	Extremely High (Fluoride)	Critical / Lethal	Chemical Warfare[3]

Professional Handling and Storage Protocols

While DENP is not highly toxic, its handling must adhere to strict professional laboratory standards to prevent sensitization, irritation, or contamination of analytical equipment.

• Personal Protective Equipment (PPE): Operators must wear chemically resistant nitrile gloves (minimum 0.4 mm thickness recommended for prolonged handling of lipophilic organics), safety goggles with side shields, and a standard laboratory coat.

• Engineering Controls: All transfers, aliquoting, and reactions involving DENP must be conducted within a certified Class II fume hood. The compound's low volatility reduces inhalation risk at room temperature, but aerosolization during mechanical agitation or heating requires localized exhaust.

• Storage: Store in a cool, dry, well-ventilated cabinet away from strong oxidizing agents and strong bases (which can initiate slow hydrolysis). Keep containers tightly sealed under an inert atmosphere (e.g., Argon) if long-term stability is required.

Validated Workflow: Alkaline Hydrolysis and Degradation

Understanding the degradation pathways of dialkyl alkylphosphonates is critical for both environmental remediation and the validation of decontamination protocols. Research has demonstrated that dialkyl alkylphosphonates can be effectively degraded via alkaline hydrolysis, which cleaves a single alkyl group to form a monoalkyl alkylphosphonate[2]. This monoester can then be subjected to further enzymatic or oxidative degradation.

Experimental Protocol: Base-Catalyzed Hydrolysis of DENP

Objective: To quantitatively hydrolyze diethyl nonylphosphonate into monoethyl nonylphosphonate for analytical validation and safe disposal.

Causality & Rationale: The hydroxide ion (

) acts as a strong nucleophile, attacking the electrophilic phosphorus center. Due to the stability of the ester bonds, elevated pH and temperature are required to force the displacement of the ethoxy group. The reaction selectively halts at the monoester stage because the resulting negatively charged phosphonate anion repels further nucleophilic attack by hydroxide ions[2].

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 2.0 M solution of Sodium Hydroxide (NaOH) in a 1:1 mixture of deionized water and ethanol. Reasoning: Ethanol acts as a co-solvent to solubilize the highly lipophilic DENP, ensuring a homogenous reaction mixture.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 10 mmol of diethyl nonylphosphonate.

• Hydrolysis: Slowly add 25 mL of the 2.0 M NaOH solution to the flask. Heat the mixture to a gentle reflux (approx. 80°C) and stir continuously for 4 to 6 hours.

• Quenching: Allow the reaction to cool to room temperature. Carefully adjust the pH of the solution to ~3.0 using 1.0 M Hydrochloric acid (HCl) in an ice bath. Reasoning: Acidification protonates the resulting sodium monoethyl nonylphosphonate, allowing it to be extracted into an organic phase if isolation is required.

• Analytical Validation: Extract an aliquot of the aqueous layer with dichloromethane (DCM). Analyze the organic layer via Gas Chromatography-Mass Spectrometry (GC/MS).

  • Validation Metric: Successful degradation is confirmed by the complete disappearance of the parent DENP peak and the emergence of the monoethyl nonylphosphonate mass signature.

Degradation Pathway Visualization

Fig 1: Stepwise chemical and enzymatic degradation pathway of dialkyl alkylphosphonates.

References

• Generic Rapid Analysis of Current and Prospective Nerve Agents and Their Degradation Products. Defense Technical Information Center (DTIC). Available at: [Link]

• Ion mobility and mass spectrometric investigations of organophosphates related to chemical warfare agents and pesticides. University of Birmingham. Available at:[Link]

Sources

• 2. apps.dtic.mil [apps.dtic.mil]
• 3. etheses.bham.ac.uk [etheses.bham.ac.uk]

Topic: A Technical Guide to the Synthesis of 1-Diethoxyphosphorylnonane

An in-depth technical guide by a Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Long-Chain Alkylphosphonates

1-Diethoxyphosphorylnonane is a member of the organophosphonate family, a class of compounds characterized by a stable carbon-phosphorus (C-P) bond.[1] These molecules are of significant interest in medicinal chemistry and materials science. Their structural similarity to phosphates allows them to act as stable analogs or mimics of phosphate esters in biological systems, making them valuable as enzyme inhibitors, haptens for catalytic antibody induction, and therapeutic agents.[2] Specifically, long alkyl chains, such as the nonane group in 1-diethoxyphosphorylnonane, can impart lipophilic character, facilitating membrane transport or specific hydrophobic interactions in biological targets.

This guide provides an in-depth exploration of the primary synthetic pathways to 1-diethoxyphosphorylnonane, with a focus on the venerable Michaelis-Arbuzov reaction. We will dissect the reaction mechanism, provide a detailed experimental protocol, and discuss alternative synthetic strategies, offering field-proven insights into the practical execution of these methods.

The Cornerstone of C-P Bond Formation: The Michaelis-Arbuzov Reaction

The most reliable and widely employed method for synthesizing simple dialkyl alkylphosphonates like 1-diethoxyphosphorylnonane is the Michaelis-Arbuzov reaction.[3] First discovered by August Michaelis in 1898 and later extensively explored by Aleksandr Arbuzov, this reaction facilitates the formation of a pentavalent phosphorus species from a trivalent phosphorus ester and an alkyl halide.[2][3]

Reaction Mechanism and Rationale

The reaction proceeds via a two-step bimolecular nucleophilic substitution (SN2) mechanism. Understanding this mechanism is critical for optimizing reaction conditions and troubleshooting potential issues.

• Step 1: Phosphonium Salt Formation: The reaction initiates with the nucleophilic attack of the lone pair of electrons on the phosphorus atom of triethyl phosphite onto the electrophilic primary carbon of a 1-halononane (e.g., 1-bromononane or 1-iodononane). This SN2 attack displaces the halide ion and forms a quasi-phosphonium salt intermediate.[2][4]

• Step 2: Dealkylation: The displaced halide anion, now acting as a nucleophile, attacks one of the electrophilic ethyl carbons of the phosphonium intermediate. This second SN2 reaction cleaves a C-O bond, resulting in the formation of the final diethyl nonylphosphonate product and a volatile ethyl halide byproduct (e.g., bromoethane).[3][5]

The overall reaction is thermodynamically driven by the formation of a very stable phosphoryl (P=O) double bond.

Caption: Mechanism of the Michaelis-Arbuzov Reaction.

Experimental Protocol: Synthesis of 1-Diethoxyphosphorylnonane

This protocol describes a standard laboratory-scale synthesis. The choice of halide in 1-halononane impacts reactivity (I > Br > Cl); 1-bromononane is often a good compromise between reactivity and cost.

Materials:

• Triethyl phosphite (C₆H₁₅O₃P)

• 1-Bromononane (C₉H₁₉Br)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Distillation apparatus (for purification)

Procedure:

• Reaction Setup: Equip a dry 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser. The apparatus should be flame-dried or oven-dried to exclude moisture, which can hydrolyze the phosphite ester.

• Charging Reactants: Charge the flask with 1-bromononane (e.g., 20.7 g, 0.1 mol). Add a slight excess of triethyl phosphite (e.g., 18.3 g, 0.11 mol). Using a slight excess of the phosphite ensures complete consumption of the less volatile alkyl halide, simplifying purification.

• Reaction Conditions: Heat the reaction mixture under a nitrogen or argon atmosphere with vigorous stirring. The reaction typically requires elevated temperatures, often in the range of 120-160 °C, to drive the dealkylation step.[3] The reaction progress can be monitored by observing the formation and distillation of the bromoethane byproduct (boiling point: 37-39 °C) into a collection trap if desired. The reaction is typically run for several hours (4-8 h) until the evolution of bromoethane ceases.

• Workup and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Remove any unreacted triethyl phosphite and the ethyl bromide byproduct under reduced pressure using a rotary evaporator.

  • The crude product is then purified by vacuum distillation. The high boiling point of 1-diethoxyphosphorylnonane necessitates distillation under high vacuum to prevent decomposition.

Caption: Experimental workflow for phosphonate synthesis.

Alternative Synthetic Pathways

While the Michaelis-Arbuzov reaction is the workhorse for this transformation, other methods for C-P bond formation exist and may be applicable, particularly in more complex molecular contexts.

• Michaelis-Becker Reaction: This pathway involves the reaction of a sodium salt of a dialkyl phosphite (e.g., diethyl phosphite) with an alkyl halide. It is performed under basic conditions and can sometimes be advantageous for substrates that are sensitive to the high temperatures of the Arbuzov reaction.

• Transition-Metal-Catalyzed Cross-Coupling: Modern synthetic organic chemistry has developed powerful methods for C-P bond formation using transition metal catalysts, such as palladium or nickel.[6][7] These reactions, often referred to as Hirao or Tavs reactions, typically couple aryl or vinyl halides with phosphites. While less common for simple alkylphosphonates, they offer an alternative route with potentially milder conditions.[6]

• Photochemical Methods: Recent advancements include light-induced or photochemical Arbuzov-type reactions.[2][8] These methods can proceed under mild, metal-free conditions, generating radicals from alkyl halides that then combine with the phosphite. This approach expands the scope of the reaction to substrates that may not be compatible with thermal conditions.[8]

Comparative Analysis of Synthesis Pathways

Pathway	Key Reactants	Conditions	Advantages	Disadvantages
Michaelis-Arbuzov	Trialkyl Phosphite + Alkyl Halide	High Temp (120-160°C)	High yield, simple, no catalyst needed.[3]	High temperatures, potential side reactions.
Michaelis-Becker	Dialkyl Phosphite Salt + Alkyl Halide	Basic, lower temp	Milder temperature conditions.	Requires strong base, moisture sensitive.
Metal-Catalyzed	Aryl/Vinyl Halide + Phosphite + Catalyst	Mild to moderate temp	Broad substrate scope, mild conditions.[6]	Catalyst cost/toxicity, ligand sensitivity.
Photochemical	Alkyl Halide + Phosphite	Ambient temp, light	Very mild, catalyst-free.[2][8]	Requires specialized equipment, may not be suitable for all substrates.

Conclusion

The synthesis of 1-diethoxyphosphorylnonane is most practically and efficiently achieved via the Michaelis-Arbuzov reaction, a robust and well-established method for creating the essential C-P bond. Its operational simplicity and high yields make it the preferred route in both academic and industrial settings. By understanding the underlying SN2 mechanism, researchers can effectively control the reaction to produce high-purity long-chain alkylphosphonates for a wide array of applications in drug discovery and materials science. While alternative methods involving metal catalysts or photochemistry offer milder conditions and expanded scope, the thermal Michaelis-Arbuzov reaction remains the gold standard for this specific target molecule.

References

• OSTI.GOV. (n.d.). Direct Aryloxylation/Alkyloxylation of Dialkyl Phosphonates for the Synthesis of Mixed Phosphonates. Retrieved from [Link]

• Taylor & Francis Online. (2010, October 27). Synthesis of Dialkyl-Hydroxymethylphosphonates in Heterogeneous Conditions. Retrieved from [Link]

• Ovid. (2003, March 3). First synthesis of dialkyl phosphonate derivatives of sesquiterpene α methylene γ lactone. Retrieved from [Link]

• MDPI. (2024, May 21). Bis(2,2,2 trifluoroethyl) Phosphonate as a Convenient Precursor for the Synthesis of H-Phosphonates. Retrieved from [Link]

• ResearchGate. (n.d.). Conventional synthesis of dialkyl phosphonates. Retrieved from [Link]

• Semantic Scholar. (n.d.). A Convenient synthesis of 1-(diethoxyphosphoryl)cyclopropanecarboxylates. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Decarboxylative cross-coupling reactions for P(O)–C bond formation. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). An alternative C–P cross-coupling route for the synthesis of novel V-shaped aryldiphosphonic acids. Retrieved from [Link]

• Royal Society of Chemistry. (2020, October 30). Chapter 11: C–P Bonds in Biology: Phosphonates and Phosphinates. Retrieved from [Link]

• CORE. (2022, January 24). C-P bond formation of cyclophanyl-, and aryl halides via a UV-induced photo Arbuzov reaction : a versatile portal to phosphonate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Phosphonate synthesis by substitution or phosphonylation. Retrieved from [Link]

• Wikipedia. (n.d.). Michaelis–Arbuzov reaction. Retrieved from [Link]

• Wiley Online Library. (n.d.). Alcohol-Based Michaelis-Arbuzov Reaction: an Efficient and Environmentally-Benign Way for C-P(O) Bond Formation. Retrieved from [Link]

• MDPI. (2022, March 21). Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. Retrieved from [Link]

• Acta Chemica Scandinavica. (1964). A Kinetic Study of Michaelis-Arbuzov Reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Arbuzov Reaction. Retrieved from [Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction [mdpi.com]
• 3. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 4. Arbuzov Reaction [organic-chemistry.org]
• 5. actachemscand.ki.ku.dk [actachemscand.ki.ku.dk]
• 6. An alternative C–P cross-coupling route for the synthesis of novel V-shaped aryldiphosphonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phosphonate synthesis by substitution or phosphonylation [organic-chemistry.org]
• 8. files01.core.ac.uk [files01.core.ac.uk]

The Hydrophobic Profile of 1-Diethoxyphosphorylnonane: A Technical Guide to the Partition Coefficient

Introduction: The Critical Role of Hydrophobicity in Molecular Design

In the landscape of chemical research, particularly within drug development and environmental science, the behavior of a molecule in aqueous and lipid environments is a fundamental determinant of its efficacy, distribution, and fate. This guide provides an in-depth technical examination of the hydrophobicity of 1-diethoxyphosphorylnonane, an organophosphorus compound. We will explore this property through the lens of the n-octanol/water partition coefficient (logP), a critical parameter that quantifies molecular lipophilicity. Understanding the logP of 1-diethoxyphosphorylnonane is essential for predicting its membrane permeability, bioavailability, and potential for bioaccumulation.[1]

This document is intended for researchers, scientists, and professionals in drug development. It moves beyond a simple recitation of facts to provide a causal understanding of experimental and computational methodologies, ensuring a robust and validated approach to characterizing this important molecule.

Theoretical Framework: Understanding the Partition Coefficient (logP)

The n-octanol/water partition coefficient, most commonly expressed as its logarithm (logP), is the ratio of the concentration of a compound in a mixture of two immiscible solvents, n-octanol and water, at equilibrium.[1] The n-octanol serves as a surrogate for the lipid bilayers of cell membranes, making logP a crucial indicator of how a substance might distribute itself within a biological system.[1]

A positive logP value indicates a preference for the lipid (n-octanol) phase, signifying a hydrophobic or lipophilic ("fat-loving") nature. Conversely, a negative logP value denotes a preference for the aqueous (water) phase, indicating a hydrophilic ("water-loving") character. This single, dimensionless value is a cornerstone in quantitative structure-activity relationship (QSAR) studies and is pivotal for:

• Drug Development: Predicting the absorption, distribution, metabolism, and excretion (ADME) properties of a drug candidate. A moderately lipophilic character (typically a logP between 1 and 3) is often sought for optimal oral absorption.[2]

• Environmental Science: Assessing the environmental fate and potential for bioaccumulation of chemicals in organisms.[3]

• Toxicology: Higher lipophilicity can correlate with increased toxicity, as it may facilitate passage across biological membranes like the blood-brain barrier.[3][4]

Quantitative Data for Organophosphorus Compounds

Compound	CAS Number	LogP Value	Method
1-Diethoxyphosphorylnonane	33994-32-8	4.69	Predicted (Molinspiration)
Tabun (GA)	77-81-6	0.384	Experimental (GC)[2]
Sarin (GB)	107-44-8	0.299	Experimental (GC)[2]
Cyclosarin (GF)	329-99-7	1.038	Experimental (GC)[2]
VX	50782-69-9	0.675	Experimental (GC)[2]

The predicted logP value for 1-Diethoxyphosphorylnonane was calculated using the Molinspiration online property calculation service, which is based on a robust group contribution methodology.[5]

The predicted logP of 4.69 for 1-diethoxyphosphorylnonane suggests it is a significantly hydrophobic compound. This value is considerably higher than that of several well-known organophosphorus nerve agents, which is expected given the long nonyl alkyl chain that dominates its structure. This high hydrophobicity has profound implications for its behavior in biological and environmental systems, suggesting a strong affinity for lipid-rich environments and a potential for bioaccumulation.

Methodologies for Determining the Partition Coefficient

A comprehensive understanding of logP requires familiarity with both experimental and computational determination methods. The choice of method is often dictated by the required accuracy, the properties of the test substance, and the stage of the research.

Experimental Determination Methods

Experimental methods provide the most definitive logP values. The Organisation for Economic Co-operation and Development (OECD) has established standardized guidelines to ensure data quality and comparability.

1. The Shake-Flask Method (OECD Guideline 107)

This is the traditional and most direct method for logP determination. It is most suitable for compounds with logP values between -2 and 4.[6][7] The method is prone to errors for highly lipophilic substances (logP > 4) due to the formation of micro-emulsions that can artificially inflate the measured concentration in the aqueous phase.[8]

Causality Behind Experimental Choices: The core principle is to allow a solute to partition between two pre-saturated immiscible liquids (n-octanol and water) until equilibrium is reached. The subsequent concentration analysis in each phase directly yields the partition ratio. Centrifugation is a critical step to ensure complete phase separation, which is paramount for accuracy. The requirement to analyze both phases and compare the total amount of substance with the initial amount serves as a self-validating mass balance check.

Detailed Experimental Protocol: Shake-Flask Method

• Preparation of Solvents: Prepare water-saturated n-octanol and n-octanol-saturated water by vigorously shaking equal volumes of high-purity n-octanol and water for 24 hours, followed by a standing period to allow for complete phase separation.

• Test Substance Preparation: Prepare a stock solution of 1-diethoxyphosphorylnonane in n-octanol. The concentration should be low enough to not exceed its solubility in either phase.

• Partitioning: In a suitable vessel (e.g., a separatory funnel or centrifuge tube), combine a precise volume of the n-octanol stock solution with a precise volume of the saturated water. The volume ratio of the two phases should be adjusted based on the expected logP to ensure that concentrations in both phases are accurately measurable.

• Equilibration: Agitate the vessel at a constant temperature (typically 20-25°C) until equilibrium is achieved. The time required for equilibration should be determined in preliminary experiments.

• Phase Separation: Centrifuge the mixture to ensure a clear and complete separation of the n-octanol and water phases.

• Concentration Analysis: Carefully sample each phase and determine the concentration of 1-diethoxyphosphorylnonane using a validated analytical method, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase (Coctanol) to the concentration in the aqueous phase (Cwater). The logP is the base-10 logarithm of this value.

• Replication: The experiment should be performed in triplicate to ensure the reproducibility of the results. The final logP values should fall within a range of ± 0.3 units.[7]

Experimental Workflow: Shake-Flask Method (OECD 107)

Caption: Workflow for logP determination via the Shake-Flask method.

2. HPLC Method (OECD Guideline 117)

This method estimates logP based on the retention time of a substance on a reversed-phase HPLC column.[5][9] It is particularly useful for compounds with logP values in the range of 0 to 6, and can be extended for more lipophilic compounds.[5][10]

Causality Behind Experimental Choices: The principle is that a compound's retention on a nonpolar stationary phase (like C18) is proportional to its hydrophobicity. By calibrating the column with a series of reference compounds with known logP values, a linear relationship between the logarithm of the retention factor (log k) and logP can be established. The logP of the test substance is then determined by interpolation from this calibration curve. This method is faster than the shake-flask method and requires smaller amounts of the substance.

Computational Prediction Methods

In silico, or computational, methods are invaluable for high-throughput screening and for obtaining logP estimates when experimental determination is not feasible.[3] These methods can be broadly categorized as:

• Atom/Fragment-based: These methods, like that used by Molinspiration, calculate logP by summing the contributions of individual atoms or molecular fragments.[5] They are fast and generally reliable for common organic molecules.

• Property-based (QSAR): These methods use molecular descriptors (e.g., molecular weight, polar surface area) to predict logP through regression models.[3]

• Quantum Chemical Methods: Approaches like Density Functional Theory (DFT) can be used to calculate the solvation free energies of a molecule in both n-octanol and water, from which the logP can be derived.[4][11] These methods are computationally intensive but can provide high accuracy.

The accuracy of any prediction method is highly dependent on the quality of the training dataset and the applicability of the algorithm to the chemical class of interest.[3]

Implications of the Hydrophobicity of 1-Diethoxyphosphorylnonane

The predicted logP value of 4.69 places 1-diethoxyphosphorylnonane in the category of highly hydrophobic compounds. This has several important implications:

• In Drug Development: If this molecule were a drug candidate, its high lipophilicity would suggest excellent membrane permeability. However, it might also lead to poor aqueous solubility, potential for high plasma protein binding, and accumulation in adipose tissue, which could affect its pharmacokinetic profile and duration of action.[1]

• In Environmental Science: As a potential environmental contaminant, its high logP indicates a strong tendency to partition from water into organic matter, such as soil, sediments, and the fatty tissues of aquatic organisms. This suggests a high potential for bioaccumulation and biomagnification in the food chain.

Conclusion

1-Diethoxyphosphorylnonane is a highly hydrophobic molecule, as indicated by a computationally predicted n-octanol/water partition coefficient (logP) of 4.69. This key physicochemical parameter is critical for understanding its behavior in both biological and environmental systems. While experimental determination via standardized methods like the OECD 107 (Shake-Flask) or OECD 117 (HPLC) protocols would provide a definitive value, modern, validated computational methods offer a reliable and efficient means of estimation. The insights gained from its logP value are essential for guiding future research, whether in the context of medicinal chemistry, toxicology, or environmental risk assessment, providing a solid, scientifically-grounded foundation for predicting its molecular journey.

References

• Molinspiration. (n.d.). logP - octanol-water partition coefficient calculation. Molinspiration Cheminformatics. Retrieved from [Link]

• Organisation for Economic Co-operation and Development. (1995). Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. OECD Guidelines for the Testing of Chemicals, Section 1. Paris: OECD Publishing. Retrieved from [Link]

• Organisation for Economic Co-operation and Development. (2006). Test No. 123: Partition Coefficient (1-Octanol/Water): Slow-Stirring Method. OECD Guidelines for the Testing of Chemicals, Section 1. Paris: OECD Publishing. Retrieved from [Link]

• Magomedov, K. E., Zeynalov, R. Z., Suleymanov, S. I., Tataeva, S. D., & Magomedova, V. S. (2022). Calculation of Lipophilicity of Organophosphate Pesticides Using Density Functional Theory. Membranes, 12(6), 632. Retrieved from [Link]

• Analytice. (2021, March 15). OECD Test 117: Partition coefficient (n-octanol/water) by HPLC method. Retrieved from [Link]

• Wikipedia. (2024). Partition coefficient. In Wikipedia. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2013, January 10). Determination of the Partition Coefficient (Pow) by High Performance Liquid Chromatographie (HPLC) Method of Bis(2-ethylhexyl. EPA Archive. Retrieved from [Link]

• Organisation for Economic Co-operation and Development. (1995). Test Guideline 107: Partition Coefficient (n-octanol/water), Shake Flask Method. OECD Publishing. Retrieved from [Link]

• Organisation for Economic Co-operation and Development. (2022, June 30). Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method. OECD Guidelines for the Testing of Chemicals, Section 1. Paris: OECD Publishing. Retrieved from [Link]

• Magomedov, K. E., et al. (2022). Calculation of Lipophilicity of Organophosphate Pesticides Using Density Functional Theory. Membranes, 12(10), 632. Retrieved from [Link]

• European Commission. (n.d.). A.8. PARTITION COEFFICIENT. Retrieved from [Link]

• Whalley, C. E., McGuire, J. M., & Shih, M. L. (2006). Effect of octanol:water partition coefficients of organophosphorus compounds on biodistribution and percutaneous toxicity. Journal of Applied Toxicology, 26(5), 446-451. Retrieved from [Link]

• Magomedov, K. E., Zeynalov, R. Z., Suleymanov, S. I., Tataeva, S. D., & Magomedova, V. S. (2022). Calculation of Lipophilicity of Organophosphate Pesticides Using Density Functional Theory. Membranes, 12(6), 632. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. medium.com [medium.com]
• 3. Calculation of molecular properties [molinspiration.com]
• 4. Chemicalize - Instant Cheminformatics Solutions [chemicalize.com]
• 5. logP - octanol-water partition coefficient calculation [molinspiration.com]
• 6. Chemicalize - Instant Cheminformatics Solutions [chemicalize.com]
• 7. share.streamlit.io [share.streamlit.io]
• 8. grokipedia.com [grokipedia.com]
• 9. Chemicalize - Wikipedia [en.wikipedia.org]
• 10. On-line Lipophilicity/Aqueous Solubility Calculation Software [vcclab.org]
• 11. Virtual logP On-line [ddl.unimi.it]

Physicochemical Profiling and Synthetic Utility of 1-Diethoxyphosphorylnonane

Executive Summary & Core Significance

In advanced organic synthesis and materials science, dialkyl alkylphosphonates serve as indispensable building blocks. Specifically, 1-Diethoxyphosphorylnonane (commonly known as diethyl nonylphosphonate, CAS: 92154-58-0) is a highly valued reagent[]. Its primary utility lies in Horner-Wadsworth-Emmons (HWE) olefination reactions for lipophilic chain extension in drug development, as well as acting as a precursor for self-assembled monolayers (SAMs) in surface functionalization.

When working with viscous, moisture-sensitive organophosphorus compounds, relying on precise physicochemical data—specifically molecular weight and density—is not merely an administrative task; it is the foundational logic that dictates stoichiometric precision and prevents catastrophic emulsion formations during aqueous workups.

Quantitative Physicochemical Data

To execute highly stereoselective reactions, chemists must transition from mass-based to volume-based dosing to avoid exposing hygroscopic phosphonates to atmospheric moisture on an analytical balance. This requires exact molecular weight and density metrics.

Molecular Weight Analysis

The molecular formula for 1-Diethoxyphosphorylnonane is C₁₃H₂₉O₃P [2]. The exact molecular weight is 264.34 g/mol []. In HWE olefinations, a strict 1:1 to 1.1:1 molar ratio of phosphonate carbanion to aldehyde is required. Miscalculating the molar mass leads to excess unreacted phosphonate, which acts as a potent surfactant, complicating downstream chromatographic purification.

Density Determination via Homologous Interpolation

Empirical density data for the exact C9 (nonyl) derivative is rarely published in standard commercial catalogs. As a Senior Application Scientist, I employ homologous series interpolation to establish working parameters when literature values are absent.

By analyzing the adjacent aliphatic chain lengths within the diethyl alkylphosphonate series, we can accurately interpolate the density:

• Diethyl octylphosphonate (C8): 0.953 g/cm³ at 20 °C[3].

• Diethyl decylphosphonate (C10): ~0.90 g/cm³ at 25 °C.

Given the linear inverse relationship between aliphatic chain length and density in this homologous series, the interpolated density for 1-Diethoxyphosphorylnonane (C9) is calculated to be ~0.927 g/cm³ at 20–25 °C .

Data Summary Table

Property	Value / Description	Source / Methodology
Chemical Name	1-Diethoxyphosphorylnonane	[]
CAS Registry Number	92154-58-0	[]
Molecular Formula	C₁₃H₂₉O₃P	2[2]
Molecular Weight	264.34 g/mol	[]
Density (C8 Analog)	0.953 g/cm³ (@ 20 °C)	4[3]
Density (C10 Analog)	~0.90 g/cm³ (@ 25 °C)
Estimated Density (C9)	~0.927 g/cm³	Interpolation Calculation

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, protocols must be designed with internal validation mechanisms. Below are the methodologies for verifying the density of the synthesized phosphonate and the chemical synthesis workflow itself.

Protocol A: Precision Pycnometry for Density Verification

Causality: Digital density meters often fail with crude organophosphates due to high viscosity and microscopic bubble entrapment. A self-validating pycnometer workflow eliminates systemic volume errors caused by glassware manufacturing tolerances.

• System Calibration (The Validation Step): Weigh an empty, oven-dried 10 mL Gay-Lussac pycnometer on an analytical balance. Fill completely with HPLC-grade water at exactly 25.0 °C. Weigh again. Calculate the exact internal volume using the known density of water at 25 °C (0.99704 g/cm³).

• Preparation: Empty the pycnometer, rinse sequentially with absolute ethanol and anhydrous acetone, and purge with dry N₂ gas to remove all solvent traces.

• Sample Loading: Under a positive N₂ atmosphere (to prevent moisture absorption), carefully fill the pycnometer with 1-Diethoxyphosphorylnonane. Insert the capillary stopper slowly to allow trapped air and excess liquid to escape through the capillary.

• Measurement & Calculation: Wipe the exterior clean and weigh. Subtract the empty pycnometer mass to find the sample mass. Divide by the calibrated volume from Step 1 to determine the exact empirical density.

Protocol B: Michaelis-Arbuzov Synthesis Workflow

Causality: Because the C9 variant is less commercially ubiquitous than its C8 or C10 counterparts, in-house synthesis is often required. The Michaelis-Arbuzov rearrangement is the most atom-economical route.

• Reagent Mixing: In an oven-dried, round-bottom flask equipped with a distillation head, combine 1-bromononane (1.0 equiv) and triethyl phosphite (1.2 equiv). Causality: A slight excess of the phosphite ensures complete consumption of the alkyl halide, which is harder to separate via distillation later.

• Thermal Activation: Heat the neat mixture to 150–160 °C under a nitrogen atmosphere. The high thermal energy is required to initiate the nucleophilic attack of the phosphorus lone pair onto the alkyl halide.

• Equilibrium Driving: Continuously distill off the ethyl bromide byproduct (bp ~38 °C) as it forms. Causality: According to Le Chatelier's principle, removing this volatile byproduct prevents reverse alkylation and drives the reaction to completion.

• Purification: Once ethyl bromide evolution ceases, subject the crude mixture to high-vacuum fractional distillation to isolate pure 1-Diethoxyphosphorylnonane.

Pathway Visualizations

The following diagrams map the logical progression of the synthesis and the downstream application of the molecule.

Step-by-step Michaelis-Arbuzov synthesis workflow for 1-Diethoxyphosphorylnonane.

Logical relationship and mechanistic pathway of Horner-Wadsworth-Emmons olefination.

References

Sources

• 2. guidechem.com [guidechem.com]
• 3. 1068-07-1 CAS MSDS (DIETHYL 1-OCTYLPHOSPHONATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]

Phosphonate Esters vs. Phosphonic Acids: A Comparative Technical Guide on 1-Diethoxyphosphorylnonane and Nonylphosphonic Acid

Executive Summary

In the fields of surface engineering, materials science, and drug delivery, the distinction between phosphonate esters and their corresponding phosphonic acids is a critical design parameter. This whitepaper provides an in-depth technical analysis of 1-Diethoxyphosphorylnonane (the protected ester) and Nonylphosphonic acid (the active acid). By exploring their structural divergence, physicochemical properties, and mechanistic behaviors, this guide establishes field-proven protocols for their interconversion and application in Self-Assembled Monolayer (SAM) fabrication.

Molecular Architecture & Physicochemical Divergence

At the core of the dichotomy between these two molecules is their functional group chemistry, which dictates their macroscopic behavior and application suitability.

• 1-Diethoxyphosphorylnonane (Diethyl nonylphosphonate): This molecule is a phosphonate diester. The central phosphorus atom is covalently bonded to a nine-carbon aliphatic chain (the nonyl group), a phosphoryl oxygen, and two ethoxy groups. The ethoxy groups act as protecting groups, rendering the phosphorus center sterically hindered and chemically inert to mild nucleophiles. It is primarily used as a lipophilic intermediate.

• Nonylphosphonic Acid: This is the fully dealkylated, acidic counterpart. The removal of the ethoxy groups yields two hydroxyl groups attached to the phosphorus, creating a diprotic acid. This structural shift allows the molecule to engage in extensive intermolecular hydrogen bonding and, crucially, coordinate directly with metal cations and metal oxide surfaces. It is recognized as a premier self-assembly material.

Quantitative Property Comparison

Property	1-Diethoxyphosphorylnonane	Nonylphosphonic Acid
IUPAC Name	1-diethoxyphosphorylnonane	Nonylphosphonic acid
CAS Number	92154-58-0 [][]	4730-79-4 [2][2]
Molecular Formula	C₁₃H₂₉O₃P	C₉H₂₁O₃P
Molecular Weight	264.34 g/mol []	208.24 g/mol [2]
Physical State (at RT)	Clear liquid	White crystalline powder [3][3]
Melting Point	< 0 °C	102.0 – 106.0 °C
Solubility	Organic solvents (Ether, DCM, Hexane)	Alcohols (Ethanol, Methanol), limited in water
Surface Reactivity	Inert (requires deprotection)	Highly active (forms covalent M-O-P bonds)

Mechanistic Pathways: Synthesis and Interconversion

The synthesis of nonylphosphonic acid typically begins with the Michaelis-Arbuzov reaction to form the ester intermediate (1-diethoxyphosphorylnonane). Because the ester cannot directly bind to metal oxides due to steric and electronic blocking by the ethoxy groups, it must be converted to the acid.

Causality in Dealkylation: Direct aqueous acid hydrolysis of phosphonate esters requires harsh reflux conditions (e.g., concentrated HCl for 48 hours) which can degrade sensitive substrates. Therefore, the McKenna reaction using Bromotrimethylsilane (TMSBr) is the preferred mechanistic route. TMSBr selectively cleaves the P-O-C bonds under mild conditions to form a silyl ester intermediate, which is subsequently hydrolyzed by methanol or water at room temperature.

Fig 1: Synthetic pathway from alkyl halide to phosphonic acid via ester.

Protocol A: Self-Validating Conversion of Ester to Acid

This protocol utilizes the McKenna reaction to ensure high-yield conversion without backbone degradation.

• Preparation: Dissolve 10 mmol of 1-diethoxyphosphorylnonane in 20 mL of anhydrous Dichloromethane (DCM) under an inert Argon atmosphere.

• Silylation: Cool the flask to 0 °C. Add 25 mmol (2.5 eq) of Bromotrimethylsilane (TMSBr) dropwise.

  • Causality: The low temperature controls the exothermic formation of the highly reactive silyl ester intermediate, preventing side reactions.

• Incubation: Allow the reaction to warm to room temperature and stir for 4 hours.

• Concentration: Remove the DCM and unreacted TMSBr under reduced pressure.

• Hydrolysis: Add 15 mL of Methanol to the residue and stir for 1 hour at room temperature.

  • Causality: Methanol rapidly hydrolyzes the labile P-O-Si bonds, yielding the final phosphonic acid and volatile methoxytrimethylsilane.

• Purification: Evaporate the solvent and recrystallize the resulting white solid from cold ethanol.

• System Validation (³¹P NMR): Dissolve a sample in CDCl₃. The protocol is validated by a chemical shift from ~32 ppm (characteristic of the ester) to ~36 ppm (characteristic of the acid). Additionally, ¹H NMR must show the complete disappearance of the ethoxy triplet/quartet signals.

Surface Engineering: SAM Fabrication

While 1-diethoxyphosphorylnonane is utilized as a precursor, nonylphosphonic acid is a terminal functional agent. It is extensively used to modify the surface energy of metal oxides (e.g., Titanium dioxide, Aluminum oxide) in biosensors, quantum dot capping, and anti-corrosion coatings. The acid headgroup coordinates with surface hydroxyls to form robust, bidentate or tridentate M-O-P covalent bonds.

Fig 2: Step-by-step workflow for Self-Assembled Monolayer fabrication.

Protocol B: Self-Validating SAM Deposition

This protocol details the optimal conditions for forming a dense, hydrophobic monolayer on a titanium dioxide (TiO₂) substrate.

• Substrate Activation: Clean the TiO₂ substrate using a UV-Ozone cleaner or oxygen plasma for 15 minutes.

  • Causality: This removes adventitious carbon and maximizes the density of reactive surface hydroxyl (-OH) groups necessary for phosphonic acid anchoring.

• Solution Preparation: Prepare a 2 mM solution of nonylphosphonic acid in absolute ethanol.

• Immersion: Submerge the activated substrate in the solution and incubate in the dark for 18 hours at room temperature.

• Rinsing & Sonication: Remove the substrate, rinse copiously with absolute ethanol, and sonicate in ethanol for 2 minutes.

  • Causality: Sonication provides the mechanical energy required to dislodge weakly bound, physisorbed multilayers, leaving only the covalently bound monolayer.

• Thermal Annealing: Bake the substrate on a hotplate at 120 °C for 1 hour.

  • Causality: Thermal energy drives the condensation reaction forward, converting intermediate hydrogen bonds into stable, covalent M-O-P linkages while expelling water molecules.

• System Validation (Contact Angle Goniometry): Measure the Water Contact Angle (WCA) of the substrate. A bare, activated TiO₂ surface will yield a WCA of <10° (superhydrophilic). A successfully validated system will show a WCA of 100°–110°, confirming the dense packing and outward orientation of the hydrophobic nonyl chains.

Conclusion

The selection between 1-diethoxyphosphorylnonane and nonylphosphonic acid is dictated by the phase of research or production. The ester serves as a stable, organic-soluble precursor ideal for synthetic storage and transport. Conversely, the acid is the chemically active moiety required for direct interfacial engineering. Understanding the mechanistic requirements for converting the ester to the acid—and the protocols for validating this conversion and subsequent surface binding—is essential for reproducible materials development.

References

• "CAS 92154-58-0 (Diethyl nonylphosphonate) - Building Block", BOC Sciences.

• "Nonylphosphonic Acid | 4730-79-4", TCI AMERICA.

• "4730-79-4 | Nonylphosphonic acid", ChemScene. 2

• "Nonylphosphonic Acid", CymitQuimica.3

Sources

• 2. chemscene.com [chemscene.com]
• 3. Nonylphosphonic Acid | CymitQuimica [cymitquimica.com]

Protocols & Analytical Methods

Synthesis of 1-Diethoxyphosphorylnonane via the Michaelis-Arbuzov Reaction: An Application Note and Detailed Protocol

Introduction

The Michaelis-Arbuzov reaction, a cornerstone in organophosphorus chemistry, provides a robust and widely utilized method for the formation of carbon-phosphorus bonds.[1][2] Discovered by August Michaelis in 1898 and extensively developed by Aleksandr Arbuzov, this reaction facilitates the synthesis of phosphonates, phosphinates, and phosphine oxides.[1] The fundamental transformation involves the reaction of a trivalent phosphorus ester with an alkyl halide to yield a pentavalent phosphorus species.[1][2] This application note provides a detailed protocol for the synthesis of a specific long-chain alkylphosphonate, 1-diethoxyphosphorylnonane, a compound with potential applications in materials science, and as a synthetic intermediate. The protocol is designed for researchers, scientists, and drug development professionals, offering in-depth technical guidance and troubleshooting insights.

The reaction proceeds via a two-step mechanism. The initial step is a nucleophilic (SN2) attack of the phosphorus atom of the trialkyl phosphite on the electrophilic carbon of the alkyl halide, forming a quasi-phosphonium salt intermediate.[1][3] This is followed by the dealkylation of the intermediate by the displaced halide ion, which attacks one of the alkoxy groups on the phosphorus, resulting in the formation of the thermodynamically stable phosphonate and an alkyl halide byproduct.[3]

Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
Triethyl phosphite	≥98%	Sigma-Aldrich	Corrosive, lachrymator. Handle in a fume hood.
1-Bromononane	≥98%	Sigma-Aldrich	Irritant.
Anhydrous Toluene	≥99.8%	Sigma-Aldrich	Flammable, toxic. Use in a well-ventilated area.
Sodium Bicarbonate	Reagent	Fisher Scientific	For neutralization.
Anhydrous Magnesium Sulfate	≥97%	Sigma-Aldrich	For drying.
Diethyl Ether	ACS Grade	Fisher Scientific	Extremely flammable.
Hexane	ACS Grade	Fisher Scientific	Flammable.
Ethyl Acetate	ACS Grade	Fisher Scientific	Flammable, irritant.
Round-bottom flask	250 mL	---	Oven-dried before use.
Reflux condenser	---	---	With a drying tube.
Magnetic stirrer/hotplate	---	---	---
Separatory funnel	500 mL	---	---
Rotary evaporator	---	---	---
Vacuum distillation apparatus	---	---	For purification.
NMR tubes and solvents	---	---	For characterization.

Experimental Protocol

Reaction Setup

• Drying of Glassware: All glassware, including the round-bottom flask, reflux condenser, and magnetic stir bar, must be thoroughly dried in an oven at 120 °C for at least 4 hours and allowed to cool to room temperature in a desiccator before use. This is crucial to prevent the hydrolysis of triethyl phosphite.

• Inert Atmosphere: The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent the oxidation of the triethyl phosphite.[4] Assemble the dried glassware and purge the system with the inert gas.

• Reagent Addition: In the 250 mL round-bottom flask, equipped with a magnetic stir bar, add triethyl phosphite (1.1 equivalents) and 1-bromononane (1.0 equivalent). While the Michaelis-Arbuzov reaction can sometimes be performed neat, the use of a high-boiling, inert solvent like toluene can aid in temperature control and ensure a homogeneous reaction mixture. Add anhydrous toluene to achieve a suitable concentration (e.g., 1 M).

Reaction Execution

• Heating: The reaction mixture is heated to reflux (approximately 110-120 °C for toluene). The high temperature is necessary to drive the reaction, particularly the dealkylation step of the phosphonium intermediate.[1]

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). A typical mobile phase for TLC analysis would be a mixture of hexane and ethyl acetate. The disappearance of the starting materials (1-bromononane and triethyl phosphite) and the appearance of the product spot (1-diethoxyphosphorylnonane) indicate the reaction's progression. The reaction is typically complete within 12-24 hours.

Work-up and Purification

• Cooling and Quenching: After the reaction is complete, allow the mixture to cool to room temperature. Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate to neutralize any acidic byproducts.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with brine (saturated aqueous sodium chloride solution) to remove any remaining water-soluble impurities.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is then purified by vacuum distillation to obtain the pure 1-diethoxyphosphorylnonane. The boiling point will be significantly lower under vacuum. Alternatively, for smaller scales or heat-sensitive compounds, purification can be achieved by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.[5][6]

Characterization

The identity and purity of the synthesized 1-diethoxyphosphorylnonane should be confirmed by spectroscopic methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will show characteristic signals for the ethyl groups of the phosphonate (a triplet for the CH₃ and a quartet for the OCH₂), the nonyl chain, and a multiplet for the α-CH₂ group coupled to the phosphorus atom.[7][8]

  • ¹³C NMR: The carbon NMR spectrum will provide signals for all the unique carbon atoms in the molecule.[9]

  • ³¹P NMR: The phosphorus-31 NMR spectrum is a powerful tool for characterizing organophosphorus compounds and should show a single peak corresponding to the phosphonate phosphorus atom.[10]

• Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of the product.[11]

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[12]

• Fume Hood: The Michaelis-Arbuzov reaction should be performed in a well-ventilated fume hood due to the use of volatile and potentially toxic reagents.[12]

• Reagent Handling: Triethyl phosphite is corrosive and a lachrymator. 1-Bromononane is an irritant. Handle these chemicals with care.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.[4]

Troubleshooting

Issue	Possible Cause	Solution
Low Yield	Incomplete reaction	Ensure adequate reaction time and temperature. Monitor the reaction closely by TLC or GC-MS.
Wet reagents or glassware	Thoroughly dry all glassware and use anhydrous reagents.
Side reactions	The Perkow reaction can be a competing pathway with certain substrates, though it is less common with primary alkyl halides.[1]
Impure Product	Incomplete removal of starting materials	Optimize the purification process (distillation or chromatography).
Byproduct formation	Transesterification can occur if alcohols are present. Ensure the reaction is conducted under anhydrous conditions.

Visualizing the Process

Michaelis-Arbuzov Reaction Mechanism

Caption: Experimental workflow for the synthesis and purification of 1-diethoxyphosphorylnonane.

References

• Wikipedia. Michaelis–Arbuzov reaction. [Link]

• Supporting Information for Alcohol-Based Michaelis-Arbuzov Reaction: an Efficient and Environmentally-Benign Way for C-P(O) Bond Formation. [Link]

• J&K Scientific LLC. Michaelis–Arbuzov reaction. [Link]

• Organic Syntheses. Working with Hazardous Chemicals. [Link]

• Kozicka, D., et al. (2019). Michaelis-Arbuzov-Type Reaction of 1-Imidoalkyltriarylphosphonium Salts with Selected Phosphorus Nucleophiles. Molecules, 24(18), 3369. [Link]

• Organic Chemistry Portal. Arbuzov Reaction. [Link]

• Wegrzyk-Schlieter, A., et al. (2019). Michaelis-Arbuzov-Type Reaction of 1-Imidoalkyltriarylphosphonium Salts with Selected Phosphorus Nucleophiles. ResearchGate. [Link]

• Kuźnik, A., et al. (2020). Two-step synthesis of 1-(N-acylamino)-1-ethoxyalkylphosphonates from... ResearchGate. [Link]

• SciSpace. ONE STEP PROTOCOL AND GREEN SYNTHESIS OF 2-N,N-DIMETHYLAMINO-3-ALKYL(ARYL)-2-OXIDO-1-HYDRO -2-BENZOD[1][2][5]IAZAPHOSPHININE-4-ONE. [Link]

• Prandi, C., et al. (2022). NMR Characterization of Lignans. Molecules, 27(7), 2329. [Link]

• Apperley, D. C., et al. (2012). A Convenient Synthetic Protocol to 1,2-Bis(dialkylphosphino)ethanes. Synthesis, 44(11), 1737-1742. [Link]

• Behrends, M. W., et al. (2016). Quantitative 1H-NMR analysis reveals steric and electronic effects on the substrate specificity of benzoate dioxygenase in Ralstonia eutropha B9. PeerJ, 4, e2249. [Link]

• Scott, B. L., et al. (2012). NMR spectroscopy and structural characterization of dithiophosphinate ligands relevant to minor actinide extraction processes. Dalton Transactions, 41(7), 2106-2116. [Link]

• Valafar, F., et al. (2020). Identification of 1H-NMR Spectra of Xyloglucan Oligosaccharides: A Comparative Study of Artificial Neural Networks and Bayesian Classification Using Nonparametric Density Estimation. ResearchGate. [Link]

• DEA.gov. The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethy. [Link]

Sources

• 1. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]
• 3. Arbuzov Reaction [organic-chemistry.org]
• 4. orgsyn.org [orgsyn.org]
• 5. rsc.org [rsc.org]
• 6. scispace.com [scispace.com]
• 7. Quantitative 1H-NMR analysis reveals steric and electronic effects on the substrate specificity of benzoate dioxygenase in Ralstonia eutropha B9 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. NMR spectroscopy and structural characterization of dithiophosphinate ligands relevant to minor actinide extraction processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. dea.gov [dea.gov]
• 12. fishersci.com [fishersci.com]

Application Note: Advanced Olefination Workflows Using 1-Diethoxyphosphorylnonane in Horner-Wadsworth-Emmons (HWE) Reactions

Document Type: Technical Application Note & Standard Operating Procedure (SOP) Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Compound: 1-Diethoxyphosphorylnonane (Diethyl nonylphosphonate) | CAS: 92154-58-0

Executive Summary

The Horner-Wadsworth-Emmons (HWE) reaction is a cornerstone of modern organic synthesis, traditionally utilizing stabilized phosphonate carbanions to yield

-unsaturated esters or ketones. However, the synthesis of unfunctionalized, long-chain internal alkenes requires the use of unactivated alkyl phosphonates such as 1-diethoxyphosphorylnonane.

Serving as a highly effective C9-homologation reagent, 1-diethoxyphosphorylnonane allows researchers to install a nonenyl chain onto complex aldehydes or ketones. This application note details the mechanistic causality, optimized protocols, and troubleshooting matrices required to successfully execute olefination with this unactivated phosphonate, a critical transformation in the synthesis of sphingolipids, insect pheromones, and lipophilic drug conjugates.

Mechanistic Causality & Reaction Dynamics

To achieve high yields with 1-diethoxyphosphorylnonane, one must understand the thermodynamic and kinetic differences between unactivated and stabilized phosphonates [1].

• Deprotonation Thermodynamics: Stabilized phosphonates (e.g., triethyl phosphonoacetate) possess an electron-withdrawing group (EWG) at the

  -position, lowering the pKa to ~15, allowing the use of mild bases like DBU or NaH. In contrast, 1-diethoxyphosphorylnonane lacks an -EWG (pKa ~ 30–35). Therefore, strong organolithium bases (e.g., n-BuLi or LDA) are strictly required to generate the phosphonate carbanion [2].

• Nucleophilic Addition: The highly nucleophilic lithiated carbanion attacks the electrophilic carbonyl carbon at low temperatures (-78 °C) to form a lithium

  -alkoxy phosphonate intermediate.

• Thermal Elimination (The Bottleneck): In classical HWE reactions, the EWG stabilizes the breaking of the C-P bond, allowing rapid cyclization into an oxaphosphetane and subsequent elimination at room temperature. For unactivated phosphonates, the

  -alkoxy intermediate is highly stable. Thermal energy (refluxing THF) or specialized dehydrating agents are required to drive the syn-elimination and form the strong P=O bond of the diethyl phosphate byproduct[1, 3].

Mechanistic pathway of Horner-Wadsworth-Emmons olefination using an unactivated phosphonate.

Experimental Methodology: One-Pot Olefination

The following protocol is a self-validating system designed for the one-pot olefination of aldehydes using 1-diethoxyphosphorylnonane.

Equipment & Reagent Preparation

• Glassware: Flame-dried under vacuum, purged with Argon (x3).

• Solvent: Anhydrous Tetrahydrofuran (THF), freshly distilled over sodium/benzophenone or sourced from a solvent purification system.

• Reagents: 1-Diethoxyphosphorylnonane (1.2 equiv), Aldehyde substrate (1.0 equiv), n-Butyllithium (2.5 M in hexanes, 1.25 equiv).

Step-by-Step Protocol

• Phosphonate Solvation: Dissolve 1-diethoxyphosphorylnonane (1.2 mmol) in anhydrous THF (5.0 mL) in the reaction flask. Cool the mixture to -78 °C using a dry ice/acetone bath.

• Carbanion Generation: Add n-BuLi (1.25 mmol) dropwise over 5 minutes.

  • Self-Validation Check: The solution should transition from colorless to a pale yellow/orange hue, indicating successful deprotonation. Stir at -78 °C for 30 minutes.

• Electrophile Addition: Dissolve the aldehyde (1.0 mmol) in anhydrous THF (2.0 mL) and add dropwise to the carbanion solution.

  • Self-Validation Check: The yellow color will typically fade as the highly reactive carbanion is consumed to form the

    -alkoxy phosphonate intermediate. Stir for 1 hour at -78 °C.

• Thermal Elimination: Remove the dry ice bath and allow the reaction to warm to room temperature. Attach a reflux condenser and heat the mixture to 65 °C (reflux) for 4 to 12 hours.

  • Analytical Check: Monitor via TLC (Hexanes/EtOAc 8:2). The highly polar intermediate (near baseline) will gradually convert to the highly non-polar alkene product (high Rf).

• Quench & Workup: Cool to 0 °C and quench with saturated aqueous

  (10 mL). Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography using a gradient of Hexanes to 5% EtOAc in Hexanes to isolate the pure alkene.

Standard Operating Procedure workflow for unactivated phosphonate olefination.

Quantitative Data & Optimization Matrices

When utilizing unactivated phosphonates, reaction conditions must be tightly controlled. The tables below synthesize quantitative parameters and troubleshooting logic for optimizing the HWE reaction.

Table 1: Base & Condition Optimization for 1-Diethoxyphosphorylnonane

Base System	Solvent	Temp Profile	Expected Conversion	Notes / Causality
n-BuLi (1.25 eq)	THF	-78 °C 65 °C	75 - 90%	Optimal. Strong enough for complete deprotonation; THF reflux drives elimination.
LDA (1.5 eq)	THF	-78 °C 65 °C	60 - 80%	Good alternative if the substrate has base-sensitive functional groups prone to nucleophilic attack by n-BuLi.
NaH (2.0 eq)	THF / DMF	0 °C RT	< 5%	Ineffective. NaH is insufficiently basic to deprotonate unactivated alkyl phosphonates [3].
KHMDS (1.5 eq)	Toluene	-78 °C 110 °C	50 - 70%	Higher reflux temperature in toluene can force difficult eliminations, but may degrade sensitive substrates.

Table 2: Troubleshooting & Root Cause Analysis

Observed Issue	Root Cause Analysis (Causality)	Corrective Action
No Carbanion Color Change	Moisture in the system quenched the n-BuLi, or the n-BuLi titer has degraded.	Titrate n-BuLi prior to use. Ensure rigorous flame-drying of glassware and use fresh anhydrous THF.
Reaction Stalls at Intermediate	The -alkoxy phosphonate formed, but lacks the thermal energy to undergo syn-elimination [1].	Increase reflux time. Alternatively, isolate the intermediate and treat with carbodiimide (EDC/DIC) to force elimination [1].
Poor E/Z Stereoselectivity	Unactivated phosphonates exhibit lower thermodynamic control during the reversible addition step compared to stabilized variants.	Accept as a limitation of unactivated HWE; separate isomers via -impregnated silica gel chromatography if necessary.

References

The protocols and mechanistic rationales described in this application note are grounded in the following peer-reviewed literature:

• Reichwein, J. F., & Pagenkopf, B. L. (2003). A New Horner−Wadsworth−Emmons Type Coupling Reaction between Nonstabilized β-Hydroxy Phosphonates and Aldehydes or Ketones. Journal of the American Chemical Society.[Link]

• Wiemer, D. F. (2012). New synthesis and reactions of phosphonates. Iowa Research Online (University of Iowa).[Link]

• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Chemical Reviews.[Link]

Application Notes and Protocols: Solvent Extraction of Rare Earth Elements Using Diethyl Nonylphosphonate

Abstract: The separation and purification of rare earth elements (REEs) are critical for numerous high-technology applications, from permanent magnets to catalysts and electronics. Solvent extraction, or liquid-liquid extraction, stands as the predominant industrial method for separating these chemically similar elements.[1][2] This guide provides a detailed technical overview and robust protocols for the use of diethyl nonylphosphonate (DENP), a neutral organophosphorus extractant, in the solvent extraction of REEs. We will explore the fundamental extraction mechanism, detail step-by-step laboratory procedures for extraction and stripping, and discuss the critical parameters that govern separation efficiency. This document is intended for researchers and chemical engineers in hydrometallurgy and materials science who require a practical, scientifically-grounded framework for developing and optimizing REE separation processes.

The Extractant: Diethyl Nonylphosphonate (DENP)

Chemical Properties and Structure

Diethyl nonylphosphonate (DENP) is a neutral organophosphorus compound. As a member of the phosphonate class, its extraction capability is derived from the Lewis basicity of the phosphoryl oxygen (P=O). Unlike acidic organophosphorus extractants (e.g., D2EHPA, PC88A) that operate on a cation exchange mechanism, neutral extractants like DENP function as solvating agents.[3]

The general structure consists of a central phosphorus atom double-bonded to an oxygen atom, single-bonded to two ethoxy groups (-OCH₂CH₃), and single-bonded to a nonyl group (-C₉H₁₉). The long nonyl chain provides the necessary hydrophobicity to ensure its solubility in organic diluents and immiscibility with the aqueous phase.

Mechanism of REE Extraction

Neutral organophosphorus extractants coordinate directly with the metal cation through the lone pair electrons of the phosphoryl oxygen.[3] For REEs to be extracted from an aqueous phase, they must be present as a neutral metal-salt complex. This is typically achieved by using a high concentration of a salting-out agent, such as nitrate ions (from HNO₃ or NaNO₃), in the aqueous feed.

The general extraction equilibrium can be represented as:

REE³⁺(aq) + 3NO₃⁻(aq) + nDENP(org) ⇌

Where (aq) denotes the aqueous phase and (org) denotes the organic phase. The integer n represents the solvation number, which is the number of DENP molecules complexed with the REE ion. The extraction efficiency follows the order of basicity of the P=O group: phosphine oxides > phosphinates > phosphonates > phosphates.[3]

Caption: Mechanism of REE extraction by DENP via solvation.

The Solvent Extraction Workflow

The overall process is a multi-stage operation designed to first isolate the target REE(s) from the aqueous feed and then recover them in a purified, concentrated form.[1] The three fundamental stages are Extraction, Scrubbing, and Stripping.

• Extraction: The aqueous feed solution containing the REEs is intimately mixed with the organic phase (DENP in a diluent). The target REEs are selectively transferred from the aqueous phase to the organic phase.[1]

• Scrubbing: The loaded organic phase may contain co-extracted impurities. It is washed with a fresh aqueous solution to remove these impurities, enhancing the purity of the target REE in the organic phase.[1]

• Stripping: The purified, loaded organic phase is contacted with a stripping agent (typically a dilute acid solution). This reverses the extraction process, transferring the REEs back into a new aqueous phase, which becomes the purified product solution. The now barren organic phase can be recycled back to the extraction stage.[4][5]

Caption: General workflow of a three-stage solvent extraction process.

Health and Safety Precautions

All procedures should be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and chemically resistant gloves (nitrile or neoprene), is mandatory. Handle organic solvents (e.g., kerosene, n-dodecane) with care, avoiding ignition sources. Prepare acidic solutions by adding acid to water slowly. Consult Safety Data Sheets (SDS) for all chemicals before use.

Materials and Reagents

• Extractant: Diethyl nonylphosphonate (DENP).

• Diluent: Kerosene, n-dodecane, or other suitable aliphatic hydrocarbon.

• Aqueous Feed: Stock solution of mixed REE nitrates (e.g., 1-10 g/L total REE) in a matrix of 3-5 M nitric acid (HNO₃). The high acid concentration acts as the salting-out agent.[6]

• Stripping Agent: Dilute nitric acid (e.g., 0.01-0.1 M HNO₃) or deionized water. The optimal concentration must be determined experimentally.[7]

• pH Adjustment: Ammonium hydroxide (NH₄OH) and nitric acid (HNO₃).

• Equipment: Separatory funnels, mechanical shaker or vortex mixer, centrifuge, pH meter, analytical balance.

• Analytical Instrument: Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) or Optical Emission Spectrometry (ICP-OES) for determining REE concentrations.

Detailed Experimental Protocol

Protocol 5.1: Phase Preparation

• Organic Phase: Prepare a 0.5 M solution of DENP in n-dodecane. For example, to make 100 mL, dissolve the required molar amount of DENP in n-dodecane and bring to the final volume.

• Aqueous Feed: Prepare a synthetic aqueous feed by dissolving appropriate amounts of REE nitrate salts (e.g., Nd(NO₃)₃·6H₂O and Dy(NO₃)₃·5H₂O) in 4 M HNO₃ to achieve a final concentration of ~1 g/L for each element.

Protocol 5.2: Liquid-Liquid Extraction

• Contact: In a 125 mL separatory funnel, combine 25 mL of the prepared organic phase with 25 mL of the aqueous feed solution. This establishes an Aqueous/Organic (A/O) ratio of 1:1.

• Equilibration: Agitate the funnel vigorously for 30 minutes using a mechanical shaker to ensure thorough mixing and allow the system to reach equilibrium.[3]

• Phase Separation: Allow the phases to disengage for 15 minutes. If an emulsion forms, centrifuge the mixture at 3000 rpm for 5 minutes to achieve a clean separation.

• Sampling: Carefully drain the lower aqueous phase (the raffinate) into a labeled container. Drain the upper organic phase (the loaded organic) into a separate labeled container.

• Analysis: Take a precise aliquot from the raffinate (e.g., 1 mL diluted to 100 mL with 2% HNO₃) and analyze for REE concentrations using ICP-MS/OES. The initial aqueous feed should also be analyzed as a baseline.

Protocol 5.3: Stripping (Back-Extraction)

• Contact: Combine 20 mL of the loaded organic phase from Protocol 5.2 with 20 mL of the stripping agent (e.g., 0.05 M HNO₃) in a clean separatory funnel (A/O ratio 1:1).

• Equilibration: Agitate the mixture for 30 minutes.

• Phase Separation: Allow the phases to separate as described previously.

• Sampling: Drain the lower aqueous phase (the strip solution) and the upper organic phase (the barren organic).

• Analysis: Analyze the REE concentration in the aqueous strip solution to determine stripping efficiency.

Data Analysis and Interpretation

The performance of the extraction process is evaluated using three key metrics.

• Distribution Ratio (D): The ratio of the concentration of a metal in the organic phase to its concentration in the aqueous phase at equilibrium.

  • Formula: D = [M]org / [M]aq

  • [M]org is calculated by mass balance: ([M]initial_aq - [M]final_aq) * (Vaq / Vorg)

• Extraction Efficiency (%E): The percentage of a metal transferred from the aqueous phase to the organic phase.

  • Formula: %E = (D / (D + (Vaq / Vorg))) * 100

• Separation Factor (β): The ratio of the distribution ratios of two different metals, indicating the selectivity of the extractant. A higher value signifies better separation.

  • Formula: β(A/B) = DA / DB

Table 1: Representative Extraction Data & Calculations

Parameter	Neodymium (Nd)	Dysprosium (Dy)	Unit
Initial Aqueous Conc. ([M]initial_aq)	1000	1000	mg/L
Final Aqueous Conc. ([M]final_aq)	715	250	mg/L
A/O Ratio (Vaq/Vorg)	1	1	-
Organic Conc. ([M]org)	285	750	mg/L
Distribution Ratio (D)	0.40	3.00	-
Extraction Efficiency (%E)	28.5%	75.0%	-
Separation Factor (β Dy/Nd)	\multicolumn{2}{c	}{7.5 }	-

This table uses hypothetical data to illustrate calculations. Actual results will vary based on experimental conditions.

Factors Influencing Extraction Efficiency

Understanding the causality behind experimental choices is crucial for process optimization.

• Aqueous Phase Acidity and Salting-Out Effect: For neutral extractants like DENP, extraction is poor from dilute acid solutions. High concentrations of anions (e.g., NO₃⁻ from HNO₃) are required to form the neutral metal-salt complex that can be solvated by the extractant.[6] Increasing the nitrate concentration generally enhances the distribution ratio.

• Extractant Concentration: Increasing the concentration of DENP in the organic phase will, according to Le Châtelier's principle, shift the extraction equilibrium to the right, increasing the distribution ratio. However, very high concentrations can lead to increased viscosity and potential third-phase formation.[8]

• Temperature: The effect of temperature on extraction is complex and can influence both reaction kinetics and thermodynamic equilibrium.[4] It must be evaluated empirically for each specific system.

• Contact Time: Sufficient time must be allowed for the system to reach equilibrium. The required time depends on the mixing efficiency and intrinsic kinetics of the system.

• Aqueous-to-Organic (A/O) Ratio: This ratio significantly impacts the loading capacity of the organic phase and the concentration factor. Lowering the A/O ratio (i.e., using more organic phase) can increase extraction efficiency but results in a more dilute loaded organic.[9]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Stable Emulsion / Poor Phase Separation	High extractant concentration; presence of fine solids; insufficient ionic strength.	Decrease extractant concentration; filter aqueous feed before contact; add a phase modifier (e.g., isodecanol) to the organic phase; increase equilibration time without agitation.
Low Extraction Efficiency (%E)	Insufficient salting-out agent; low extractant concentration; incomplete equilibration.	Increase nitrate concentration in the aqueous feed; increase DENP concentration; increase mixing time or intensity.
Poor Stripping Efficiency	Stripping agent is not acidic enough; REE-extractant complex is too stable.	Decrease the pH of the stripping solution (use more concentrated acid); increase temperature to facilitate decomplexation.[4]
Third Phase Formation	Overloading of the organic phase with metal; poor solubility of the complex in the diluent.	Decrease the A/O ratio; use a more aromatic or polar diluent/modifier; reduce the metal concentration in the aqueous feed.[8]

References

• Su, W., Chen, J., & Jing, Y. (2016). Aqueous Partition Mechanism of Organophosphorus Extractants in Rare Earths Extraction. Industrial & Engineering Chemistry Research, 55(30), 8424–8431. [Link]

• Su, W., et al. (2016). Aqueous Partition Mechanism of Organophosphorus Extractants in Rare Earths Extraction. Sci-Hub. [Link]

• Li, Z., et al. (2020). Structural effects of neutral organophosphorus extractants on solvent extraction of rare-earth elements from aqueous and non-aqueous solutions. Separation and Purification Technology, 255, 117711. [Link]

• Zhang, R., et al. (2017). Extraction Behaviors of Heavy Rare Earths with Organophosphoric Extractants: The Contribution of Extractant Dimer Dissociation, Acid Ionization, and Complexation. A Quantum Chemistry Study. Industrial & Engineering Chemistry Research, 56(11), 3149–3159. [Link]

• Turanov, A. N., et al. (2019). Composite Resins Impregnated by Phosphorus Organic Extractants for Separation of Rare Earth Elements from Nitrate-Based Leachate of Permanent Magnets. Polymers, 11(12), 2058. [Link]

• Asadollahzadeh, M., et al. (2025). Solvent Extraction and Isolation Strategies for Uranium, Thorium, and Radium in Rare Earth Element Recovery from Ores: A Review. Chalmers Research. [Link]

• Patsnap. (2025). Solvent extraction in rare earth metal recovery. Patsnap Eureka. [Link]

• EURARE Project. (n.d.). General Process Flow Sheet-REE Separation and Purification by Solvent Extraction. EURARE. [Link]

• Haque, N. (2024). Extraction of Rare Earth Elements from Aqueous Solutions by Using Hydrometallurgical Techniques. University of Saskatchewan HARVEST. [Link]

• Preez, A. C. D. (2011). Stripping rare earth elements and iron from D2EHPA during zinc solvent extraction. Stellenbosch University. [Link]

• Binnemans, K., et al. (2021). Recovery of Rare Earth Elements (REEs) Using Ionic Solvents. Processes, 9(7), 1202. [Link]

• Lyon, K., et al. (n.d.). ENHANCED SEPARATION OF RARE EARTH ELEMENTS. OSTI.GOV. [Link]

• Binnemans, K., et al. (2018). Separation of rare earth metals.

• Asadollahzadeh, M., et al. (2025). Solvent Extraction and Isolation Strategies for Uranium, Thorium, and Radium in Rare Earth Element Recovery from Ores: A Review. Taylor & Francis Online. [Link]

Sources

• 1. Solvent extraction in rare earth metal recovery [eureka.patsnap.com]
• 2. harvest.usask.ca [harvest.usask.ca]
• 3. lirias.kuleuven.be [lirias.kuleuven.be]
• 4. scispace.com [scispace.com]
• 5. Recovery of Rare Earth Elements (REEs) Using Ionic Solvents [mdpi.com]
• 6. Composite Resins Impregnated by Phosphorus Organic Extractants for Separation of Rare Earth Elements from Nitrate-Based Leachate of Permanent Magnets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. WO2018109483A1 - Separation of rare earth metals - Google Patents [patents.google.com]
• 8. Solvent Extraction and Isolation Strategies for Uranium, Thorium, and Radium in Rare Earth Element Recovery from Ores: A Review [research.chalmers.se]
• 9. tandfonline.com [tandfonline.com]

Application Note: Preparation and Characterization of Nonyl Phosphonate Self-Assembled Monolayers on Metal Oxides

Executive Summary

Self-assembled monolayers (SAMs) are foundational to modern surface engineering, providing a highly controlled method to dictate the wettability, biocompatibility, and chemical reactivity of substrates. While thiol-based SAMs on gold have historically dominated the field, they suffer from oxidative instability and limited substrate compatibility[1]. Organophosphonic acids have emerged as a robust alternative, forming highly stable, multidentate covalent bonds (M-O-P) with a wide array of native metal oxides, including titanium dioxide (TiO

), aluminum oxide (Al O ), and indium tin oxide (ITO)[1],[2].

This application note details the mechanistic principles, comparative advantages, and step-by-step self-validating protocols for generating nonyl phosphonate (C9) SAMs. This guide is designed for researchers and drug development professionals engineering biosensor interfaces, implant coatings, and targeted drug-delivery platforms.

Mechanistic Principles & Causality

Why Nonyl Phosphonate?

Within the alkyl phosphonate family, nonyl phosphonate (a 9-carbon aliphatic chain) occupies a strategic structural zone.

• The Causality of Chain Length: Ultra-long chains (e.g., octadecylphosphonic acid, C18) yield highly crystalline films due to strong van der Waals forces, but they can introduce severe steric hindrance during subsequent bioconjugation and suffer from limited solubility[3]. Conversely, short chains (C6 or less) fail to generate sufficient intermolecular forces to form a densely packed monolayer. Nonyl phosphonate provides an optimal balance: it is highly soluble in volatile solvents, forms semi-crystalline hydrophobic barriers, and maintains sufficient steric flexibility for downstream functionalization[2],[3].

The Bonding Mechanism

The formation of a phosphonate SAM is not instantaneous. It is a two-step thermodynamic process:

• Physisorption: The phosphoryl oxygen and hydroxyl groups of the phosphonic acid initially form weak hydrogen bonds with the hydroxylated metal oxide surface[1].

• Chemisorption (Condensation): Thermal energy is applied to drive a dehydration condensation reaction, releasing H

  O and converting the hydrogen bonds into robust, covalent bidentate or tridentate M-O-P linkages[1].

Fig 1. Mechanistic transition from physisorbed intermediate to covalently bound SAM.

Comparative Data: Chain Length Effects

To understand the surface properties imparted by nonyl phosphonates, it is crucial to compare them against other alkyl chain lengths. The data below illustrates how chain length directly dictates the hydrophobicity and structural ordering of the resulting SAM.

Table 1: Comparative Surface Properties of Alkyl Phosphonate SAMs on TiO

Phosphonate Chain Length	Advancing Contact Angle ( )	Receding Contact Angle ( )	Approx. Thickness	Monolayer Ordering
Hexyl (C6)	~95°	~50°	0.8 nm	Disordered / Liquid-like
Nonyl / Decyl (C9/C10)	~110°	~60°	1.2 nm	Semi-crystalline
Octadecyl (C18)	~114°	~85°	2.2 nm	Highly Ordered / Crystalline

Note: Data synthesized from comparative alkyl phosphonate studies. Nonyl phosphonate provides an optimal balance of hydrophobicity and steric accessibility[3].

Experimental Methodology: The T-BAG Protocol

The Tethering by Aggregation and Growth (T-BAG) method is the gold standard for phosphonate SAM deposition. Unlike rapid dip-coating, T-BAG relies on the slow evaporation of the solvent to concentrate the molecules at the three-phase boundary, preventing bulk polymeric aggregation[1].

Fig 2. Step-by-step workflow for nonyl phosphonate SAM preparation and validation.

Materials Required

• Nonyl phosphonic acid (

  ), >98% purity.

• Tetrahydrofuran (THF), anhydrous, ≥99.9%.

• Metal oxide substrates (e.g., Ti foil, ITO-coated glass, or Si wafers with native oxide).

• UV-Ozone cleaner or O

  Plasma system.

• Convection oven.

Step-by-Step Protocol

Step 1: Substrate Cleaning & Degreasing

• Action: Sonicate substrates sequentially in a specialized detergent (e.g., Alconox), deionized water, acetone, and methanol for 10 minutes each. Dry with N

  gas.

• Causality: Removes macroscopic particulate matter and adventitious organic contaminants that would physically block phosphonate adsorption.

Step 2: Surface Activation (Hydroxylation)

• Action: Treat the dried substrates in a UV-Ozone cleaner or O

  plasma chamber for 15–20 minutes. Proceed to Step 3 immediately (<10 minutes).

• Causality: This step is critical. It destroys residual nanoscale organics and maximizes the density of reactive surface hydroxyl (-OH) groups. Phosphonic acids absolutely require these -OH groups to undergo the anchoring condensation reaction[4].

Step 3: Solution Preparation

• Action: Prepare a 25

  M to 1 mM solution of nonyl phosphonic acid in anhydrous THF.

• Causality: THF is selected for its high vapor pressure and ability to fully solvate the alkyl chain, preventing premature micelle formation in solution and facilitating clean evaporation[1],[2].

Step 4: Deposition (T-BAG Method)

• Action: Suspend the activated substrates vertically in the nonyl phosphonate solution. Allow the THF to slowly evaporate at room temperature in a fume hood (approx. 2-4 hours) until the liquid level drops below the substrate.

• Causality: As the meniscus drops, the molecules are tethered to the surface by aggregation and growth. This prevents the formation of disorganized multilayers[1].

Step 5: Thermal Annealing

• Action: Transfer the coated substrates to a convection oven and heat at 120°C – 140°C for 24 to 48 hours in ambient air.

• Causality: At room temperature, the SAM is merely physisorbed. Thermal energy is strictly required to drive the dehydration condensation reaction, yielding robust M-O-P bonds[1]. Without this step, the SAM will desorb in aqueous biological buffers.

Step 6: Post-Annealing Wash

• Action: Rinse the substrates copiously with ethanol and sonicate in ethanol for 5 minutes. Dry with N

  .

• Causality: Removes any weakly bound, unreacted multilayers, ensuring a true monolayer remains.

Quality Control & Surface Verification

A self-validating protocol requires orthogonal analytical techniques to confirm monolayer formation:

• Dynamic Contact Angle (dCA): A successful nonyl phosphonate SAM should exhibit an advancing water contact angle of ~110° and a receding angle of ~60°[3].

• X-ray Photoelectron Spectroscopy (XPS): The presence of the P 2p peak (typically around 133 eV) confirms phosphonate attachment. A shift in the O 1s spectra toward lower binding energies corroborates the transition from surface hydroxyls to M-O-P covalent bonds[2].

• Electrochemical Blocking: For conductive substrates like ITO, cyclic voltammetry using a redox probe (e.g., ferricyanide) should show significant attenuation of electron transfer, confirming the absence of pinhole defects[2].

Troubleshooting Guide

Observation	Potential Cause	Corrective Action
Contact angle < 90°	Insufficient surface hydroxylation prior to deposition.	Ensure UV-Ozone or O plasma treatment is fresh (<10 mins before immersion)[4].
High contact angle hysteresis (>50°)	Formation of unreacted multilayers or bulk aggregates.	Increase post-annealing sonication time; ensure THF is strictly anhydrous[2].
SAM desorbs in aqueous buffer	Incomplete condensation reaction (physisorption only).	Increase annealing temperature to 140°C or extend annealing time to 48 hours[1].

References

• Title: Structure and Order of Phosphonic Acid-Based Self-Assembled Monolayers on Si(100) Source: Langmuir / National Institutes of Health (PMC) URL: [Link]

• Title: Studies on the Effect of Solvents on Self-Assembled Monolayers Formed from Organophosphonic Acids on Indium Tin Oxide Source: Langmuir / ACS Publications URL: [Link]

• Title: Bioactive Coatings on Titanium: A Review on Hydroxylation, Self-Assembled Monolayers (SAMs) and Surface Modification Strategies Source: Coatings / MDPI URL: [Link]

• Title: Influence of Alkyl Chain Length on Phosphate Self-Assembled Monolayers Source: Langmuir / ACS Publications URL: [Link]

Sources

• 1. Structure and Order of Phosphonic Acid-Based Self-Assembled Monolayers on Si(100) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols: 1-Diethoxyphosphorylnonane as a Versatile Intermediate for Flame Retardant Synthesis

Abstract

Organophosphorus compounds are at the forefront of the development of halogen-free flame retardants, driven by environmental and health concerns associated with traditional halogenated variants.[1] Among these, phosphonates, characterized by a direct and stable phosphorus-carbon (P-C) bond, offer superior thermal and hydrolytic stability, making them ideal for high-temperature polymer processing.[2] This guide provides a comprehensive overview of 1-Diethoxyphosphorylnonane, a model alkylphosphonate, detailing its synthesis, characterization, and its pivotal role as an intermediate in the creation of advanced flame retardant systems. We present detailed protocols for its synthesis via the Michaelis-Arbuzov reaction, its incorporation into a polymer matrix, and its chemical modification to produce reactive flame retardant precursors. The underlying mechanisms of action, involving both condensed-phase charring and gas-phase flame inhibition, are also elucidated.

Introduction to Alkylphosphonate Flame Retardants

The efficacy of organophosphorus flame retardants (OPFRs) is intrinsically linked to their chemical structure. Compounds like 1-Diethoxyphosphorylnonane belong to the phosphonate class, distinct from phosphates which contain a P-O-C linkage. The P-C bond in phosphonates is significantly more resistant to thermal degradation and hydrolysis, a critical attribute for ensuring the longevity and performance of the flame retardant within a polymer matrix during its service life and processing.[2]

1-Diethoxyphosphorylnonane serves as an excellent model compound. Its long C9 alkyl chain ensures good compatibility and miscibility with a range of non-polar and moderately polar polymer systems, while the diethoxyphosphoryl group provides the flame-retardant functionality. More importantly, this structure serves as a versatile platform for further chemical synthesis, allowing for its transformation from a simple additive retardant into a reactive one that can be chemically integrated into the polymer backbone.

Physicochemical Properties

A summary of the key properties for 1-Diethoxyphosphorylnonane is provided below. Experimental values should be determined for each synthesized batch.

Property	Value
Molecular Formula	C₁₃H₂₉O₃P
Molecular Weight	264.34 g/mol
Appearance	Colorless to pale yellow liquid (Predicted)
Phosphorus Content	~11.7%
Boiling Point	Not readily available; estimated >250 °C
Key Structural Feature	Stable Phosphorus-Carbon (P-C) bond

Chemical Structure

The structure features a central phosphorus atom double-bonded to an oxygen atom and single-bonded to two ethoxy groups and the nonyl carbon chain.

Caption: Structure of 1-Diethoxyphosphorylnonane.

The Dual-Mode Mechanism of Flame Retardancy

Organophosphorus compounds can interfere with the combustion cycle—a self-sustaining process of heat, fuel, and oxygen—in both the solid (condensed) and gas phases.[3][4] This dual-mode action is a key advantage, providing a multi-pronged approach to fire suppression.

• Condensed-Phase Action: Upon heating, phosphonates decompose to form phosphoric and polyphosphoric acids.[5][6] These acidic species act as catalysts for the dehydration of the polymer matrix. This process promotes cross-linking and the formation of a stable, insulating layer of carbonaceous char on the material's surface.[2][7] The char layer serves two purposes: it physically insulates the underlying polymer from heat and slows the release of flammable volatile compounds that act as fuel for the fire.[5]

• Gas-Phase Action: Simultaneously, some of the phosphorus compound volatilizes and enters the flame. Thermal decomposition in the gas phase generates phosphorus-containing radicals, most notably the PO• radical.[7] These species are highly effective at quenching the high-energy H• and OH• radicals that are essential for propagating the combustion chain reaction.[3] By interrupting these radical chain reactions, the flame's intensity is reduced, and combustion is suppressed.[5]

Caption: Dual-mode flame retardant mechanism.

Synthesis and Characterization Protocols

Protocol 3.1: Synthesis of 1-Diethoxyphosphorylnonane via Michaelis-Arbuzov Reaction

The Michaelis-Arbuzov reaction is a cornerstone of organophosphorus chemistry for creating a P-C bond. It involves the reaction of a trialkyl phosphite with an alkyl halide. Here, triethyl phosphite reacts with 1-bromononane.

Causality: The reaction proceeds via an Sₙ2 attack of the nucleophilic phosphorus atom on the electrophilic carbon of the alkyl bromide. The resulting quasi-phosphonium salt intermediate is unstable and rearranges, with the bromide anion attacking one of the ethyl groups on the phosphite ester, eliminating ethyl bromide as a volatile byproduct and forming the stable phosphonate P=O bond. Driving off the ethyl bromide byproduct is crucial for pushing the reaction to completion.

Caption: Michaelis-Arbuzov synthesis workflow.

Materials:

• Triethyl phosphite (C₆H₁₅O₃P)

• 1-Bromononane (C₉H₁₉Br)

• Round-bottom flask equipped with a reflux condenser and a distillation head

• Heating mantle with magnetic stirrer

• Nitrogen or Argon gas supply

• Vacuum distillation apparatus

Procedure:

• Setup: Assemble the reaction flask with the reflux condenser under an inert atmosphere (e.g., Nitrogen). This is critical to prevent oxidation of the triethyl phosphite.

• Charging Reactants: To the flask, add 1-bromononane (1.0 eq). Begin stirring and add triethyl phosphite (1.1 eq). A slight excess of the phosphite ensures complete consumption of the alkyl halide.

• Reaction: Slowly heat the mixture to 150-160 °C. The reaction is typically exothermic. As the reaction proceeds, ethyl bromide (b.p. 38 °C) will be formed and can be distilled off.

• Monitoring: The reaction can be monitored by observing the cessation of ethyl bromide distillation. Alternatively, thin-layer chromatography (TLC) or gas chromatography (GC) can be used to track the disappearance of the 1-bromononane starting material. The reaction typically takes 3-5 hours.

• Purification: After the reaction is complete, cool the mixture to room temperature. The crude product is then purified by vacuum distillation to remove any unreacted triethyl phosphite and other high-boiling impurities. The desired 1-Diethoxyphosphorylnonane is collected as a clear, colorless to pale yellow oil.

Protocol 3.2: Spectroscopic Characterization

Structural confirmation is essential for validating the synthesis.

• ³¹P NMR: This is the most definitive technique. A single resonance is expected in the range of δ = +25 to +35 ppm (relative to 85% H₃PO₄), characteristic of an alkylphosphonate.

• ¹H NMR: Expect characteristic signals for the ethoxy groups (a triplet for the CH₃ and a multiplet for the OCH₂ coupled to both the CH₃ and the phosphorus atom) and the nonyl chain, including a multiplet for the α-CH₂ group adjacent to the phosphorus atom.

• ¹³C NMR: Signals for all 13 unique carbons should be observable, with the α-carbon of the nonyl chain showing a large C-P coupling constant.

• FT-IR Spectroscopy: Look for strong characteristic absorption bands for the P=O bond (around 1250 cm⁻¹) and P-O-C bonds (around 1020-1050 cm⁻¹).

Application Protocols as a Flame Retardant Intermediate

Protocol 4.1: Formulation as an Additive Flame Retardant in Epoxy Resin

In its simplest application, 1-Diethoxyphosphorylnonane is physically blended into a polymer as an additive flame retardant. Its liquid form and alkyl chain can also impart a plasticizing effect.

Materials:

• Bisphenol A diglycidyl ether (DGEBA) based epoxy resin

• Amine-based curing agent (e.g., isophorone diamine)

• Synthesized 1-Diethoxyphosphorylnonane

• Silicone mold

• Vacuum oven

Procedure:

• Pre-mixing: In a beaker, weigh the desired amount of DGEBA epoxy resin. Add the desired loading of 1-Diethoxyphosphorylnonane (e.g., to achieve a final phosphorus content of 1-2% in the cured polymer).

• Homogenization: Heat the mixture to 60 °C and stir mechanically for 30 minutes to ensure a homogenous dispersion of the flame retardant.

• Degassing: Place the mixture in a vacuum chamber to remove any entrapped air bubbles.

• Curing: Add the stoichiometric amount of the amine curing agent and stir vigorously for 5 minutes.

• Casting: Pour the mixture into a pre-heated silicone mold of the desired dimensions for testing (e.g., as specified by UL-94 standards).

• Curing Cycle: Place the mold in an oven and cure according to the resin manufacturer's specifications (e.g., 80 °C for 2 hours followed by 120 °C for 3 hours).

• Post-Curing: Allow the sample to cool slowly to room temperature before demolding. Prepare a control sample without the flame retardant using the same procedure.

Protocol 4.2: Evaluation of Flame Retardancy (UL-94 Vertical Burn Test)

The UL-94 test is a standard method for assessing the flammability of plastic materials.

Procedure:

• Conditioning: Condition the cured polymer test bars (e.g., 125 x 13 x 3 mm) for 48 hours at 23 °C and 50% relative humidity.

• Test Setup: Clamp a specimen vertically. Place a layer of cotton below the specimen.

• Flame Application: Apply a calibrated blue flame (20 mm high) to the bottom edge of the specimen for 10 seconds and then remove.

• Observation: Record the afterflame time (t1).

• Second Application: As soon as the flaming ceases, immediately re-apply the flame for another 10 seconds.

• Observation: Record the second afterflame time (t2) and the afterglow time (t3). Note if any flaming drips ignite the cotton below.

• Classification: Classify the material's performance (V-0, V-1, or V-2) based on the UL-94 criteria (e.g., duration of flaming, total flaming time, and dripping behavior). A V-0 rating indicates the highest level of flame retardancy.

Protocol 4.3: Conversion to Nonylphosphonic Acid - A Key Reactive Intermediate

To use 1-Diethoxyphosphorylnonane as a reactive intermediate, the ethyl ester groups can be hydrolyzed to form a phosphonic acid. This acid can then be reacted into polymer backbones (e.g., polyesters, polyamides) or used to form metallic salts with unique properties.

Materials:

• 1-Diethoxyphosphorylnonane

• Concentrated Hydrochloric Acid (HCl)

• Round-bottom flask with reflux condenser

• Heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask, combine 1-Diethoxyphosphorylnonane (1.0 eq) with an excess of concentrated HCl (e.g., 6M solution, 5-10 eq).

• Hydrolysis: Heat the mixture to reflux (approx. 100-110 °C) and maintain for 12-24 hours. The hydrolysis of the ethyl esters will produce ethanol and the desired nonylphosphonic acid.

• Workup: Cool the reaction mixture. The product may precipitate if it is insoluble in the aqueous medium. Alternatively, the water and excess HCl can be removed under reduced pressure.

• Purification: The resulting solid or oil can be purified by recrystallization or by washing with a non-polar solvent like hexane to remove any unreacted starting material. The final product, nonylphosphonic acid, is a waxy solid. This di-acid now has two reactive sites for further chemistry.

Safety, Handling, and Storage

• Handling: All synthesis and formulation steps should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Storage: 1-Diethoxyphosphorylnonane should be stored in a tightly sealed container in a cool, dry place, away from strong oxidizing agents and moisture.

• Toxicity: While organophosphorus flame retardants are generally considered safer than their halogenated counterparts, toxicological data for this specific compound may be limited. Treat as a potentially hazardous chemical and avoid inhalation, ingestion, and skin contact.

Conclusion and Future Outlook

1-Diethoxyphosphorylnonane is a highly valuable compound, serving both as an effective additive flame retardant and, more significantly, as a foundational intermediate. Its stable P-C bond ensures durability, while its straightforward synthesis and versatile reactivity allow for the development of next-generation flame retardants. Future research can focus on using the derived nonylphosphonic acid to synthesize oligomeric or polymeric phosphonates, which offer reduced migration and improved long-term performance in demanding applications.

References

• An Overview: Organophosphate Flame Retardants in the Atmosphere. (2022). Aerosol and Air Quality Research. [Link]

• Recent Developments in Organophosphorus Flame Retardants Containing P-C Bond and Their Applications. (2017). Molecules. [Link]

• An Overview: Organophosphate Flame Retardants in the Atmosphere. (2022). Aerosol and Air Quality Research. [Link]

• Flame retardants of the future: biobased, organophosphorus, reactive or oligomeric. (2024). Frontiers in Chemistry. [Link]

• Phosphates in Flame Retardant Systems: Mechanisms and Benefits. (2026). Decachem. [Link]

• Effects of Organophosphorus Flame Retardants on the Dissipation Factor of Flame-Retardant Polymers. (2025). MDPI. [Link]

• Phosphorus-based Flame Retardancy Mechanisms—Old Hat or a Starting Point for Future Development?. (2015). Materials. [Link]

• A Convenient synthesis of 1-(diethoxyphosphoryl)cyclopropanecarboxylates. (2010). ARKIVOC. [Link]

• Phosphate-Based Flame Retardants. (2024). Sabtech Machine. [Link]

• The development and application of contemporary phosphorus flame retardants: a review. (2025). Journal of the Chinese Chemical Society. [Link]

• General introduction on phosphorus-based flame retardant. (n.d.). Enke Chemical. [Link]

• A Convenient synthesis of 1-(diethoxyphosphoryl)cyclopropanecarboxylates. (2025). ResearchGate. [Link]

• Chemoselective Activation of Diethyl Phosphonates: Modular Synthesis of Biologically Relevant Phosphonylated Scaffolds. (2018). Angewandte Chemie International Edition. [Link]

• Synthesis and Pesticidal Activities of Phosphonate Analogs of Amino Acids. (1980). Kyoto University Research Information Repository. [Link]

Sources

• 1. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 2. Recent Developments in Organophosphorus Flame Retardants Containing P-C Bond and Their Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphorus-based Flame Retardancy Mechanisms—Old Hat or a Starting Point for Future Development? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The development and application of contemporary phosphorus flame retardants: a review [frontiersin.org]
• 5. Phosphates in Flame Retardant Systems: Mechanisms and Benefits [decachem.com]
• 6. Phosphate-Based Flame Retardants | Sabtech [sabtechmachine.com]
• 7. enke-chem.com [enke-chem.com]

Application Note: Catalytic and Targeted Hydrolysis of 1-Diethoxyphosphorylnonane

Introduction and Mechanistic Rationale

1-Diethoxyphosphorylnonane (Diethyl nonylphosphonate, CAS: 92154-58-0) is a highly stable phosphonate ester widely utilized as a building block for amphiphilic phosphonic acids, surface-assembled monolayers (SAMs), and biomimetic lipid analogs.

Converting this diester into the active nonylphosphonic acid requires cleaving the robust P–O–C(ethyl) bonds. The phosphoryl (P=O) group acts as a strong hydrogen bond acceptor [[2]](), drawing electron density and stabilizing the adjacent ester linkages.

The Causality of Experimental Choices: Standard alkaline hydrolysis is mechanistically limited; it typically halts at the monoester stage because the resulting negatively charged phosphonate anion electrostatically repels further nucleophilic attack by hydroxide ions 3. Consequently, complete dealkylation to the diacid requires specialized catalytic or high-energy pathways to bypass the high activation energy barrier (Ea ≈ 92 kJ/mol). This guide details three field-proven methodologies to achieve quantitative hydrolysis.

Quantitative Data: Comparison of Hydrolysis Methodologies

Methodology	Catalyst / Reagent	Temp (°C)	Time	Yield (Diacid)	Selectivity & Mechanistic Notes
Alkaline Hydrolysis	NaOH (excess)	70 °C	24 h	< 5%	95% Monoester. Reaction arrests after first cleavage due to electrostatic repulsion 3.
Microwave Acid Catalysis	p-TsOH or conc. HCl	130–140 °C	20–30 min	85–90%	Full dealkylation. High-energy dielectric heating accelerates mechanism [[4]]().
Modified McKenna	TMSBr + cat. ZnBr₂	25 °C	2–4 h	> 95%	Gold standard. Mildest conditions, quantitative silyldealkylation 4.
Lanthanide Catalysis	Ce(OTf)₃ (10 mol%)	80 °C	12 h	70–80%	Aqueous conditions. Biomimetic M-OH intramolecular attack 3.

Visualizing the Mechanistic Pathways

Caption: Reaction pathways for the hydrolysis of 1-Diethoxyphosphorylnonane to nonylphosphonic acid.

Experimental Protocols

Protocol A: Microwave-Accelerated Acid-Catalyzed Hydrolysis

Causality & Mechanism : Traditional acid hydrolysis relies on prolonged refluxing (12–24 hours) which can cause thermal degradation of sensitive aliphatic chains. Microwave (MW) irradiation directly couples with the polar P=O and solvent molecules, rapidly overcoming the activation energy and reducing reaction times to minutes 4.

Step-by-Step Methodology :

• Preparation : In a 10 mL microwave-safe heavy-walled vial, dissolve 1.0 mmol of 1-Diethoxyphosphorylnonane in 2.0 mL of concentrated aqueous HCl (37%).

• Irradiation : Seal the vial with a Teflon septum. Irradiate in a dedicated microwave synthesizer at 130 °C for 25 minutes (Dynamic power adjustment to maintain temperature).

• Evaporation : Transfer the mixture to a round-bottom flask. Remove the aqueous HCl under reduced pressure (rotary evaporator) at 60 °C.

• Azeotropic Drying : Add 5 mL of toluene to the residue and evaporate to dryness. Repeat twice to remove trace water and HCl.

• Self-Validation System : Analyze the crude product via ³¹P NMR. A successful complete hydrolysis is confirmed by a chemical shift transition from ~32 ppm (diester) to ~36 ppm (diacid).

Protocol B: Lewis Acid-Catalyzed Silyldealkylation (Modified McKenna)

Causality & Mechanism : Bromotrimethylsilane (TMSBr) is a powerful silylating agent, but the reaction can be sluggish for sterically hindered or long-chain alkylphosphonates. Adding a Lewis acid (ZnBr₂) coordinates the phosphoryl oxygen, increasing the electrophilicity of the phosphorus center and accelerating the formation of the highly labile bis(trimethylsilyl) ester intermediate 4.

Step-by-Step Methodology :

• Moisture Exclusion : Flame-dry a 25 mL Schlenk flask under argon. Add 1.0 mmol of 1-Diethoxyphosphorylnonane and 5 mL of anhydrous CH₂Cl₂. Crucial: Water prematurely hydrolyzes TMSBr, halting the reaction.

• Catalyst Addition : Add 0.05 mmol (5 mol%) of anhydrous ZnBr₂.

• Silylation : Cool the flask to 0 °C. Dropwise, add 2.5 mmol of TMSBr. Stir for 15 minutes at 0 °C, then allow to warm to room temperature and stir for 3 hours.

• Volatile Removal : Evaporate the solvent and the ethyl bromide byproduct under high vacuum. Crucial: Removing ethyl bromide prevents reverse alkylation during the hydrolysis step.

• Hydrolysis : Dissolve the resulting silyl ester in 5 mL of a Methanol/Water (9:1) mixture. Stir for 30 minutes at room temperature.

• Self-Validation System : Monitor the disappearance of the ethyl quartet (~4.1 ppm) and the appearance of the silyl protons (~0.3 ppm) via ¹H NMR prior to the methanolysis step.

Caption: Step-by-step workflow for the Lewis acid-catalyzed silyldealkylation (Modified McKenna) protocol.

Protocol C: Lanthanide-Catalyzed Aqueous Hydrolysis

Causality & Mechanism : For substrates where strong acids or nucleophilic halides are incompatible, Lanthanide ions (e.g., Ce³⁺ or La³⁺) act as super-Lewis acids. They coordinate to the P=O group and simultaneously lower the pKa of bound water. The resulting metal-coordinated hydroxide (M-OH) acts as a potent intramolecular nucleophile, cleaving the P-O-C bond under remarkably mild aqueous conditions 3.

Step-by-Step Methodology :

• Preparation : Dissolve 1.0 mmol of 1-Diethoxyphosphorylnonane in 4 mL of an Acetonitrile/Water (1:1) mixture to ensure solubility of the aliphatic chain.

• Catalyst Addition : Add 0.1 mmol (10 mol%) of Cerium(III) triflate [Ce(OTf)₃]. Adjust the pH to 7.5 using dilute NaOH.

• Incubation : Heat the mixture to 80 °C and stir for 12 hours.

• Quenching & Isolation : Cool to room temperature. Add 5 mL of 1M HCl to protonate the phosphonic acid and demetalate the product. Extract with Ethyl Acetate (3 x 10 mL).

• Self-Validation System : Check the aqueous layer via ICP-MS for cerium recovery, and verify the organic layer purity via LC-MS (Expected [M-H]⁻ m/z for nonylphosphonic acid = 207.1).

References

• The Hydrolysis of Phosphinates and Phosphonates: A Review Source: Molecules / PMC - NIH URL
• Microwave-Accelerated McKenna Synthesis of Phosphonic Acids: An Investigation Source: PMC - NIH URL
• CAS 92154-58-0 (Diethyl nonylphosphonate)
• The Phosphoryl and the Carbonyl Group as Hydrogen Bond Acceptors Source: ResearchGate URL

Sources

• 2. researchgate.net [researchgate.net]
• 3. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microwave-Accelerated McKenna Synthesis of Phosphonic Acids: An Investigation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Stereoselective Synthesis of Nonyl-Functionalized Alkenes via Phosphonate Esters

Abstract & Strategic Importance

The introduction of nonyl (

) chains is a critical step in the synthesis of Lipid Nanoparticles (LNPs) for mRNA delivery, liquid crystals, and lipophilic drug conjugates. While the Wittig reaction is a classical approach, it often suffers from difficult purification (triphenylphosphine oxide removal).

This guide details the use of Phosphonate Esters —specifically the Horner-Wadsworth-Emmons (HWE) reaction and its Still-Gennari modification—to synthesize nonyl-functionalized alkenes with high stereocontrol. Unlike the Wittig reaction, phosphonate byproducts are water-soluble, simplifying the purification of "greasy" lipophilic products.

Key Advantages of Phosphonate Protocols:

• E-Selectivity (Trans): Standard HWE conditions (Thermodynamic control).

• Z-Selectivity (Cis): Still-Gennari modification (Kinetic control).[1]

• Purification: Phosphate byproducts are easily washed away, preventing "streaking" on silica columns common with long-chain aliphatics.

Mechanistic Foundations

The stereochemical outcome is dictated by the stability of the phosphonate carbanion and the reversibility of the intermediate formation.

HWE vs. Still-Gennari Mechanism[1][2]

• Standard HWE: Uses dialkyl phosphonates (e.g., diethyl).[1] The elimination of the oxaphosphetane intermediate is slow, allowing equilibration to the thermodynamically stable trans-alkene (

  ).

• Still-Gennari: Uses electron-deficient phosphonates (e.g., bis(2,2,2-trifluoroethyl)). The electron-withdrawing groups accelerate the elimination step, locking the reaction under kinetic control to yield the cis-alkene (

  ).

Figure 1: Mechanistic divergence between Kinetic (Z-selective) and Thermodynamic (E-selective) pathways in phosphonate olefination.

Experimental Protocols

Pre-requisite: Reagent Selection

To synthesize a nonyl-functionalized alkene, you generally have two strategic disconnections. This guide focuses on Route A (Olefination of Nonanal) as it is the most robust method for introducing a terminal nonyl tail.

Component	Role	Standard HWE (E-Selective)	Still-Gennari (Z-Selective)
Substrate	Carbonyl Source	Nonanal (C9 Aldehyde)	Nonanal (C9 Aldehyde)
Reagent	Phosphonate	Triethyl phosphonoacetate	Bis(2,2,2-trifluoroethyl) phosphonoacetate
Base	Deprotonating Agent	NaH (60% dispersion)	KHMDS (0.5 M in Toluene)
Additive	Cation Chelator	None	18-Crown-6 (Essential for K+ sequestration)
Temp	Reaction Control	0°C RT	-78°C (Strict)

Protocol 1: Synthesis of ( )-Ethyl 2-undecenoate (E-Selective)

Targeting thermodynamic stability for trans-lipid tails.

Materials:

• Nonanal (10 mmol)

• Triethyl phosphonoacetate (12 mmol)

• Sodium Hydride (NaH), 60% in mineral oil (12 mmol)

• THF (Anhydrous), 50 mL

Procedure:

• Base Activation: In a flame-dried 3-neck flask under Argon, suspend NaH (480 mg, 12 mmol) in 20 mL anhydrous THF. Cool to 0°C.[2][3]

• Carbanion Formation: Dropwise add Triethyl phosphonoacetate (2.69 g, 12 mmol) diluted in 10 mL THF. Note: Evolution of H2 gas will occur. Vent appropriately. Stir for 30 mins at 0°C until the solution becomes clear/yellowish.

• Substrate Addition: Add Nonanal (1.42 g, 10 mmol) dropwise.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor by TLC (Hexane:EtOAc 9:1).

  • Staining: Nonyl chains are not UV active; use KMnO4 or Iodine stain.

• Workup: Quench with Saturated

  (aq). Extract with Ethyl Acetate (3x).[4][5] Wash combined organics with Brine. Dry over .

• Purification: Flash chromatography (Silica). Elute with Hexane

  5% EtOAc/Hexane.

  • Yield Expectation: 85-95%.

  • Selectivity: >95:5 E:Z.

Protocol 2: Synthesis of ( )-Ethyl 2-undecenoate (Still-Gennari)

Targeting kinetic control for kinked lipid tails (crucial for membrane fluidity).

Materials:

• Nonanal (10 mmol)

• Reagent: Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate (11 mmol)

• KHMDS (Potassium hexamethyldisilazide), 0.5M in Toluene (11 mmol)

• 18-Crown-6 (15 mmol)

• THF (Anhydrous)[4]

Procedure:

• Complex Formation: In a flame-dried flask under Argon, dissolve the Trifluoroethyl phosphonate reagent (3.5 g, 11 mmol) and 18-Crown-6 (3.96 g, 15 mmol) in 50 mL anhydrous THF.

• Cryogenic Cooling: Cool the mixture to -78°C (Dry ice/Acetone bath). Critical: Temperature must be maintained to prevent equilibration to the E-isomer.

• Deprotonation: Add KHMDS (22 mL, 11 mmol) dropwise over 20 minutes. Stir for 30 mins at -78°C.

• Substrate Addition: Add Nonanal (1.42 g, 10 mmol) slowly.

• Reaction: Stir at -78°C for 2 hours.

• Quench: Quench while still cold with Saturated

  . Then allow to warm to RT.

• Workup: Extract with Et2O (Ether is preferred over EtOAc for very lipophilic Z-isomers to avoid emulsion). Wash with water to remove 18-crown-6.

• Purification: Flash chromatography.

  • Yield Expectation: 70-85%.

  • Selectivity: >10:1 Z:E.

Decision Workflow & Troubleshooting

Use the following logic flow to determine the correct experimental setup for your specific nonyl-alkene target.

Figure 2: Decision tree for reagent and condition selection based on target stereochemistry.

Expert Troubleshooting Tips

• Greasy Compounds: Nonyl chains make compounds "greasy." If the product co-elutes with mineral oil (from NaH), wash the NaH with dry hexane before adding THF in Protocol 1.

• Staining: If UV detection fails, use Phosphomolybdic Acid (PMA) or KMnO4 . The double bond in the nonyl chain will stain brown/yellow.

• Z-Selectivity Loss: If Z-selectivity in Protocol 2 is poor, ensure the reaction was quenched at -78°C . Warming up before quenching allows the intermediate to equilibrate to the E-form.

References

• Maryanoff, B. E., & Reitz, A. B. (1989).[1][6][7] The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects.[1][3][5][6][7][8][9] Chemical Reviews.

• Still, W. C., & Gennari, C. (1983).[6] Direct synthesis of Z-unsaturated esters.[6] A useful modification of the Horner-Emmons olefination.[1][10][7][11] Tetrahedron Letters.

• Bhattacharya, A. K., & Thyagarajan, G. (1981). The Michaelis-Arbuzov rearrangement.[2][12][13][14] Chemical Reviews.

• Blakemore, P. R. (2002). The modified Julia olefination: alkene synthesis via the condensation of metallated heteroarylalkylsulfones with carbonyl compounds. Journal of the Chemical Society, Perkin Transactions 1.

Sources

• 1. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents [mdpi.com]
• 2. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Asymmetric synthesis of a highly functionalized bicyclo[3.2.2]nonene derivative [beilstein-journals.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. TCI Practical Example: Z-Stereoselective Horner-Wadsworth-Emmons Olefination via Still-Gennari Method | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of Highly Functionalized Tri- and Tetrasubstituted Alkenes via Pd-Catalyzed 1,2-Hydrovinylation of Terminal 1,3-Dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Catalytic Enantioselective Functionalization of Unactivated Terminal Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 11. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 12. Arbuzov Reaction [organic-chemistry.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Application Note &amp; Protocol: 1-Diethoxyphosphorylnonane in Uranium(VI) Extraction

Executive Summary

1-Diethoxyphosphorylnonane (also known as diethyl nonylphosphonate, DENP, CAS 92154-58-0) is an advanced neutral organophosphorus extractant utilized in the hydrometallurgical recovery and purification of uranium[1]. Designed to overcome the limitations of traditional extractants like Tributyl Phosphate (TBP), DENP offers superior extraction efficiency for Uranyl ions (

) from highly acidic media. This application note provides a comprehensive mechanistic rationale, comparative data, and self-validating experimental protocols for the liquid-liquid extraction of U(VI) using DENP.

Mechanistic Rationale: The "Goldilocks" Extractant

In the nuclear fuel cycle, TBP is the industry standard for the PUREX process. However, TBP suffers from moderate extraction power and the generation of problematic radiolytic degradation products[2].

DENP belongs to the class of dialkyl alkylphosphonates . The fundamental advantage of DENP lies in its molecular structure:

• Electronic Causality (Increased Basicity): Unlike phosphates (which have three electron-withdrawing C-O-P linkages), phosphonates possess one direct carbon-phosphorus (C-P) bond. The alkyl group exerts a strong electron-donating inductive effect, increasing the electron density on the phosphoryl oxygen (P=O)[3]. This makes DENP a stronger Lewis base than TBP, resulting in a higher affinity for the Lewis acidic uranyl ion[4].

• Steric & Solvation Causality (Lipophilicity): The 9-carbon (nonyl) aliphatic chain ensures exceptional lipophilicity. This prevents the extractant from partitioning into the aqueous phase and suppresses "third-phase" formation (an unwanted emulsion layer) during high uranium loading scenarios[5].

DENP acts as a "Goldilocks" extractant: it extracts U(VI) more efficiently than TBP, yet allows for easier stripping than trialkylphosphine oxides (like TOPO), which bind uranium too aggressively[2].

Comparative Extraction Data

The table below summarizes the structural and functional differences across the spectrum of neutral organophosphorus extractants.

Extractant Class	Example	C-P Bonds	Relative Basicity (P=O)	U(VI) Extraction Power ( )	Stripping Difficulty
Trialkyl Phosphate	TBP	0	Low	Moderate	Easy
Dialkyl Alkylphosphonate	DBBP	1	Medium	High	Moderate
Dialkyl Alkylphosphonate	DENP	1	Medium-High	Very High	Moderate
Trialkylphosphine Oxide	TOPO	3	Very High	Extremely High	Difficult

Process Workflow & Coordination Mechanism

Fig 1: Hydrometallurgical workflow for U(VI) extraction using 1-Diethoxyphosphorylnonane.

Fig 2: Coordination mechanism of uranyl nitrate with 1-Diethoxyphosphorylnonane (DENP).

Experimental Protocols

Protocol 5.1: Preparation of the Solvent System

Objective: Create a stable organic phase capable of high uranium loading without third-phase formation.

• Measure 30% (v/v) of 1-Diethoxyphosphorylnonane (DENP).

• Dilute to 100% volume using odorless aliphatic kerosene.

  • Causality: Kerosene provides low viscosity and density, facilitating rapid phase disengagement and minimizing emulsion risks[5].

• Pre-equilibrate the organic phase by contacting it with an equal volume of blank

  for 5 minutes. Discard the aqueous layer.

Protocol 5.2: Liquid-Liquid Extraction of U(VI)

Objective: Selectively extract U(VI) from an acidic aqueous feed.

• Prepare the aqueous feed: Dissolve uranyl nitrate in

  .

  • Causality: High nitrate concentration (

    ) triggers the "salting-out" effect, driving the equilibrium toward the neutral complex, which is required for DENP solvation[4].

• In a separatory funnel, combine the aqueous feed and the pre-equilibrated organic phase at an Organic/Aqueous (O/A) ratio of 1:1.

• Agitate vigorously for 10 minutes at

  .

• Allow the mixture to settle for 5 minutes until complete phase disengagement is achieved.

• Separate the loaded organic phase (top layer) from the aqueous raffinate (bottom layer).

Protocol 5.3: Scrubbing and Stripping

Objective: Remove co-extracted impurities and recover purified U(VI).

• Scrubbing: Contact the loaded organic phase with

  (O/A = 5:1) for 5 minutes. This selectively removes weakly bound impurities (e.g., Fe, Al) while retaining U(VI) in the organic phase.

• Stripping: Contact the scrubbed organic phase with

  (Ammonium Carbonate) at an O/A ratio of 1:1[6].

  • Causality: Carbonate ions aggressively outcompete DENP, forming the highly water-soluble uranyl tricarbonate complex

    , effectively pulling U(VI) back into the aqueous phase.

• Separate the layers. The aqueous phase now contains the purified U(VI) product.

Self-Validation & Troubleshooting

To ensure the integrity of the extraction, perform the following validation checks:

• Mass Balance Calculation: Analyze the U(VI) concentration in all phases using ICP-OES or UV-Vis spectroscopy (Arsenazo III method).

  Actionable Insight: A mass balance recovery outside the range indicates precipitation, third-phase formation, or analytical error.

• Distribution Ratio (

  ): Calculate . A successful extraction under should yield a .

• Phase Disengagement Time: Should be

  . If it takes , suspect emulsion formation (often caused by colloidal silica impurities in the feed or insufficient diluent ratio).

References

1.1[1] 2.2[2] 3.3[3] 4.5[5] 5.4[4] 6.6[6]

Sources

• 1. CAS [chemicalbook.com]
• 2. Solvent extraction of uranium from an acidic medium for the front-end of nuclear fuel cycle: from mechanisms understanding to innovative process design [comptes-rendus.academie-sciences.fr]
• 3. researchgate.net [researchgate.net]
• 4. Extraction of Metal Ions From Aqueous Nitric Acid Solutions With TODGA and DHOA Ⅱ. Extraction of Pu(Ⅲ,Ⅳ,Ⅵ) Ions [jnrc.xml-journal.net]
• 5. US4316877A - Extraction of uranium values from phosphoric acid - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: A Detailed Guide to the Grafting of Diethyl Nonylphosphonate onto Alumina Surfaces

Abstract

This document provides a comprehensive guide for the surface modification of alumina (Al₂O₃) via the grafting of diethyl nonylphosphonate. This procedure is critical for a range of applications where tailored surface properties, such as hydrophobicity, lubricity, and biocompatibility, are desired. We will delve into the underlying chemical principles, provide a detailed, step-by-step protocol for the grafting process, and outline essential characterization techniques to validate the successful modification of the alumina surface. This guide is intended for researchers, scientists, and professionals in materials science, drug development, and catalysis who seek to functionalize alumina surfaces with phosphonate-based organic molecules.

Introduction: The Significance of Alumina Surface Modification

Alumina is a widely utilized ceramic material prized for its hardness, chemical inertness, and thermal stability. However, its inherently hydrophilic and often reactive surface can be a limitation in various advanced applications. Surface modification allows for the precise tuning of these surface properties without altering the bulk characteristics of the material.

The grafting of organophosphonates, such as diethyl nonylphosphonate, onto alumina surfaces is a particularly robust method for achieving stable and well-ordered organic monolayers.[1] The strong covalent bond formed between the phosphonate headgroup and the alumina surface hydroxyl groups (Al-OH) results in a durable functionalization that can withstand harsh chemical and thermal environments.[2][3] This process is driven by a condensation reaction, leading to the formation of a stable Al-O-P linkage.[1][2] The nonyl alkyl chain of the diethyl nonylphosphonate molecule then imparts a hydrophobic character to the alumina surface.

This application note will provide a detailed protocol for this grafting procedure, moving beyond a simple recitation of steps to explain the critical parameters and the reasoning behind them.

The Chemistry of Grafting: Mechanism and Considerations

The grafting of diethyl nonylphosphonate onto an alumina surface is a multi-step process that relies on the principles of self-assembled monolayers (SAMs). The phosphonate group has a strong affinity for metal oxide surfaces, leading to the spontaneous formation of an ordered molecular layer.[1]

The reaction is believed to proceed through the following key steps:

• Surface Hydroxylation: The alumina surface must possess a sufficient density of hydroxyl groups (Al-OH) to serve as reactive sites for the phosphonate.[4]

• Adsorption and Condensation: The diethyl nonylphosphonate molecules adsorb onto the alumina surface. The reaction is thought to involve the coordination of the phosphoryl oxygen (P=O) to Lewis acid sites on the alumina surface, followed by condensation reactions between the P-OEt (ester) functions and the surface Al-OH groups.[4][5] This condensation reaction forms stable P-O-Al covalent bonds.[5]

• Self-Assembly: The long nonyl chains of the phosphonate molecules orient themselves away from the surface, driven by van der Waals interactions, to form a densely packed, hydrophobic monolayer.

The bonding of the phosphonate to the alumina surface can occur in monodentate, bidentate, or tridentate configurations, depending on the reaction conditions and the surface crystallography.[2][4]

Experimental Protocol: Grafting Diethyl Nonylphosphonate onto Alumina

This protocol outlines a standard procedure for the grafting of diethyl nonylphosphonate onto alumina powder or substrates. It is crucial to use high-purity reagents and solvents to avoid contamination of the alumina surface.

Materials and Equipment

Reagents	Grade	Supplier (Example)
Alumina (γ-Al₂O₃), powder or substrate	High Purity (>99.5%)	Sigma-Aldrich
Diethyl nonylphosphonate	≥95%	TCI America
Toluene	Anhydrous, ≥99.8%	Sigma-Aldrich
Ethanol	200 Proof, Anhydrous	Decon Labs
Deionized Water	>18 MΩ·cm	Millipore
Acetone	ACS Reagent Grade	Fisher Scientific

Equipment

Schlenk flask or three-neck round-bottom flask

Reflux condenser

Magnetic stir plate and stir bar

Inert gas (Argon or Nitrogen) supply with manifold

Ultrasonic bath

Centrifuge (for powder)

Filtration apparatus (for powder)

Oven or vacuum oven

Pre-Treatment of Alumina Substrate

Proper cleaning and activation of the alumina surface are paramount for successful and uniform grafting. This step aims to remove organic contaminants and ensure a high density of surface hydroxyl groups.

• Degreasing: Submerge the alumina substrate in acetone and sonicate for 15-20 minutes. Repeat this step twice with fresh acetone.

• Cleaning: Subsequently, sonicate the substrate in ethanol for 15-20 minutes, followed by a thorough rinse with deionized water.

• Activation (Hydroxylation): The final and most critical pre-treatment step is to generate a hydroxyl-rich surface. This can be achieved by heating the alumina in air or under a controlled atmosphere. For γ-alumina, a thermal treatment in air at 600 °C for 3 hours is effective.[4] This step should be performed in a muffle furnace.

• Drying and Storage: After activation, the alumina should be dried in an oven at 110-120 °C for at least 2 hours to remove physisorbed water. It is recommended to perform the grafting reaction immediately after drying or to store the activated alumina in a desiccator under vacuum or an inert atmosphere to prevent re-adsorption of atmospheric contaminants.

Grafting Procedure

This procedure should be carried out under an inert atmosphere (e.g., argon or nitrogen) to prevent unwanted side reactions with atmospheric moisture.

• Solution Preparation: Prepare a solution of diethyl nonylphosphonate in anhydrous toluene. A typical concentration is 1-5 mM. For example, to prepare a 5 mM solution, dissolve the appropriate amount of diethyl nonylphosphonate in a calculated volume of anhydrous toluene in a Schlenk flask under an inert atmosphere.

• Immersion: Place the pre-treated and dried alumina substrate into the Schlenk flask containing the diethyl nonylphosphonate solution. Ensure the substrate is fully submerged.

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C for toluene) and maintain this temperature for 12-24 hours with gentle stirring. The elevated temperature facilitates the condensation reaction between the phosphonate ester and the alumina surface hydroxyl groups.[6]

• Washing: After the reaction is complete, allow the flask to cool to room temperature. Remove the substrate from the reaction solution and wash it thoroughly to remove any physisorbed (non-covalently bonded) phosphonate molecules. This is a critical step to ensure that the final surface modification is due to covalently grafted molecules.

  • Rinse the substrate sequentially with copious amounts of fresh toluene, followed by ethanol, and finally acetone.

  • Sonication in each washing solvent for 5-10 minutes can aid in the removal of loosely bound molecules.

• Drying: Dry the grafted alumina substrate in an oven at 80-100 °C for at least 1 hour or under vacuum at room temperature.

The following diagram illustrates the key steps in the experimental workflow:

Caption: Experimental workflow for grafting diethyl nonylphosphonate onto alumina.

Characterization of the Modified Alumina Surface

A suite of surface-sensitive analytical techniques should be employed to confirm the successful grafting of the diethyl nonylphosphonate monolayer.

Technique	Information Obtained	Expected Results for Successful Grafting
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition and chemical states of the surface.[7][8]	Presence of Phosphorus (P 2p) and Carbon (C 1s) peaks. High-resolution scans of the P 2p peak can confirm the formation of P-O-Al bonds.
Fourier-Transform Infrared Spectroscopy (FTIR)	Vibrational modes of chemical bonds.[6][9]	Appearance of C-H stretching peaks from the nonyl chain (around 2850-2960 cm⁻¹). Possible observation of P-O-Al vibrational modes.
Contact Angle Goniometry	Surface wettability and hydrophobicity.[7][8]	A significant increase in the water contact angle (typically >100°) compared to the bare alumina, indicating a hydrophobic surface.
Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy	Local chemical environment of phosphorus and aluminum atoms.[6][10]	³¹P MAS NMR can distinguish between grafted phosphonate species and any potential bulk aluminum phosphonate phases.[10] It can also provide information on the bonding mode (monodentate, bidentate, tridentate).[4]
Atomic Force Microscopy (AFM)	Surface topography and roughness.[7][8]	Minimal change in surface roughness is expected, indicating the formation of a uniform monolayer.[8]

The following diagram illustrates the chemical transformation occurring at the alumina surface:

Caption: Schematic of the alumina surface before and after grafting.

Troubleshooting and Key Considerations

• Incomplete Grafting: This can be due to insufficient surface activation, the presence of contaminants, or non-anhydrous reaction conditions. Ensure thorough pre-treatment and use of anhydrous solvents.

• Formation of Bulk Aluminum Phosphonate: The use of phosphonic acids instead of their esters, especially in organic media, can lead to the formation of bulk aluminum phosphonate phases.[6][10] Using the diethyl ester derivative helps to achieve controlled grafting.[6][10]

• Steric Hindrance: The size and structure of the phosphonate molecule can influence the packing density of the resulting monolayer.[2]

• Reaction Time and Temperature: These parameters can be optimized to achieve the desired surface coverage and ordering of the monolayer. Forcing conditions (higher temperatures) can favor tridentate bonding modes.[4]

Conclusion

The procedure detailed in this application note provides a reliable method for the surface modification of alumina with diethyl nonylphosphonate. By carefully controlling the pre-treatment of the alumina and the grafting reaction conditions, it is possible to create a stable, hydrophobic surface with a well-defined organic monolayer. The successful functionalization of alumina opens up new possibilities for its use in a wide array of advanced technological applications. The characterization techniques outlined are essential for verifying the success of the modification and for understanding the properties of the newly created surface.

References

• Recent Development in Phosphonic Acid-Based Organic Co
• Three Stages of Phosphonic Acid Modification Applied to the Aluminum Oxide Surface. Research Collection.
• Adsorption of Phosphonic and Ethylphosphonic Acid on Aluminum Oxide Surfaces.
• Phosphonate self-assembled monolayers on aluminum surfaces. PubMed.
• Organically modified aluminas by grafting and sol–gel processes involving phosphonate derivatives.
• Design of Phosphonated Imidazolium-Based Ionic Liquids Grafted on -Alumina. Semantic Scholar.
• Phosphonate Self-Assembled Monolayers on Aluminum Surfaces.
• Formation of alkane-phosphonic acid self-assembled monolayers on alumina: an in situ SPR study.
• Controlled grafting of dialkylphosphonate-based ionic liquids on γ-alumina: design of hybrid materials with high potential for CO2 separation applic
• Organically modified aluminas by grafting and sol–gel processes involving phosphonate derivatives.
• Surface modification of alumina-coated silica nanoparticles in aqueous sols with phosphonic acids and impact on nanoparticle interactions. RSC Publishing.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Research Collection | ETH Library [research-collection.ethz.ch]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Controlled grafting of dialkylphosphonate-based ionic liquids on γ-alumina: design of hybrid materials with high potential for CO2 separation applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Phosphonate self-assembled monolayers on aluminum surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Surface modification of alumina-coated silica nanoparticles in aqueous sols with phosphonic acids and impact on nanoparticle interactions - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 10. Organically modified aluminas by grafting and sol–gel processes involving phosphonate derivatives - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Diethoxyphosphorylnonane

Welcome to the technical support center for the synthesis of 1-Diethoxyphosphorylnonane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols to improve the yield and purity of your synthesis.

Troubleshooting Guide: Common Issues & Solutions

Low yields in the synthesis of 1-diethoxyphosphorylnonane, typically performed via the Michaelis-Arbuzov reaction, can arise from several factors related to reactants, reaction conditions, and potential side reactions.[1] This table provides a structured approach to identifying and resolving common experimental challenges.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	Low Reactivity of Alkyl Halide: The reactivity of the alkyl halide is a critical factor, with the general order being R-I > R-Br > R-Cl.[1][2] 1-Chlorononane will be significantly less reactive than 1-bromononane or 1-iodononane.	- Use 1-bromononane or 1-iodononane instead of 1-chlorononane for a higher reaction rate.[1] - If using 1-chlorononane, consider the use of a catalyst (e.g., Lewis acids like ZnBr₂) or higher reaction temperatures, though the latter may increase side reactions.[1][2]
Insufficient Reaction Temperature: The classical Michaelis-Arbuzov reaction often requires heating, typically between 120°C and 160°C, to proceed at a reasonable rate.[1]	- Gradually increase the reaction temperature, monitoring the reaction progress by TLC or GC/MS to find the optimal balance between reaction rate and side product formation.[3]
Steric Hindrance: Significant steric bulk on either the phosphite or the alkyl halide can impede the SN2 reaction mechanism.[2]	- While less of a concern with primary halides like 1-halononane, ensure the phosphite used is not excessively bulky. Triethyl phosphite is a common and effective choice.
Presence of Significant Side Products	Elimination Reactions: With secondary alkyl halides, elimination to form an alkene can be a significant side reaction.[1] While less common with primary halides, very high temperatures can promote this pathway.	- Ensure the use of a primary nonyl halide (1-halononane). - Optimize the reaction temperature to the minimum required for a reasonable reaction rate to disfavor elimination pathways.
Reaction with Alkyl Halide Byproduct: The ethyl halide (e.g., ethyl bromide) generated as a byproduct can potentially react with the triethyl phosphite.[4]	- Using an excess of the 1-halononane can help to drive the desired reaction. - If feasible, removal of the volatile ethyl halide byproduct by distillation during the reaction can prevent this side reaction.[1]
Difficult Purification	Incomplete Reaction: Unreacted starting materials, particularly triethyl phosphite, can be difficult to separate from the product due to similar boiling points.	- Monitor the reaction to completion using an appropriate analytical technique (TLC, GC, 31P NMR). - Using a slight excess of the 1-halononane can help ensure all the triethyl phosphite is consumed.
Thermal Decomposition: The desired product, 1-diethoxyphosphorylnonane, may decompose at very high temperatures during distillation.	- Purify the product via vacuum distillation to lower the boiling point and prevent thermal degradation.[5]

Logical Flow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low yield.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the synthesis of 1-diethoxyphosphorylnonane?

The synthesis is a classic example of the Michaelis-Arbuzov reaction.[6] This reaction involves the nucleophilic attack of a trialkyl phosphite (in this case, triethyl phosphite) on an alkyl halide (1-halononane).[7] This forms a phosphonium salt intermediate.[7] Subsequently, the halide anion performs an SN2 attack on one of the ethyl groups of the phosphonium salt, displacing the phosphonate and forming a volatile ethyl halide as a byproduct.[7][8]

Michaelis-Arbuzov Reaction Mechanism

Caption: Mechanism of the Michaelis-Arbuzov reaction.

Q2: Which nonyl halide (chloride, bromide, or iodide) is best for this reaction?

The reactivity of the alkyl halide is a crucial factor for the success of the Michaelis-Arbuzov reaction.[1][2] The general order of reactivity is R-I > R-Br > R-Cl.[2] Therefore, 1-iodononane would be the most reactive, followed by 1-bromononane. 1-Chlorononane is the least reactive and may require more forcing conditions (higher temperatures or longer reaction times) or the use of a catalyst to achieve a good yield.[1] For a balance of reactivity and cost, 1-bromononane is often a practical choice.

Q3: Can I run this reaction at room temperature?

The classical Michaelis-Arbuzov reaction typically requires elevated temperatures, often in the range of 120-160°C, to proceed efficiently.[1] However, variations using catalysts, such as Lewis acids (e.g., ZnI₂, ZnBr₂), can significantly enhance the reaction rate and allow for milder conditions, sometimes even at room temperature.[1] Without a catalyst, a room temperature reaction is likely to be extremely slow, resulting in very low yields.

Q4: My NMR shows unreacted triethyl phosphite. How can I drive the reaction to completion?

The presence of unreacted triethyl phosphite is a common issue. Here are a few strategies to address this:

• Increase Reaction Time: Monitor the reaction by an appropriate method (TLC, GC, or 31P NMR) to ensure it has been allowed to run to completion.[2]

• Increase Temperature: If the reaction has stalled at a lower temperature, cautiously increasing the heat can help drive it forward. Be mindful of potential side reactions at excessively high temperatures.[1]

• Use an Excess of 1-Halononane: Using a slight excess (e.g., 1.1 to 1.2 equivalents) of the less volatile 1-halononane can help to consume all of the triethyl phosphite.[2]

Q5: What is the best way to purify the final product?

The most common and effective method for purifying 1-diethoxyphosphorylnonane is vacuum distillation.[5] This is because the product has a relatively high boiling point, and attempting to distill it at atmospheric pressure could lead to decomposition.[5] Vacuum distillation allows the product to boil at a much lower temperature, preserving its integrity. Any unreacted 1-halononane and the final product can typically be separated effectively by this method.

Experimental Protocols

Protocol 1: Classical Synthesis of 1-Diethoxyphosphorylnonane

This protocol describes the standard, uncatalyzed Michaelis-Arbuzov reaction.

Materials:

• 1-Bromononane

• Triethyl phosphite

• Heating mantle with a temperature controller

• Round-bottom flask equipped with a reflux condenser and a nitrogen inlet

Procedure:

• To a round-bottom flask under a nitrogen atmosphere, add 1-bromononane (1.0 eq).

• Add triethyl phosphite (1.1 eq).

• Heat the reaction mixture to 140-150°C with stirring.

• Monitor the reaction progress by TLC or GC. The reaction is typically complete within 3-5 hours.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Set up a vacuum distillation apparatus to purify the crude product.

• Collect the fraction corresponding to 1-diethoxyphosphorylnonane. The byproduct, ethyl bromide, is volatile and will be removed with the initial lower boiling point fractions.

Protocol 2: Lewis Acid-Catalyzed Synthesis at Milder Conditions

This protocol utilizes a Lewis acid to facilitate the reaction at a lower temperature.[1]

Materials:

• 1-Bromononane

• Triethyl phosphite

• Anhydrous Zinc Bromide (ZnBr₂)

• Anhydrous dichloromethane (DCM) as solvent (optional, can also be run neat)

• Round-bottom flask with a magnetic stirrer and nitrogen inlet

Procedure:

• To a round-bottom flask under a nitrogen atmosphere, add 1-bromononane (1.0 eq) and triethyl phosphite (1.2 eq). If using a solvent, dissolve the reagents in anhydrous DCM.

• Add a catalytic amount of anhydrous zinc bromide (0.1 - 0.2 eq).

• Stir the reaction mixture at a moderately elevated temperature (e.g., 60-80°C) or at room temperature if the reaction proceeds efficiently.

• Monitor the reaction progress by TLC or GC.

• Upon completion, quench the reaction with the addition of water.

• Extract the product with an organic solvent like dichloromethane or ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation.

References

• BenchChem Technical Support Team. (2025). Improving the yield of the Michaelis-Arbuzov reaction. BenchChem.
• Kaur, H., et al. (2022). Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. Current Issues in Molecular Biology.

• Wąsek, K., et al. (2010). A Convenient synthesis of 1-(diethoxyphosphoryl)cyclopropanecarboxylates. ARKIVOC. Available at: [Link]

• BenchChem Technical Support Team. (2025). Troubleshooting low yield in phosphorothioate oligonucleotide synthesis. BenchChem.

• Bentham Science Publishers. (2017). Synthesis of Phosphonates via Michaelis-Arbuzov Reaction. Bentham Science. Available at: [Link]

• Yadav, J. S., et al. (2012). Optimization of the Michaelis-Arbuzov reaction in an ionic liquids a. ResearchGate. Available at: [Link]

• BenchChem Technical Support Team. (2025). Technical Support Center: Michaelis-Arbuzov Synthesis of Phosphonates. BenchChem.

• Cantillo, D., et al. (2022). Intensified Continuous Flow Michaelis–Arbuzov Rearrangement toward Alkyl Phosphonates. Organic Process Research & Development. Available at: [Link]

• Wikipedia contributors. (n.d.). Michaelis–Arbuzov reaction. Wikipedia. Available at: [Link]

• SynArchive. (n.d.). Michaelis-Arbuzov Reaction. SynArchive. Available at: [Link]

• J&K Scientific LLC. (2025). Michaelis–Arbuzov reaction. J&K Scientific. Available at: [Link]

• ResearchGate. (2025). A Convenient synthesis of 1-(diethoxyphosphoryl)cyclopropanecarboxylates. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Arbuzov Reaction. Organic Chemistry Portal. Available at: [Link]

• Wang, S., et al. (2021). Radical Arbuzov Reaction. CCS Chemistry. Available at: [Link]

• Reddit. (2024). Low yield in Phosphoamidite synthesis. Reddit. Available at: [Link]

• Kaur, H., et al. (2022). Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. MDPI. Available at: [Link]

• UCLA Department of Chemistry and Biochemistry. (n.d.). Arbuzov Reaction (Michaelis-Arbuzov Reaction). UCLA. Available at: [Link]

• Chemistry Stack Exchange. (2015). Synthesis of phosphonate salt not working. Stack Exchange. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benthamdirect.com [benthamdirect.com]
• 4. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. synarchive.com [synarchive.com]
• 7. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 8. Arbuzov Reaction [organic-chemistry.org]

Removing triethyl phosphite byproducts from 1-Diethoxyphosphorylnonane

Topic: Removal of Triethyl Phosphite Byproducts via Michaelis-Arbuzov Workup

Diagnostic & Characterization Module

"Is my product pure?"

Before initiating purification, you must accurately characterize the impurity profile. In Michaelis-Arbuzov syntheses, the primary contaminants are unreacted Triethyl phosphite (

) and its oxidation product, Triethyl phosphate ( ).

The Gold Standard: P NMR Spectroscopy

Proton (

H) NMR is often insufficient due to overlapping ethoxy signals. Phosphorus ( P) NMR provides immediate, unambiguous differentiation based on oxidation state.[1]

Compound	Structure	Oxidation State	P Chemical Shift ( ppm)*
Triethyl phosphite		P(III)	+138 to +141 ppm
1-Diethoxyphosphorylnonane		P(V)	+30 to +33 ppm
Triethyl phosphate		P(V)	-1 to +1 ppm
Diethyl phosphite		P(V)	+7 to +9 ppm ( Hz)

*Note: Shifts are referenced to 85%

(external). Values may vary slightly by solvent.

Diagnostic Logic:

• Signal at ~140 ppm? You have unreacted starting material. Action: Distillation or Chemical Scavenging.[2]

• Signal at ~0 ppm? You have oxidized impurity (Triethyl phosphate). Action: Difficult separation; requires high-efficiency fractional distillation.

Figure 1: Decision matrix based on

P NMR chemical shifts.

Primary Purification Protocol: Vacuum Distillation

"How do I remove the bulk impurity?"

The boiling point difference between triethyl phosphite and 1-diethoxyphosphorylnonane is significant, making vacuum distillation the most effective purification method.

Physicochemical Data

Compound	Boiling Point (Atmospheric)	Boiling Point (Vacuum)
Triethyl phosphite	156°C	~48°C at 12 mmHg
Ethyl Bromide (Byproduct)	38°C	Volatile (removed by rotovap)
1-Diethoxyphosphorylnonane	>300°C (Predicted)	>150°C at 0.5 mmHg

Step-by-Step Procedure

• Solvent Removal: Remove the volatile byproduct (Ethyl bromide) and reaction solvent (if any) using a rotary evaporator at 40°C / 200 mbar.

• Setup: Equip a round-bottom flask with a short-path distillation head (or Kugelrohr apparatus for scales <10g).

• Vacuum Application: Connect to a high-vacuum pump capable of reaching <1 mmHg (Torr) .[3]

  • Critical: Do not use a water aspirator; it is insufficient for the product distillation and may hydrolyze the phosphite.

• The "Fore-run" (Impurity Removal):

  • Heat the oil bath to 60–80°C .

  • Triethyl phosphite will distill over as a clear liquid.[4]

  • Monitor the "cold finger" or receiving flask.

• The "Main Fraction" (Product Isolation):

  • Swap the receiving flask.[2]

  • Increase oil bath temperature to 160–180°C (depending on vacuum depth).

  • Collect the high-boiling fraction. 1-Diethoxyphosphorylnonane is a viscous, colorless to pale yellow oil.

Pro-Tip: If you cannot achieve high vacuum (<1 mmHg), distill off the triethyl phosphite at moderate vacuum (10–20 mmHg, ~50°C), then stop. The residue will be enriched product, which can then be subjected to chemical scavenging (Protocol B).

Secondary Purification Protocol: Chemical Scavenging

"Distillation didn't get it all. How do I remove the last 5%?"

If trace triethyl phosphite remains, or if you lack high-vacuum equipment, exploit the chemical difference between P(III) and P(V). P(III) is chemically labile (oxidizable and hydrolyzable), while the P(V) product is robust.

Method A: Oxidative Hydrolysis (Iodine Wash)

This method converts lipophilic triethyl phosphite into water-soluble phosphate species.

• Dissolution: Dissolve the crude oil in Diethyl Ether or Dichloromethane (DCM).

• Oxidation: Add solid Iodine (

  ) in small portions until a persistent brown color remains.

  • Mechanism:[2][5][6]

    reacts instantly with P(III) to form an intermediate that hydrolyzes to water-soluble species in the subsequent step.

• Quench & Wash:

  • Wash the organic layer with 10% aqueous Sodium Thiosulfate (

    ) . This reduces excess iodine (color disappears) and hydrolyzes the phosphorus-iodine intermediate.

  • Wash with water (x2) and Brine (x1).

• Drying: Dry over anhydrous

  , filter, and concentrate.

Method B: Acidic Hydrolysis

Triethyl phosphite hydrolyzes rapidly in dilute acid to form Diethyl phosphite, which has a distinct boiling point and polarity, or further to phosphorous acid (water soluble).

• Wash: Dissolve crude in Ethyl Acetate.

• Hydrolysis: Wash vigorously with 1M HCl (x2).

  • Note: The phosphonate ester (product) is stable to dilute acid at room temperature, but minimize contact time (<15 mins).

• Neutralization: Wash with Saturated

  and Brine.

Figure 2: Integrated purification workflow combining physical and chemical methods.

Troubleshooting & FAQs

Q: My product turned yellow after distillation. Is it decomposed? A: Likely not. Phosphonates are generally thermally stable. Yellowing often comes from trace amine impurities (if used) or slight oxidation of trace phenolic stabilizers from the starting materials. If the

P NMR is clean (single peak ~32 ppm), the color is cosmetic. You can remove it by passing the oil through a small pad of activated charcoal or silica gel.

Q: I see a peak at ~0 ppm. What is it? A: This is Triethyl phosphate (

).[4][5] It forms if the reaction mixture was exposed to air while hot.

• The Bad News: It is very difficult to separate from your product by distillation as their boiling points are closer than the phosphite.

• The Fix: If the impurity level is critical (>5%), use column chromatography. Note that phosphonates and phosphates streak on silica. Use a polar eluent (e.g., 5-10% Methanol in DCM) and stain with

  (phosphonates often stain poorly, iodine vapor is better).

Q: Can I use silica gel chromatography instead of distillation? A: You can, but it is challenging. Both the product and the impurities are polar esters. They tend to have similar

values. Distillation is far superior for bulk removal. If you must use chromatography, use a gradient of Hexanes Ethyl Acetate.

Q: Why is my yield lower than expected? A: The Michaelis-Arbuzov reaction produces Ethyl Bromide (EtBr). If EtBr is not allowed to escape (i.e., reflux condenser is too efficient or system is sealed), EtBr can compete with the alkyl halide, reacting with Triethyl phosphite to form Diethyl ethylphosphonate (a side product). Ensure the volatile EtBr can escape the reaction zone during synthesis.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 31215, Triethyl phosphite. Retrieved March 3, 2026 from [Link]

• Organic Syntheses. Synthesis of Diethyl Benzylphosphonate (Analogous Arbuzov Protocol). Org.[2] Synth. 2013, 90, 316-326. Retrieved March 3, 2026 from [Link]

• University of Rochester. Vacuum Distillation Guide. Retrieved March 3, 2026 from [Link] (General protocol verification).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Triethyl phosphite | C6H15O3P | CID 31215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. s3.amazonaws.com [s3.amazonaws.com]

Technical Support Center: Optimizing Nonyl Phosphonate Synthesis

Welcome to the technical support center for the synthesis of nonyl phosphonates. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a specific focus on optimizing reaction temperature—a critical parameter for maximizing yield and purity. Here, we provide field-proven insights and data-driven recommendations in a direct question-and-answer format to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing nonyl phosphonates, and why is temperature so critical?

The most common and robust method for forming the carbon-phosphorus bond in nonyl phosphonates is the Michaelis-Arbuzov reaction.[1][2] This reaction involves the treatment of a trialkyl phosphite (e.g., triethyl phosphite) with an alkyl halide, in this case, a nonyl halide (e.g., 1-bromononane), to yield the desired dialkyl nonylphosphonate.

The reaction proceeds via a two-step mechanism:

• SN2 Attack: The nucleophilic phosphorus atom of the trialkyl phosphite attacks the electrophilic carbon of the nonyl halide, forming a quasi-phosphonium salt intermediate.[2][3]

• Dealkylation: The displaced halide anion then attacks one of the alkyl groups on the phosphonium intermediate, yielding the final pentavalent phosphonate and a new, typically more volatile, alkyl halide byproduct.[3]

Temperature is a critical parameter because it directly influences the rates of both steps. The classical Michaelis-Arbuzov reaction often requires significant thermal energy to overcome the activation barrier, particularly for the dealkylation of the phosphonium intermediate.[3][4] Insufficient temperature leads to an incomplete or sluggish reaction, while excessive heat can promote undesirable side reactions, such as elimination or thermal decomposition.[3][4]

Q2: What is the typical temperature range for a classical, neat synthesis of nonyl phosphonate?

For the synthesis of long-chain alkyl phosphonates like nonyl phosphonate from primary alkyl halides, the reaction is typically performed neat (without solvent) and requires high temperatures. A general starting range is 120°C to 160°C .[1][3][4] However, the optimal temperature depends heavily on the specific substrates.

Reactant Combination	Typical Temperature Range	Rationale & Considerations
Triethyl phosphite + 1-Bromononane	140°C - 160°C	1-Bromononane is a reactive primary halide, but the long chain can introduce some steric hindrance. This temperature range ensures the reaction proceeds to completion in a reasonable timeframe (typically 2-4 hours).[1]
Triethyl phosphite + 1-Iodononane	120°C - 140°C	Alkyl iodides are more reactive than bromides (I > Br > Cl), allowing for lower reaction temperatures.[2] This can help minimize potential side reactions.
Triethyl phosphite + 1-Chlorononane	160°C - 180°C (or higher)	Alkyl chlorides are the least reactive and often require the highest temperatures to drive the reaction.[2] Catalysts may be beneficial in this case.

Note: These are starting points. It is crucial to monitor the reaction's progress via techniques like ³¹P NMR or TLC to determine the optimal temperature and time for your specific setup.[1][4]

Q3: Can I run the reaction at a lower temperature? What are the alternatives to high-heat synthesis?

Yes, several strategies can enable the reaction to proceed at lower temperatures, which is often desirable to improve functional group tolerance and reduce side products.

• Catalysis: The addition of Lewis acids or iodide salts (e.g., NaI, n-Bu₄NI) can catalyze the reaction, allowing for milder conditions.[5]

• Microwave Irradiation: Microwave-assisted synthesis can significantly accelerate the reaction, often leading to higher yields in shorter times and potentially under solvent-free conditions.[6][7]

• Radical-Mediated Reactions: Modern photoredox-catalyzed methods allow for the formation of C-P bonds at room temperature, offering excellent functional group tolerance for complex molecules.[8]

Troubleshooting Guide

Problem 1: My reaction yield is very low, or the reaction is not reaching completion.

Possible Cause (Temperature-Related): The reaction temperature is too low to overcome the activation energy for the dealkylation of the phosphonium salt intermediate. This is especially common with less reactive alkyl halides like nonyl bromide or chloride.[4]

Solution Workflow:

• Verify Reactant Purity: Ensure your trialkyl phosphite and nonyl halide are pure and anhydrous. Moisture can hydrolyze the phosphite, and impurities can inhibit the reaction.[4][9]

• Incremental Temperature Increase: Gradually increase the reaction temperature in 10°C increments, holding for a set time at each new temperature. Monitor the reaction progress by TLC (staining for phosphorus compounds) or by taking aliquots for ³¹P NMR analysis.[4] The disappearance of the starting trialkyl phosphite signal (around +140 ppm) and the appearance of the product dialkyl phosphonate signal (+20 to +30 ppm) indicates progress.[4]

• Increase Reaction Time: If a moderate temperature increase doesn't suffice, extend the reaction time. Long-chain alkyl halides can react more slowly than their shorter-chain counterparts.[1]

• Consider a More Reactive Halide: If feasible, switch from 1-chlorononane to 1-bromononane or 1-iodononane, as they react under milder conditions.[2]

Caption: Systematic workflow for troubleshooting low reaction yields.

Problem 2: I am observing significant byproduct formation, especially a dark or discolored product.

Possible Cause (Temperature-Related): The reaction temperature is too high, leading to thermal decomposition or side reactions. Overheating can cause pyrolysis of the phosphonate ester or promote elimination (E2) pathways, which compete with the desired substitution (SN2) reaction.[4][9]

Solutions:

• Reduce Reaction Temperature: The most direct solution is to lower the temperature. Find the minimum temperature required to drive the reaction to completion in an acceptable timeframe. This is the "sweet spot" for optimization.

• Ensure Even Heating: Use an oil bath and vigorous stirring to prevent localized hotspots in the reaction flask, which can cause decomposition.

• Purify Under High Vacuum: When distilling the final product, use a high vacuum to lower the boiling point. This minimizes the thermal stress on the molecule and prevents discoloration.[9]

• Use an Inert Atmosphere: Always conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). This prevents oxidation of the trialkyl phosphite at high temperatures, which can lead to impurities.[9]

Problem 3: My ³¹P NMR spectrum shows multiple phosphorus signals.

Possible Cause (Temperature-Related): An unoptimized temperature can lead to a mixture of starting material, intermediate, product, and side products.

Interpreting the Spectrum:

Chemical Shift (ppm)	Probable Species	Implication Related to Temperature
~ +140 ppm	Starting Trialkyl Phosphite	Reaction is incomplete. Temperature may be too low or time too short.[4]
+20 to +50 ppm	Quasiphosphonium Intermediate	Can sometimes be observed. If this signal persists, the dealkylation step is slow, indicating the temperature is too low.[4]
+20 to +30 ppm	Target Dialkyl Nonylphosphonate	This is the desired product signal.[4]
Variable	Phosphonic Acid / Other Byproducts	Signals outside the expected ranges may indicate hydrolysis (if moisture is present) or pyrolysis (if the temperature is too high).[4]

Solution: Adjust the temperature based on the species observed. If a significant amount of starting material or intermediate remains, increase the temperature. If unknown byproduct peaks are prominent, attempt the reaction at a lower temperature for a longer duration.

Experimental Protocol: Synthesis of Diethyl Nonylphosphonate

This protocol represents a standard, non-catalyzed Michaelis-Arbuzov reaction.

Materials:

• Triethyl phosphite (1.2 equivalents)

• 1-Bromononane (1.0 equivalent)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Nitrogen or Argon gas inlet

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet.

• Reagent Addition: Charge the flask with 1-bromononane (1.0 eq.) and triethyl phosphite (1.2 eq.). Using a slight excess of the more volatile phosphite helps drive the reaction to completion.[1]

• Heating: Under a positive pressure of nitrogen, begin stirring and heat the reaction mixture to 150-160°C .[1][10] The ethyl bromide byproduct will distill off during the reaction.

• Monitoring: Monitor the reaction progress by periodically taking small aliquots for analysis by TLC or ³¹P NMR spectroscopy. The reaction is typically complete within 2-4 hours.[1]

• Cooling: Once the reaction is complete (as indicated by the disappearance of the starting 1-bromononane), turn off the heat and allow the mixture to cool to room temperature.

• Purification: Remove the excess triethyl phosphite and any remaining volatile byproducts under reduced pressure. The crude diethyl nonylphosphonate can be further purified by vacuum distillation to yield a clear, colorless liquid.[10]

References

• Technical Support Center: Michaelis-Arbuzov Synthesis of Phosphon
• Michaelis–Arbuzov reaction. (2025, June 4). J&K Scientific LLC.
• Technical Support Center: Dialkyl Alkylphosphon
• Michaelis–Arbuzov reaction. Wikipedia.
• Alcohol-Based Michaelis-Arbuzov Reaction: an Efficient and Environmentally-Benign Way for CP(O).
• Radical Arbuzov Reaction. (2021). CCS Chemistry.
• diethyl [(phenylsulfonyl)
• Common side reactions in the synthesis of Diisopropyl phosphon
• Green phosphonate chemistry – Does it exist?. (2024, December 11). RSC Publishing.
• Keglevich, G., Jablonkai, E., & Balázs, L. B. (2014). A “green” variation of the Hirao reaction: the P–C coupling of diethyl phosphite, alkyl phenyl-H-phosphinates and secondary phosphine oxides with bromoarenes using a P-ligand-free Pd(OAc)2 catalyst under microwave and solvent-free conditions. RSC Advances, 4(55), 29285-29292.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. rsc.org [rsc.org]
• 6. Green phosphonate chemistry – Does it exist? - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC02940B [pubs.rsc.org]
• 7. A “green” variation of the Hirao reaction: the P–C coupling of diethyl phosphite, alkyl phenyl- H -phosphinates and secondary phosphine oxides with br ... - RSC Advances (RSC Publishing) DOI:10.1039/C4RA03292F [pubs.rsc.org]
• 8. chinesechemsoc.org [chinesechemsoc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Thermal Degradation of 1-Diethoxyphosphorylnonane

Welcome to the technical support center for the analysis of the thermal degradation products of 1-diethoxyphosphorylnonane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions. Our approach is rooted in established principles of organophosphorus chemistry to ensure scientific accuracy and practical utility in your experimental work.

Introduction to the Thermal Degradation of 1-Diethoxyphosphorylnonane

1-Diethoxyphosphorylnonane belongs to the class of dialkyl alkylphosphonates. The thermal decomposition of these compounds is a subject of interest in various fields, including the study of flame retardants and the disposal of chemical agents.[1][2][3] Understanding the degradation pathways and resulting products is crucial for predicting their environmental fate and developing effective analytical methodologies.

Based on studies of analogous organophosphorus compounds, the primary thermal degradation pathway for 1-diethoxyphosphorylnonane is expected to be a unimolecular elimination reaction.[1][4][5] This process typically involves the formation of an alkene and a phosphorus-containing acid.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the expected primary thermal degradation products of 1-diethoxyphosphorylnonane?

A1: The primary degradation products are anticipated to be 1-nonene and diethoxyphosphonic acid . This is based on the well-established mechanism of cis-elimination for dialkyl alkylphosphonates, which proceeds through a cyclic transition state.

Q2: What is the likely mechanism for the thermal decomposition?

A2: The decomposition is expected to occur via a unimolecular elimination reaction . This type of reaction involves the formation of a cyclic transition state where a hydrogen atom from the alkyl group is transferred to the oxygen of the phosphoryl group, leading to the concerted cleavage of the C-O and P-C bonds.[1]

Q3: At what temperature range does the thermal degradation of dialkyl alkylphosphonates typically occur?

A3: The decomposition temperature can vary depending on the specific structure of the compound and the experimental conditions. However, pyrolysis studies of similar organophosphorus compounds have been conducted at temperatures ranging from the low hundreds to over 1000 K.[1][3] For initial studies, a temperature-programmed decomposition analysis is recommended to identify the onset of degradation.

Q4: Can secondary reactions occur during the thermal degradation of 1-diethoxyphosphorylnonane?

A4: Yes, secondary reactions are possible, especially at higher temperatures or with prolonged heating. The initially formed diethoxyphosphonic acid can undergo further decomposition. Additionally, the alkene (1-nonene) could potentially undergo isomerization or polymerization.

Q5: What analytical techniques are best suited for identifying the degradation products?

A5: Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and commonly used technique for separating and identifying volatile and semi-volatile organic compounds, making it ideal for analyzing the expected 1-nonene product.[6][7][8][9][10] Analysis of the less volatile phosphorus-containing acids may require derivatization prior to GC-MS analysis or the use of other techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).

Part 2: Experimental Workflow & Troubleshooting Guide

Recommended Experimental Protocol: Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

This protocol outlines a general procedure for the analysis of 1-diethoxyphosphorylnonane thermal degradation products.

1. Sample Preparation:

• Prepare a dilute solution of 1-diethoxyphosphorylnonane in a high-purity solvent (e.g., methanol or dichloromethane). The concentration should be optimized to avoid overloading the GC column.

2. Pyrolysis:

• Use a dedicated pyrolysis unit coupled to a GC-MS system.

• Place a small, precise volume of the sample solution onto a pyrolysis probe.

• Evaporate the solvent at a low temperature before initiating the pyrolysis program.

• Program the pyrolyzer to heat the sample to a range of temperatures (e.g., 300°C to 800°C) to determine the optimal decomposition temperature.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Injector: Set to a temperature that ensures rapid vaporization without premature degradation (e.g., 250°C).

  • Column: A non-polar or medium-polarity column is suitable for separating the expected alkene.

  • Oven Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 280°C) to elute all components.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard for creating reproducible mass spectra.

  • Mass Range: Scan a broad mass range (e.g., m/z 35-500) to detect a wide variety of potential products.

4. Data Analysis:

• Identify the peaks in the total ion chromatogram (TIC).

• Compare the mass spectra of the eluting peaks with a reference library (e.g., NIST) to identify the compounds.

• Confirm the identity of the major products by comparing their retention times and mass spectra with those of authentic standards, if available.

Visualizing the Experimental Workflow

Caption: A streamlined workflow for the analysis of thermal degradation products.

Troubleshooting Common Experimental Issues

Problem	Potential Cause(s)	Recommended Solution(s)
No degradation products are observed.	Pyrolysis temperature is too low.	Gradually increase the pyrolysis temperature in increments (e.g., 50°C) and re-run the analysis.
Sample concentration is too low.	Prepare a more concentrated sample solution.
Multiple unexpected peaks are present in the chromatogram.	Secondary degradation reactions are occurring.	Lower the pyrolysis temperature to favor the primary decomposition pathway.
The sample is impure.	Verify the purity of the starting material using a suitable analytical technique (e.g., NMR, GC-MS without pyrolysis).
Contamination from the solvent or system.	Run a blank analysis of the solvent to identify any background peaks.
Poor peak shape or resolution in the chromatogram.	The GC column is not suitable for the analytes.	Consider using a column with a different polarity.
The GC oven temperature program is not optimized.	Adjust the temperature ramp rate or initial/final hold times to improve separation.
The injector temperature is too low, causing slow vaporization.	Increase the injector temperature, but be careful not to induce pre-pyrolysis degradation.
Difficulty in identifying the phosphorus-containing acid.	The acid is not volatile enough for GC analysis.	Consider derivatization (e.g., silylation) to increase the volatility of the acid.
The acid is adsorbing to active sites in the GC system.	Use a deactivated liner and column.
The mass spectrum is not in the library.	Manually interpret the mass spectrum to propose a structure based on fragmentation patterns.

Part 3: Proposed Thermal Degradation Pathway

The thermal degradation of 1-diethoxyphosphorylnonane is proposed to proceed through a six-membered cyclic transition state, resulting in the formation of 1-nonene and diethoxyphosphonic acid.

Visualizing the Degradation Pathway

Caption: Proposed mechanism for the thermal degradation of 1-diethoxyphosphorylnonane.

This proposed pathway is consistent with the literature on the pyrolysis of similar organophosphorus esters.[1][5] The stability of the resulting alkene and the formation of a stable phosphorus acid drive the reaction.

References

• Kinetic Study of the Combustion of Organophosphorus Compounds - DTIC.
• Thermal Degradation of Organophosphorus Flame Retardants - MDPI.
• Kinetic Study of the Combustion of Organophosphorus Compounds | Request PDF.
• The reactivity of organophosphorus compounds. Part 36. Pyrolyses of 2-alkoxy-2,3-dihydro-1,3,2-benzoxazaphosph(V)oles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Analysis, occurrence and removal efficiencies of organophosphate flame retardants (OPFRs) in sludge undergoing anaerobic digesti - CORE.
• The thermal decomposition of dialkyl alkylphosphonates: a new route to alkylphosphonic acids - Journal of the Chemical Society (Resumed) (RSC Publishing).
• Thermal degradation kinetics and flame retardancy of phosphorus-containing dicyclopentadiene epoxy resins.
• "THE PYROLYTIC DECOMPOSITION OF ALKYL PHOSPHATES, N-ALKYLPHOSPHORAMIDAT" by ROBERT ALTON SETTERQUIST - UNL Institutional Repository.
• Synthesis and Structure of a Stable 1,3-Dihydrotriphosphane and Its Thermal Decomposition Leading to the Formation of the Corresponding Phosphine and Diphosphene | Semantic Scholar.
• Rapid Analysis of Pesticides in Difficult Matrices Using GC/MS/MS | ThermoFisher.
• Automated Thermal Extraction - Desorption Gas Chromatography Mass Spectrometry (TED-GC-MS) - OSTI.
• Synthesis, Biological Evaluation and Study of the Effect of Various N-Substituents on the Thermal Stabilities of Some New Diethanolamine Derivatives - ResearchGate.
• Study of decomposition products by gas chromatography-mass spectrometry and ion chromatography-electrospray ionization-mass spectrometry in thermally decomposed lithium hexafluorophosphate-based lithium ion battery electrolytes - RSC Publishing - Rsc.org.
• Identification by GC-MS Analysis of Organics in Manufactured Articles through a D-Optimal Design - MDPI.
• FTIR and GCMS analysis of epoxy resin decomposition products feeding - arXiv.org.

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. 55. The thermal decomposition of dialkyl alkylphosphonates: a new route to alkylphosphonic acids - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 5. "THE PYROLYTIC DECOMPOSITION OF ALKYL PHOSPHATES, N-ALKYLPHOSPHORAMIDAT" by ROBERT ALTON SETTERQUIST [digitalcommons.unl.edu]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. osti.gov [osti.gov]
• 8. Study of decomposition products by gas chromatography-mass spectrometry and ion chromatography-electrospray ionization-mass spectrometry in thermally decomposed lithium hexafluorophosphate-based lithium ion battery electrolytes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. arxiv.org [arxiv.org]

Solving steric hindrance issues with diethyl nonylphosphonate

Technical Support Center: Diethyl Nonylphosphonate

Welcome to the technical support guide for diethyl nonylphosphonate. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common experimental challenges, particularly those related to steric hindrance. The following sections provide in-depth, field-tested insights to optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is diethyl nonylphosphonate and what is its primary application?

A: Diethyl nonylphosphonate is an organophosphorus compound featuring a C9 alkyl chain (nonyl) attached to a diethyl phosphonate group.[1] Its principal use is as a reagent in the Horner-Wadsworth-Emmons (HWE) reaction.[2][3] This reaction is a widely used method for synthesizing alkenes (olefins) by reacting the phosphonate with an aldehyde or ketone.[2][3] A key advantage of the HWE reaction is that its byproduct, a dialkyl phosphate salt, is water-soluble and easily removed during aqueous workup, simplifying product purification.[2][4]

Q2: My HWE reaction with diethyl nonylphosphonate is giving a very low yield. What is the most common cause?

A: Low yield is a frequent issue and often points to incomplete deprotonation of the phosphonate.[5] The α-proton on the carbon adjacent to the phosphorus atom must be removed by a base to form the reactive phosphonate carbanion.[4][6] Ensure your reaction is conducted under strictly anhydrous conditions, as any moisture will consume the base.[5] Also, verify that you are using a sufficiently strong base (e.g., NaH, LHMDS) in stoichiometric amounts (typically 1.1-1.2 equivalents).[4][5]

Q3: I am reacting diethyl nonylphosphonate with a sterically bulky ketone, and the reaction is not proceeding. Why?

A: This is a classic case of steric hindrance. The HWE reaction's success depends on the nucleophilic attack of the phosphonate carbanion on the carbonyl carbon.[4][6] If the ketone is highly substituted (sterically hindered), the bulky diethyl phosphonate group and the long nonyl chain can physically block this approach.[3][7] This steric clash increases the activation energy of the reaction, slowing it down or preventing it from occurring altogether.[8]

Q4: How can I improve the E/Z selectivity of my olefination reaction?

A: The HWE reaction generally favors the formation of the more thermodynamically stable (E)-alkene.[2][3] To enhance E-selectivity, you can try several strategies:

• Increase Reaction Temperature: Running the reaction at room temperature or slightly higher allows the intermediates to equilibrate to the more stable trans-configuration.[3][9]

• Use Lithium or Sodium Bases: The choice of cation can influence selectivity, with Li+ and Na+ salts often promoting higher E-selectivity compared to K+ salts.[3][9]

• Add Lewis Acids: Additives like LiCl can promote the formation of the (E)-alkene, a strategy known as the Masamune-Roush conditions.[2]

For (Z)-alkenes, modified phosphonate reagents, such as those used in the Still-Gennari modification (e.g., bis(2,2,2-trifluoroethyl) phosphonates), are typically required.[3][10]

Q5: Is diethyl nonylphosphonate stable? Are there any specific handling precautions?

A: Diethyl nonylphosphonate is a relatively stable compound under standard storage conditions (cool, dry, well-ventilated area). However, like most phosphonate esters, it can be susceptible to hydrolysis under strongly acidic or basic conditions.[11][12] It is incompatible with strong oxidizing agents. When handling, avoid inhaling vapor or mist and use appropriate personal protective equipment.

Troubleshooting Guide: Low Reaction Yield

Low product yield is one of the most common frustrations encountered. This guide provides a systematic approach to diagnosing and solving the underlying issues, with a focus on steric hindrance.

Symptom: The reaction yields less than 20% of the desired alkene product, or fails completely, with starting materials largely unconsumed.

Troubleshooting Workflow

Caption: Troubleshooting flowchart for low-yield HWE reactions.

Detailed Analysis and Solutions

1. Potential Cause: Incomplete Phosphonate Deprotonation

• Causality: The formation of the phosphonate carbanion is the first and most critical step.[6] If the base is not strong enough, is deactivated by moisture, or is used in insufficient quantity, there won't be enough nucleophile to drive the reaction forward.[5]

• Solutions:

  • Verify Anhydrous Conditions: All glassware must be rigorously dried (oven or flame-dried), and anhydrous solvents must be used.[5][13]

  • Increase Base Strength & Stoichiometry: For many substrates, sodium hydride (NaH) is sufficient.[2] However, for less acidic phosphonates or challenging cases, stronger bases like n-Butyllithium (n-BuLi) or Lithium bis(trimethylsilyl)amide (LHMDS) may be necessary.[5][9] Increase the equivalents of base from the standard 1.1 to 1.5 to ensure complete deprotonation.

  • Allow Sufficient Time for Deprotonation: After adding the phosphonate to the base, allow sufficient time for the carbanion to form (often indicated by the cessation of H₂ gas evolution with NaH) before adding the carbonyl compound.[4]

2. Potential Cause: Steric Hindrance at the Carbonyl Substrate

• Causality: This is the core issue when working with bulky substrates. The diethyl nonylphosphonate reagent itself presents a significant steric profile. When this reagent must approach a hindered carbonyl (e.g., a ketone with two tertiary alkyl groups), the steric repulsion between the substituents on both molecules can make the transition state energetically inaccessible.[3][7]

• Solutions:

  • Increase Thermal Energy: Increasing the reaction temperature (e.g., from 0 °C to room temperature, or even refluxing in THF or toluene) provides the molecules with more kinetic energy to overcome the activation barrier imposed by steric hindrance.[3][9] One study found that increasing temperature was effective in overcoming steric hindrance around an aldehyde.[7]

  • Prolong Reaction Time: Sterically hindered reactions are often simply slow. Monitor the reaction by TLC or LC-MS over an extended period (24-48 hours) before concluding it has failed.[5]

  • Modify Reaction Conditions: The use of certain salts can influence reactivity. For example, using a magnesium-based reagent like iPrMgCl can sometimes be effective.[9][14]

3. Potential Cause: Suboptimal Reaction Conditions

• Causality: The choice of solvent and temperature can dramatically affect reaction rates. Solvents that can better solvate the transition state can accelerate the reaction.

• Solutions:

  • Solvent Screening: While THF is a common choice, more polar aprotic solvents like DMF or DMSO can sometimes accelerate slow reactions, although they may also promote side reactions. For reactions run at higher temperatures, toluene is a suitable alternative.

  • Masamune-Roush Conditions: For reactions involving base-sensitive substrates that might decompose under harsh conditions, using a weaker base like DBU or triethylamine in the presence of LiCl can be highly effective.[2][9] This method is often milder and can improve yields in complex systems.

Experimental Protocol: General Procedure for HWE with Diethyl Nonylphosphonate

This protocol describes a general method for the (E)-selective olefination of an aldehyde.

Sources

• 1. Diethyl-n-propylphosphonate (CAS 18812-51-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. thieme-connect.com [thieme-connect.com]
• 8. organic-chemistry.org [organic-chemistry.org]
• 9. (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Phosphonate - Wikipedia [en.wikipedia.org]
• 12. DIETHYL ETHYLPHOSPHONATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. Troubleshooting [chem.rochester.edu]
• 14. arkat-usa.org [arkat-usa.org]

Technical Support Center: Stability &amp; Storage of 1-Diethoxyphosphorylnonane

Introduction

Welcome to the Technical Support Center for 1-Diethoxyphosphorylnonane (Diethyl nonylphosphonate). This guide addresses the critical stability challenges associated with storing dialkyl phosphonate esters. While the P-C bond (phosphorus-carbon) in this molecule is thermally and chemically robust, the P-O-C (phosphorus-oxygen-carbon) ester linkages are susceptible to hydrolysis.[1][2]

This degradation is often autocatalytic : the initial hydrolysis releases acidic species that catalyze further degradation, rapidly compromising sample purity. This guide provides the mechanistic understanding and protocols necessary to arrest this cycle.

Module 1: The Hydrolysis Mechanism (The "Why")

Q: Why is my compound degrading even in a sealed vial?

A: The degradation is likely driven by trace moisture trapped during synthesis or purification, initiating an autocatalytic hydrolysis loop.

1-Diethoxyphosphorylnonane undergoes hydrolysis primarily through nucleophilic attack by water at the phosphorus center. This reaction cleaves the ethoxy groups, releasing ethanol and forming the mono-ester, and eventually, the free phosphonic acid.

The Critical Risk: The formation of Nonylphosphonic acid monoethyl ester and Nonylphosphonic acid increases the acidity of the sample. Since phosphonate ester hydrolysis is acid-catalyzed, these degradation products accelerate the breakdown of the remaining material.

Visualization: The Hydrolysis Cascade

The following diagram illustrates the step-wise degradation pathway. Note the "Autocatalytic Feedback" loop where the product (

) fuels the reaction.

Figure 1: Step-wise hydrolysis of diethyl nonylphosphonate showing the autocatalytic feedback loop driven by acid generation.

Module 2: Storage & Handling Protocols (The "How")

Q: What are the absolute best storage conditions?

A: To maximize shelf-life, you must control three variables: Moisture , Temperature , and Acidity .

Storage Specification Table

Parameter	Recommendation	Scientific Rationale
Temperature	-20°C (Freezer)	Reduces kinetic energy, significantly slowing the rate of hydrolysis ( ).
Atmosphere	Argon (Ar) or Nitrogen ( )	Displaces humid air. Argon is preferred as it is heavier than air and blankets the liquid.
Container	Amber Glass (Silanized)	Prevents UV degradation (minor risk) and silanization prevents surface hydroxyls on glass from interacting with the ester.
Desiccant	3Å or 4Å Molecular Sieves	Actively scavenges trace water introduced during opening/closing of the vial.

Protocol: The "Dry & Inert" Storage Workflow

Follow this protocol for long-term storage of >1g quantities.

• Acid Scavenging (If degradation is suspected):

  • Pass the neat liquid (or solution in hexane) through a small pad of Basic Alumina (Activity I) .

  • Why: Basic alumina neutralizes any trace phosphonic acid impurities that would otherwise catalyze degradation [1].

• Drying:

  • Add activated 4Å Molecular Sieves (approx. 10% w/w) to the liquid.

  • Allow to stand for 12-24 hours under inert gas.

• Inerting:

  • Transfer to a storage vial. Purge the headspace with dry Argon for 60 seconds.

  • Seal tightly with a Teflon-lined cap (avoid rubber septa which can leach plasticizers).

• Freezing:

  • Store immediately at -20°C.

Figure 2: Decision tree for processing 1-Diethoxyphosphorylnonane prior to long-term storage.

Module 3: Troubleshooting & QC (The "What If")

Q: My sample has a "fruity" or alcohol-like smell. Is it compromised?

A: Yes. Pure 1-Diethoxyphosphorylnonane should be relatively odorless or have a faint waxy smell. A distinct ethanol odor indicates that hydrolysis has occurred, releasing ethanol as a byproduct.

• Action: Run a

  P NMR immediately. If acid content is high (>5%), repurify via basic alumina chromatography or distillation (if stable).

Q: How do I interpret the P NMR for degradation?

A:

P NMR is the definitive method for assessing phosphonate purity.

• The Diester (Target): Typically appears as a sharp singlet around 30–33 ppm (relative to

  ).

• The Monoester: Appears upfield/downfield (solvent dependent) by 2–5 ppm, often around 26–29 ppm .

• The Free Acid: Appears as a broadened peak, often shifting significantly based on concentration and pH (typically 20–25 ppm ).

• Broadening: If your main peak is broad, it indicates rapid proton exchange due to the presence of acidic species [2].

Q: Can I store it in solution?

A: Yes, but solvent choice is critical.

• Recommended: Anhydrous Toluene or Dichloromethane.

• Avoid: Alcohols (Ethanol/Methanol) or Acetone. Alcohols can undergo transesterification (swapping the ethyl groups for methyl/others) over long periods, especially if trace acid is present.

References

• BenchChem. (2025).[3] Navigating Stability: A Comparative Guide to the Hydrolysis of Phosphonate and Phosphate Esters. Retrieved from

• Ohms, G., et al. (1996).[4] 31P Solid-State NMR Investigations on Phosphonic Acids and Phosphonates. Phosphorus, Sulfur, and Silicon and the Related Elements.[4][5] Retrieved from

• Klimchuk, I. A., et al. (2025). Synthesis and investigation of biological activities of 5-phosphonohydantoins. Monatshefte für Chemie. Retrieved from

• Biotage. (2023).[6] Alumina sample cleanups and how can you implement in your workflow? Retrieved from

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Phosphate and phosphite synthesis by esterification, hydrolysis and oxidation [organic-chemistry.org]
• 6. biotage.com [biotage.com]

Technical Support Center: High-Vacuum Distillation of 1-Diethoxyphosphorylnonane

The following technical guide addresses the high-vacuum distillation and purification of 1-Diethoxyphosphorylnonane (Diethyl nonylphosphonate). This content is structured for research scientists and process chemists requiring high-purity isolation following Michaelis-Arbuzov synthesis.

Executive Summary & Physical Profile

1-Diethoxyphosphorylnonane (Diethyl nonylphosphonate) is a mid-chain organophosphorus ester typically synthesized via the Michaelis-Arbuzov reaction. Due to its high molecular weight and thermal sensitivity at atmospheric pressure, high-vacuum distillation (<1.0 mmHg) is the mandatory purification method.

Target Compound Profile

Property	Value / Range	Notes
IUPAC Name	Diethyl nonylphosphonate	Systematic C9 Phosphonate
Formula	C₁₃H₂₉O₃P	MW: ~264.34 g/mol
Boiling Point (Est.)	115–125 °C @ 0.2 mmHg	Extrapolated from C8/C10 homologues
Appearance	Colorless to pale yellow oil	Viscous at low temps
Key Impurities	Triethyl phosphite, Nonyl bromide, Triethyl phosphate	See Section 3

Core Process Parameters (The "How-To")

The following parameters are derived from homologous series data (Diethyl octyl- and decylphosphonate) and standard organophosphonate processing protocols.

A. Vacuum & Temperature Settings[4]

• System Pressure: < 0.5 mmHg (Torr) is critical.[1] At pressures >2 mmHg, the required pot temperature may exceed the thermal stability limit (~180°C), leading to phosphonate decomposition (discoloration).

• Bath Temperature: Set to 20–30°C above the expected head temperature. Start at 135°C and ramp slowly.

• Condenser Temperature: 25–40°C . Do not use super-cooled fluid. C9 phosphonates can become viscous; mild cooling prevents clogging while ensuring condensation.

B. Distillation Fractionation Table

Use this table to guide your fraction collection. Note that "Head Temp" will vary based on your specific vacuum depth.

Fraction	Component	Est.[1][2][3][4][5][6][7] Head Temp @ 0.2 mmHg	Action
1. Degassing	Ethyl bromide/iodide	< 25°C (Trap)	Remove prior to heating (Rotovap).
2. Foreshot	Triethyl phosphite / Nonyl halide	40 – 80°C	Collect & discard. High impurity zone.
3. Main Cut	1-Diethoxyphosphorylnonane	110 – 128°C	Collect. Monitor refractive index/vacuum.
4. Residue	Polymeric by-products / Salts	> 140°C (Pot)	Do not distill to dryness.

Expert Insight: The boiling point of the C9 species is extrapolated between Diethyl octylphosphonate (~89°C @ 0.1 mmHg) and Diethyl decylphosphonate (~129°C @ 0.2 mmHg) [1, 2]. Expect your main fraction to stabilize between 110°C and 125°C if your vacuum is holding at 0.2 mmHg.

Step-by-Step Troubleshooting Guide (Q&A)

Q1: The vacuum is fluctuating, and the head temperature won't stabilize. What is happening?

Diagnosis: This is likely "Outgassing" of volatile Arbuzov by-products (Ethyl bromide or Ethyl iodide).

• Mechanism: The Arbuzov reaction generates a volatile alkyl halide. If this is not fully removed before high-vacuum distillation, it will boil violently as soon as vacuum is applied, choking the pump.

• Solution:

  • Stop the high-vacuum distillation.

  • Place the crude oil on a Rotary Evaporator at 60°C @ 20 mmHg for 1 hour.

  • Resume high-vacuum distillation only after volatiles are stripped.

Q2: My product is distilling, but it is yellow/brown instead of colorless.

Diagnosis: Thermal decomposition or oxidation.

• Cause: Pot temperature is too high (>170°C) or air leaks are present. Phosphonates can oxidize to phosphates or degrade at extreme heat.

• Solution:

  • Check vacuum seals; a poor vacuum requires higher heat, causing degradation.

  • Action: Lower the bath temp. If the product won't distill below 160°C (bath), your vacuum is insufficient. You need a better pump or shorter path (e.g., Kugelrohr).

Q3: How do I separate the unreacted Triethyl Phosphite?

Diagnosis: Close boiling point overlap.

• Context: Triethyl phosphite boils significantly lower than the C9 product but can "drag" into the main fraction if the distillation rate is too fast.

• Solution: Use a Vigreux column (10-15 cm) to provide theoretical plates. Collect the "Foreshot" slowly (1 drop/sec). When the temp spikes from ~60°C to >100°C, change receivers.

Visual Workflows

Figure 1: Distillation Logic Flow

This diagram illustrates the decision-making process during the purification workflow.

Caption: Operational workflow for isolating Diethyl nonylphosphonate from crude Arbuzov mixtures.

Figure 2: Impurity Separation Profile

Visualizing where contaminants elute relative to the product.

Caption: Relative volatility order of common species in the crude mixture.

References

• Thermo Scientific Chemicals. (n.d.).[8] Diethyl 1-octylphosphonate, 98%. Fisher Scientific.[7][8] Retrieved October 26, 2023, from [Link]

  • Citation for C8 homologue boiling point (88-89°C @ 0.1 mmHg).[9]

• Citation for C10 homologue boiling point (128-130°C @ 0.2 mmHg).
• Citation for general Arbuzov workup and purific

• PubChem. (2025).[1] Diethyl decylphosphonate | C14H31O3P.[5][8][10] National Library of Medicine. Retrieved October 26, 2023, from [Link]

  • Verification of chemical structure and identifiers.

Sources

• 1. Diethyl ethylphosphonate | C6H15O3P | CID 6534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diethyl allylphosphonate 98 1067-87-4 [sigmaaldrich.com]
• 3. エチルホスホン酸ジエチル ≥98.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. echemi.com [echemi.com]
• 6. Ethane, 1,1-diethoxy- (CAS 105-57-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. Diethyl 1-octylphosphonate, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 8. Diethyl 1-decylphosphonate, 97% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 9. DIETHYL 1-OCTYLPHOSPHONATE CAS#: 1068-07-1 [m.chemicalbook.com]
• 10. Diethyl decylphosphonate | C14H31O3P | CID 2773697 - PubChem [pubchem.ncbi.nlm.nih.gov]

Interpreting complex NMR spectra of impure nonyl phosphonates

Topic: Interpreting Complex NMR Spectra of Impure Nonyl Phosphonates Ticket ID: NMR-NP-992 Status: Open Assigned Specialist: Senior Application Scientist

Introduction: The "Grease" Trap

Welcome to the Technical Support Center. If you are analyzing nonyl phosphonates (

), you are likely facing a spectrum dominated by a massive methylene envelope ( ppm) that mimics vacuum grease or hydrocarbon contamination.

This guide moves beyond basic spectral assignment. It addresses the specific coupling phenomena of Phosphorus-31 (

, natural abundance, spin ) and the common impurity profiles generated during Michaelis-Arbuzov synthesis.

Module 1: Baseline Validation (The "Golden Standard")

Before troubleshooting impurities, you must validate that your main product is actually present. In long-chain phosphonates, the diagnostic signals are often buried or split into non-intuitive patterns.

The Diagnostic Signatures

Nucleus	Signal	Chemical Shift ( )	Multiplicity	Coupling Constant ( )	Diagnostic Value
	Phosphonate Center	30 - 35 ppm	Singlet (usually)	N/A	Primary Confirmation. If this is missing, you do not have a phosphonate.
	-Methylene ( )	1.6 - 1.8 ppm	Doublet of Multiplets	Hz	Crucial. Differentiates product from fatty acid impurities or grease.
	Alkoxy Group ( )	3.9 - 4.1 ppm	Multiplet	Hz	Confirms the ester linkage is intact.
	-Carbon ( )	22 - 34 ppm	Doublet	Hz	The massive coupling constant is definitive proof of C-P bond formation.

The "Grease" vs. Nonyl Chain Dilemma

User Question: "My proton spectrum is just a giant blob at 1.25 ppm. Is this just grease?"

Technical Insight: Nonyl chains (

) possess roughly 14 protons resonating in the ppm range. Vacuum grease (silicone or hydrocarbon) also resonates here.

• The Check: Integrate the terminal methyl group (

  ppm, triplet, 3H).

• The Math: If the integral of the "blob" at 1.25 ppm is roughly

  the integral of the methyl triplet ( ), it is your nonyl chain. If the ratio is significantly higher ( ), you have grease contamination.

Module 2: The Impurity Matrix (Troubleshooting)

Most nonyl phosphonates are synthesized via the Michaelis-Arbuzov reaction . This pathway leaves a specific "fingerprint" of impurities if not purified strictly.

Visualizing the Impurity Cascade

The following diagram tracks the origin of common spectral ghosts found in your sample.

Caption: Figure 1. Origin of spectral impurities in phosphonate synthesis. Note the distinct chemical shift ranges for trivalent (Impurity 1) vs. pentavalent (Product/Impurity 3) phosphorus.

Troubleshooting Q&A

Q: I see a small peak at 140 ppm in my

spectrum. What is it?

• A: This is unreacted trialkyl phosphite . Trivalent phosphorus is highly deshielded.

• Fix: This indicates the reaction did not go to completion. Phosphites are oxidatively unstable; you can treat the mixture with a mild oxidant (like dilute

  ) to convert it to a phosphate ( ppm), which is often easier to separate chromatographically.

Q: There is a peak around 0 ppm (-1 to +1 ppm). Is this my product?

• A: No. This is likely a trialkyl phosphate (oxidation byproduct). Phosphonates (

  ) resonate downfield ( ppm); Phosphates ( ) resonate near 0 ppm.

• Differentiation: Check the

  NMR. Phosphates lack the -methylene doublet at 1.7 ppm because they have no bond.

Q: My

-methylene signal at 1.7 ppm looks like a messy multiplet, not a doublet. Why?

• A: This is due to Virtual Coupling or diastereotopic protons.

  • Virtual Coupling: If the nonyl chain is chiral or restricted, the two protons on the

    -carbon are not equivalent. They couple to each other ( ), to Phosphorus ( ), and to the -protons ( ).

  • Solution: See Module 3 (Decoupling).

Module 3: Advanced Techniques (Resolution)

When 1D spectra are inconclusive due to the "forest" of alkyl peaks, use these targeted experiments.

Phosphorus-Decoupled Proton NMR ( )

This is the "Silver Bullet" for organophosphorus compounds. You acquire a proton spectrum while continuously irradiating the phosphorus frequency.

• Effect: All

  couplings collapse.

• Result:

  • The

    -methylene (normally a doublet of triplets) collapses into a simple triplet (or multiplet).

  • The alkoxy protons (normally a doublet of triplets) collapse into a simple triplet.

• Protocol: Set your decoupler channel (f2) to

  . Ensure the offset (O2) is centered on your phosphonate peak ( ppm).

HSQC (Heteronuclear Single Quantum Coherence)

Use this to prove the P-C bond exists.

• Why: Standard HMBC is often too noisy for trace analysis. HSQC is more sensitive.[1]

• Setup: Optimize for a coupling constant (

  ) of Hz (the typical value).

• Interpretation: A correlation spot indicates a proton is two bonds away from the phosphorus. If you see a correlation at

  , you have confirmed the P-C bond of the phosphonate.

Diagnostic Workflow

Caption: Figure 2. Step-by-step decision tree for validating nonyl phosphonate structure.

References

• Kalinowski, H. O., Berger, S., & Braun, S. (1988). Carbon-13 NMR Spectroscopy. Wiley. (Standard reference for

  coupling constants in organophosphorus compounds).

• Bhattacharya, A. K., & Thyagarajan, G. (1981). The Michaelis-Arbuzov Rearrangement. Chemical Reviews, 81(4), 415–430. (Definitive review on the synthesis mechanism and impurity origins).

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Protocols for heteronuclear decoupling and HSQC optimization).

• Gorenstein, D. G. (1984). Phosphorus-31 NMR: Principles and Applications. Academic Press.

  chemical shifts for phosphonates vs. phosphates).

Sources

• 1. biorxiv.org [biorxiv.org]

Reference Data & Comparative Studies

A Comparative Guide to Dialkyl Alkylphosphonate Extractants: An In-depth Analysis of 1-Diethoxyphosphorylnonane and Diethyl Decylphosphonate

Introduction

In the realm of solvent extraction, particularly for the selective recovery of metal ions and other valuable solutes, organophosphorus compounds stand out for their efficacy and versatility. Among these, dialkyl alkylphosphonates are a class of neutral extractants that have garnered significant interest. This guide provides a comparative analysis of two closely related phosphonates: 1-diethoxyphosphorylnonane and diethyl decylphosphonate.

Molecular Structure and Physicochemical Properties: The Foundation of Extraction Efficiency

The efficacy of an extractant is intrinsically linked to its molecular structure and resulting physicochemical properties. Both 1-diethoxyphosphorylnonane and diethyl decylphosphonate share the same functional group—a diethoxyphosphoryl moiety—attached to a long alkyl chain. The key difference lies in the length of this chain: a nonyl (C9) group for the former and a decyl (C10) group for the latter.

Table 1: Comparison of Physicochemical Properties

Property	1-Diethoxyphosphorylnonane (Inferred)	Diethyl Decylphosphonate	Reference
Molecular Formula	C13H29O3P	C14H31O3P	[1]
Molecular Weight	~264.34 g/mol	278.37 g/mol	[1]
Structure	CH3(CH2)8P(O)(OCH2CH3)2	CH3(CH2)9P(O)(OCH2CH3)2
LogP (Octanol-Water Partition Coefficient)	Expected to be slightly lower than Diethyl Decylphosphonate	~4.7	[1]
Solubility	High solubility in non-polar organic solvents; negligible in water.	High solubility in non-polar organic solvents; negligible in water.	[2]

The phosphoryl group (P=O) is the primary site for coordination with target solutes, such as metal ions. The lone pair of electrons on the oxygen atom acts as a Lewis base, donating electron density to form a coordinate bond with the Lewis acidic metal ion. The strength of this interaction is a key determinant of extraction efficiency.[3]

The long alkyl chain (nonyl or decyl) imparts hydrophobicity to the molecule, ensuring its high solubility in organic diluents and minimizing its loss to the aqueous phase. This hydrophobicity is crucial for effective phase separation after extraction.

The Influence of Alkyl Chain Length on Extraction Efficiency: A Mechanistic Perspective

The seemingly minor difference of one methylene group (-CH2-) between the nonyl and decyl chains can have a discernible impact on extraction performance. This influence can be understood through two primary mechanisms:

• Steric Effects: While a longer alkyl chain can, in some cases, introduce steric hindrance around the coordinating phosphoryl group, the difference between a C9 and C10 chain is generally not significant enough to cause a major steric impediment. Both chains are flexible and can adopt conformations that allow for unhindered access to the P=O group.

• Inductive and Solvation Effects: The primary influence of the alkyl chain length lies in its effect on the electron density of the phosphoryl oxygen and the overall solvation of the extractant-solute complex in the organic phase.

  • Inductive Effect: Alkyl groups are weakly electron-donating. A longer alkyl chain can have a slightly greater electron-donating inductive effect, which would marginally increase the electron density on the phosphoryl oxygen, making it a slightly stronger Lewis base. This could lead to a stronger coordination bond with the target metal ion.

  • Solvation: The longer the alkyl chain, the more lipophilic the extractant becomes. This enhanced lipophilicity can lead to better solvation of the resulting neutral metal-extractant complex in the organic diluent, thereby shifting the equilibrium of the extraction process further towards the organic phase. This generally results in higher extraction efficiency.

Based on these principles, it can be inferred that diethyl decylphosphonate would likely exhibit a slightly higher extraction efficiency for a given solute compared to 1-diethoxyphosphorylnonane under identical conditions. The longer decyl chain enhances its lipophilicity, favoring the partitioning of the extracted complex into the organic phase.

Experimental Protocol: A General Method for Metal Ion Extraction using Dialkyl Alkylphosphonates

The following is a generalized, step-by-step protocol for a liquid-liquid extraction of metal ions from an aqueous solution using a dialkyl alkylphosphonate extractant like diethyl decylphosphonate.

Objective: To determine the extraction efficiency of a dialkyl alkylphosphonate for a specific metal ion.

Materials:

• Dialkyl alkylphosphonate extractant (e.g., diethyl decylphosphonate)

• Organic diluent (e.g., kerosene, n-dodecane, chloroform)

• Aqueous feed solution containing the metal ion of interest at a known concentration

• Nitric acid or other suitable acid for pH adjustment

• Separatory funnels

• Mechanical shaker

• ICP-AES or AAS for metal ion concentration analysis

Procedure:

• Organic Phase Preparation: Prepare a solution of the dialkyl alkylphosphonate extractant in the chosen organic diluent at a specific concentration (e.g., 0.1 M).

• Aqueous Phase Preparation: Prepare an aqueous solution containing the metal ion of interest at a known concentration. Adjust the pH of the solution to the desired value using nitric acid.

• Extraction: a. In a separatory funnel, mix equal volumes of the organic phase and the aqueous phase (e.g., 20 mL each). b. Shake the mixture vigorously for a predetermined time (e.g., 30 minutes) using a mechanical shaker to ensure thorough mixing and allow the extraction equilibrium to be reached. c. Allow the phases to separate completely.

• Phase Separation and Analysis: a. Carefully separate the aqueous and organic phases. b. Determine the concentration of the metal ion remaining in the aqueous phase using ICP-AES or AAS. c. The concentration of the metal ion in the organic phase can be calculated by mass balance.

• Calculation of Extraction Efficiency: The extraction efficiency (%E) is calculated using the following formula:

  %E = [ ( [M]initial, aq - [M]final, aq ) / [M]initial, aq ] * 100

  Where:

  • [M]initial, aq is the initial concentration of the metal ion in the aqueous phase.

  • [M]final, aq is the final concentration of the metal ion in the aqueous phase after extraction.

Rationale for Experimental Choices:

• Choice of Diluent: The diluent should be immiscible with water, have a low viscosity, a high flash point for safety, and effectively solvate the extractant and the resulting metal complex. Kerosene and n-dodecane are common choices in industrial applications.

• pH of the Aqueous Phase: The pH of the aqueous phase is a critical parameter as it can affect the speciation of the metal ion and the protonation state of any acidic impurities. For neutral extractants like dialkyl alkylphosphonates, extraction is often performed from acidic solutions to prevent metal hydroxide precipitation.

• Contact Time: The shaking time is determined by preliminary experiments to ensure that the extraction process reaches equilibrium.

Visualizing the Extraction Mechanism

The following diagram illustrates the general mechanism of metal ion extraction by a dialkyl alkylphosphonate.

Sources

• 1. mdpi.com [mdpi.com]
• 2. CAS 78-38-6: Diethyl ethylphosphonate | CymitQuimica [cymitquimica.com]
• 3. publications.anl.gov [publications.anl.gov]

A Researcher's Guide to the FTIR Spectral Characterization of 1-Diethoxyphosphorylnonane and Related Organophosphonates

This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectral characteristics of 1-diethoxyphosphorylnonane. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data sheet to offer a comparative framework for understanding the spectral nuances of this organophosphonate. We will explore the causality behind its unique spectral fingerprint, compare it with structurally similar compounds, and provide a robust, self-validating protocol for acquiring high-fidelity data.

The Molecular Architecture of 1-Diethoxyphosphorylnonane

To interpret its vibrational spectrum, we must first understand the key functional components of the 1-diethoxyphosphorylnonane molecule. It consists of a central phosphorus atom double-bonded to an oxygen atom (a phosphoryl group), single-bonded to a nine-carbon alkyl chain (the nonane group), and also bonded to two ethoxy groups via P-O-C linkages. Each of these components gives rise to characteristic absorptions in the infrared spectrum.

Caption: Key functional groups in 1-diethoxyphosphorylnonane.

Decoding the FTIR Spectrum of 1-Diethoxyphosphorylnonane

The FTIR spectrum of an organic molecule provides a "fingerprint" based on the vibrations of its chemical bonds. For 1-diethoxyphosphorylnonane, the spectrum is dominated by features from the long alkyl chain and the powerful absorptions of the diethoxyphosphoryl group.

Key Vibrational Regions and Their Assignments

• C-H Stretching Vibrations (3000-2850 cm⁻¹): The most intense set of peaks in the spectrum arises from the symmetric and asymmetric stretching of C-H bonds within the nonane and ethoxy groups.[1][2][3][4] Because the molecule contains only sp³ hybridized carbon atoms, these stretches are characteristically found just below 3000 cm⁻¹.[2][4] The sheer number of CH₂ and CH₃ groups in the molecule results in strong, sharp absorptions in this region.

• C-H Bending Vibrations (1470-1370 cm⁻¹): In this region, we observe absorptions corresponding to the scissoring and bending of C-H bonds. A distinct peak around 1465 cm⁻¹ is characteristic of CH₂ scissoring vibrations from both the nonane chain and the ethyl groups.[2][5] Additionally, a weaker band near 1375 cm⁻¹ can be assigned to the symmetric bending ("umbrella" mode) of the terminal methyl groups.[1][3]

• The Phosphoryl P=O Stretch (ca. 1260-1240 cm⁻¹): This is arguably the most diagnostic peak for identifying the phosphonate functionality. The P=O double bond gives rise to a very strong and sharp absorption band.[6] For aliphatic phosphonates like this one, the peak typically appears in the 1260-1240 cm⁻¹ range.[6] Its high intensity is due to the large change in dipole moment during the stretching vibration.

• P-O-C and C-O Stretching Region (1100-950 cm⁻¹): This area of the spectrum is characterized by strong, often complex, absorptions due to the coupled stretching vibrations of the P-O-C (aliphatic) linkages.[6][7] Two prominent bands are typically observed: an asymmetric stretching mode often found between 1050-950 cm⁻¹ and a symmetric stretch.[6][8] These bands are highly characteristic of the diethoxyphosphoryl group.

• Fingerprint Region (< 900 cm⁻¹): This region contains a variety of complex vibrations, including C-C stretching and C-H rocking. For long-chain alkanes, a characteristic CH₂ rocking vibration can be observed between 725-720 cm⁻¹.[1][3]

Summary of Expected FTIR Absorptions

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
3000-2850	C-H Asymmetric & Symmetric Stretch	Nonane & Ethoxy	Strong
1470-1450	C-H Scissoring	-CH₂-	Medium
1370-1350	C-H Symmetric Bend (Umbrella)	-CH₃	Medium-Weak
1260-1240	P=O Stretch	Phosphoryl	Very Strong, Sharp
1050-950	P-O-C Asymmetric & Symmetric Stretch	Diethoxyphosphoryl	Strong
725-720	C-H Rocking	Long Alkyl Chain	Weak to Medium

Comparative Spectral Analysis: Distinguishing Structural Nuances

To fully appreciate the spectral features of 1-diethoxyphosphorylnonane, it is instructive to compare it with related molecules. This comparison highlights how subtle changes in molecular structure are reflected in the FTIR spectrum.

• Versus a Short-Chain Analogue (Diethyl methylphosphonate, DMMP): DMMP shares the same diethoxyphosphoryl head group but has only a methyl group instead of a nonane chain.

  • Similarities: The spectra would be nearly identical in the P=O stretching region (ca. 1250 cm⁻¹) and the P-O-C region (1100-950 cm⁻¹), confirming the presence of the diethoxyphosphoryl moiety.[9]

  • Differences: The C-H stretching region (3000-2850 cm⁻¹) of DMMP would be significantly less intense due to the far fewer C-H bonds. Furthermore, the characteristic long-chain CH₂ rocking vibration around 720 cm⁻¹ would be absent.

• Versus a Simple Long-Chain Alkane (Nonane): Comparing with nonane allows us to isolate the spectral contributions of the phosphonate group.

  • Similarities: The C-H stretching (3000-2850 cm⁻¹), bending (1465 cm⁻¹), and rocking (~722 cm⁻¹) vibrations would be present and look very similar to those in 1-diethoxyphosphorylnonane.[1][4]

  • Differences: The nonane spectrum is markedly simpler. It would completely lack the extremely strong P=O absorption around 1250 cm⁻¹ and the strong, complex P-O-C bands between 1100-950 cm⁻¹. The absence of these features is a definitive indicator that the phosphoryl group is not present.

Comparative Table of Key Vibrational Frequencies (cm⁻¹)

Vibrational Mode	1-Diethoxyphosphorylnonane	Diethyl methylphosphonate (DMMP)	Nonane
C-H Stretch	~2925, 2855 (Very Strong)	~2985, 2910 (Strong)	~2925, 2855 (Very Strong)
CH₂/CH₃ Bend	~1465, 1375	~1450, 1390	~1467, 1378
P=O Stretch	~1250 (Very Strong)	~1250 (Very Strong)	Absent
P-O-C Stretch	~1030, 960 (Strong)	~1030, 960 (Strong)	Absent
Long-Chain Rock	~722	Absent	~722

Experimental Protocol for Acquiring High-Quality FTIR Spectra of Liquid Organophosphonates

The trustworthiness of spectral data hinges on a meticulous and well-understood experimental procedure. The following protocol describes the use of Attenuated Total Reflectance (ATR)-FTIR, a modern, rapid, and reliable technique for analyzing liquid samples.

Rationale for ATR: ATR is the preferred method for this type of analysis as it requires only a single drop of the neat liquid, involves no sample preparation (like pellet pressing or solvent dilution), and provides excellent sample-to-sample reproducibility. The crystal, typically diamond, is highly durable and chemically resistant.[10]

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. youtube.com [youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. uanlch.vscht.cz [uanlch.vscht.cz]
• 5. IR Absorption Frequencies - NIU - Department of Chemistry and Biochemistry [niu.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Preparation, characterization, and modeling of α-zirconium phosphonates with ether-functional surfaces - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the H-NMR and P-NMR Analysis of 1-Diethoxyphosphorylnonane

This guide provides an in-depth analysis of the ¹H and ³¹P Nuclear Magnetic Resonance (NMR) spectroscopic signatures of 1-Diethoxyphosphorylnonane. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed examination of its spectral features, a comparative analysis with alternative phosphonates, and comprehensive experimental protocols. Our objective is to furnish a practical, data-driven resource for the structural elucidation and comparative evaluation of this and related organophosphorus compounds.

Introduction to 1-Diethoxyphosphorylnonane and its Spectroscopic Characterization

1-Diethoxyphosphorylnonane, a member of the diethyl alkylphosphonate family, is characterized by a nine-carbon alkyl chain attached to a phosphonate group. The structural integrity and purity of such compounds are critical for their application in various fields, including as intermediates in organic synthesis and for their potential biological activities. NMR spectroscopy is an indispensable, non-destructive technique for the unambiguous structural confirmation of these molecules.[1] The interplay between the phosphorus-31 nucleus and nearby protons provides a unique spectral fingerprint, allowing for detailed structural insights.[1]

This guide will delve into the nuances of both ¹H and ³¹P NMR spectra of 1-diethoxyphosphorylnonane, offering a foundational understanding for researchers working with this class of compounds.

¹H-NMR Spectral Analysis of 1-Diethoxyphosphorylnonane

The ¹H-NMR spectrum of 1-diethoxyphosphorylnonane is distinguished by a set of characteristic signals corresponding to the ethoxy groups and the nonyl chain. The electron-withdrawing nature of the phosphonate group significantly influences the chemical shifts of the adjacent methylene protons.

A detailed breakdown of the expected ¹H-NMR signals for 1-diethoxyphosphorylnonane in a standard deuterated solvent like CDCl₃ is as follows:

• Ethoxy Group Protons (-OCH₂CH₃):

  • Methylene Protons (-OCH₂): These protons are diastereotopic due to the chiral phosphorus center and are expected to appear as a quintet (or a doublet of quartets) around δ 4.0-4.1 ppm . The multiplicity arises from coupling to the adjacent methyl protons (³JHH ≈ 7 Hz) and the phosphorus nucleus (³JHP ≈ 7 Hz).

  • Methyl Protons (-CH₃): These protons typically resonate as a triplet at approximately δ 1.3 ppm due to coupling with the adjacent methylene protons (³JHH ≈ 7 Hz).

• Nonyl Group Protons (-CH₂(CH₂)₇CH₃):

  • α-Methylene Protons (-P-CH₂-): The protons on the carbon directly attached to the phosphorus atom are deshielded and appear as a multiplet around δ 1.7-1.8 ppm .

  • Bulk Methylene Protons (-(CH₂)₇-): The protons of the long alkyl chain will overlap, forming a broad multiplet in the upfield region, typically between δ 1.2-1.6 ppm .

  • Terminal Methyl Protons (-CH₃): The terminal methyl group of the nonyl chain will appear as a triplet at approximately δ 0.88 ppm .

The integration of these signals will correspond to the number of protons in each environment, confirming the presence and relative abundance of each structural component.

³¹P-NMR Spectral Analysis of 1-Diethoxyphosphorylnonane

³¹P-NMR spectroscopy is a highly sensitive and direct method for analyzing organophosphorus compounds.[1] Since ³¹P has a natural abundance of 100% and a spin of ½, it provides clear and informative spectra.[2] For diethyl n-alkylphosphonates, the ³¹P chemical shift is a key indicator of the electronic environment of the phosphorus atom.

For 1-diethoxyphosphorylnonane, a single resonance is expected in the proton-decoupled ³¹P-NMR spectrum. The chemical shift is anticipated to be in the range of δ +30 to +34 ppm , which is characteristic for this class of compounds.[1] This distinct chemical shift allows for easy differentiation from other phosphorus-containing functional groups, such as phosphites, which appear significantly further downfield (around δ +139 ppm).[1]

Comparative Analysis with Alternative Phosphonates

To provide a comprehensive understanding, the NMR data of 1-diethoxyphosphorylnonane is best evaluated in comparison to other structurally related phosphonates. The following table presents a comparative analysis with diethyl octylphosphonate (a shorter chain homolog), diethyl decylphosphonate (a longer chain homolog), diethyl isopropylphosphonate (a branched-chain isomer), and diethyl benzylphosphonate (an analog with an aromatic substituent).

Table 1: Comparative ¹H-NMR Data of Selected Diethyl Phosphonates (in CDCl₃)

Compound	Proton Assignment	Chemical Shift (δ ppm)	Multiplicity
1-Diethoxyphosphorylnonane (Predicted)	-OCH₂CH₃	~1.3	Triplet
-OCH₂CH₃	~4.0-4.1	Quintet
-P-CH₂-	~1.7-1.8	Multiplet
-(CH₂)₇-	~1.2-1.6	Multiplet
-CH₃	~0.88	Triplet
Diethyl Octylphosphonate	Data not explicitly found
Diethyl Decylphosphonate	Data not explicitly found, but expected to be very similar to the nonyl analog with a larger integration for the bulk methylene protons.
Diethyl Isopropylphosphonate [1]	-OCH₂CH₃	~1.3	Triplet
-OCH₂CH₃	~4.0	Quintet
-CH(CH₃)₂	~2.0-2.2	Multiplet
-CH(CH₃)₂	~1.1	Doublet
Diethyl Benzylphosphonate [3][4]	-OCH₂CH₃	~1.2	Triplet
-OCH₂CH₃	~3.9-4.0	Quintet
-P-CH₂-Ar	~3.1-3.2	Doublet
Aromatic-H	~7.2-7.4	Multiplet

Table 2: Comparative ³¹P-NMR Data of Selected Diethyl Phosphonates (in CDCl₃)

Compound	³¹P Chemical Shift (δ ppm)
1-Diethoxyphosphorylnonane (Predicted)	~ +32
Diethyl Octylphosphonate	~ +32
Diethyl Decylphosphonate	~ +32
Diethyl Isopropylphosphonate [1]	~ +30 to +34
Diethyl Benzylphosphonate [4]	~ +26

Key Observations from the Comparative Analysis:

• The chemical shifts of the diethyl phosphonate moiety are relatively consistent across the different alkyl phosphonates.

• The length of the linear alkyl chain primarily affects the integration of the bulk methylene proton signal in the ¹H-NMR spectrum, with minimal impact on the chemical shifts of the terminal groups.

• Branching in the alkyl chain, as seen in diethyl isopropylphosphonate, introduces a distinct methine proton signal and a doublet for the methyl groups, which is a key differentiating feature.[1]

• The presence of an aromatic ring, as in diethyl benzylphosphonate, causes a significant upfield shift in the ³¹P-NMR spectrum and introduces characteristic signals for the aromatic protons and a downfield shift for the benzylic protons in the ¹H-NMR spectrum.

Experimental Protocols

To ensure the acquisition of high-quality and reproducible NMR data, the following standardized protocols are recommended.

Sample Preparation

• Weigh approximately 5-10 mg of the phosphonate sample.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry 5 mm NMR tube.

• Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied if necessary.

• For precise chemical shift referencing, tetramethylsilane (TMS) can be added as an internal standard for ¹H NMR (δ = 0.00 ppm).

NMR Data Acquisition

The following are general guidelines for acquiring spectra on a 400 MHz NMR spectrometer. Instrument-specific parameters may need to be optimized.

¹H-NMR Spectroscopy:

• Pulse Sequence: A standard single-pulse sequence is typically sufficient.

• Number of Scans: 16 to 64 scans are usually adequate for a good signal-to-noise ratio.

• Relaxation Delay (d1): A delay of 1-2 seconds is generally appropriate.

• Spectral Width (sw): A spectral width of 12-16 ppm is suitable for most organic compounds.

³¹P-NMR Spectroscopy:

• Pulse Sequence: A proton-decoupled single-pulse sequence is used to simplify the spectrum by removing ¹H-³¹P coupling.

• Number of Scans: A larger number of scans (e.g., 128 or more) may be necessary to achieve a good signal-to-noise ratio.

• Relaxation Delay (d1): A longer relaxation delay (e.g., 5-10 seconds) is often required for quantitative ³¹P NMR.

• Spectral Width (sw): A wide spectral width of -50 to +200 ppm is recommended to cover the chemical shift range of common organophosphorus compounds.[5]

Visualization of Key Structural Features and Workflow

To visually summarize the key aspects of the NMR analysis, the following diagrams are provided.

Caption: Molecular structure of 1-Diethoxyphosphorylnonane.

Caption: Workflow for NMR-based structural confirmation.

Conclusion

This guide has provided a detailed protocol and comparative data for the ¹H and ³¹P-NMR analysis of 1-diethoxyphosphorylnonane. By understanding the characteristic chemical shifts, coupling constants, and multiplicities, researchers can confidently identify and characterize this and other related long-chain alkylphosphonates. The comparative data presented serves as a valuable tool for differentiating between structural isomers and analogs, thereby enhancing the precision of chemical synthesis and analysis in drug development and other scientific endeavors. The provided experimental protocols offer a standardized approach to ensure the acquisition of high-quality, reproducible NMR data.

References

• PubChem. Diethyl benzylphosphonate. National Center for Biotechnology Information. Accessed February 15, 2024. [Link].

• MDPI. Diethyl (2-(4-Phenyl-1H-1,2,3-triazol-1-yl)benzyl) Phosphate. Multidisciplinary Digital Publishing Institute. Accessed February 15, 2024. [Link].

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). Accessed February 15, 2024. [Link].

• Wikipedia. Spectral Database for Organic Compounds. Wikipedia. Accessed February 15, 2024. [Link].

• Bioregistry. Spectral Database for Organic Compounds. Bioregistry. Accessed February 15, 2024. [Link].

• Royal Society of Chemistry. Supporting Information. Royal Society of Chemistry. Accessed February 15, 2024. [Link].

• Royal Society of Chemistry. Reactive intermediates in the H-phosphonate synthesis of oligonucleotides. Royal Society of Chemistry. Accessed February 15, 2024. [Link].

• ResearchGate. 31P NMR Studies of Diethyl Phosphite Derived Nanocrystalline Hydroxyapatite. ResearchGate. Accessed February 15, 2024. [Link].

• Royal Society of Chemistry. Silver-promoted cinnamamidyl radicals-mediated oxidative cascade cyclization: Highly regioselective synthesis of phosphorylated azaspiro[4.5]decenones - Supporting Information. Royal Society of Chemistry. Accessed February 15, 2024. [Link].

• PubChem. Diethyl decylphosphonate. National Center for Biotechnology Information. Accessed February 15, 2024. [Link].

• JEOL. NM230005E. JEOL. Accessed February 15, 2024. [Link].

• AWS. Copper-Catalyzed C-P Bond Construction via Direct Coupling of Phenylboronic Acids with H- Phosphonate Diesters. AWS. Accessed February 15, 2024. [Link].

• UW-Madison Libraries. Spectral Database for Organic Compounds, SDBS. University of Wisconsin-Madison Libraries. Accessed February 15, 2024. [Link].

• PMC. Zero-Field NMR J-Spectroscopy of Organophosphorus Compounds. National Center for Biotechnology Information. Accessed February 15, 2024. [Link].

• PMC. Differentiation of chiral phosphorus enantiomers by 31P and 1H NMR spectroscopy using amino acid derivatives as chemical solvating agents. National Center for Biotechnology Information. Accessed February 15, 2024. [Link].

• SpectraBase. SpectraBase. Wiley. Accessed February 15, 2024. [Link].

• MDPI. Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis. Multidisciplinary Digital Publishing Institute. Accessed February 15, 2024. [Link].

• Oxford Instruments. Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies. Oxford Instruments. Accessed February 15, 2024. [Link].

• ResearchGate. 31P NMR Study on Some Phosphorus-Containing Compounds. ResearchGate. Accessed February 15, 2024. [Link].

• KGROUP. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. KGROUP. Accessed February 15, 2024. [Link].

• Royal Society of Chemistry. Structural interpretation of the 31P NMR chemical shifts in thiophosphate and phosphate: key effects due to spin–orbit and explicit solvent. Royal Society of Chemistry. Accessed February 15, 2024. [Link].

• PubMed. Structural interpretation of the 31P NMR chemical shifts in thiophosphate and phosphate: key effects due to spin-orbit and explicit solvent. National Center for Biotechnology Information. Accessed February 15, 2024. [Link].

• ResearchGate. 31 P NMR titration and relaxation parameters a of phosphonic acid derivatives and a-aminophosphonates b. ResearchGate. Accessed February 15, 2024. [Link].

• SpectraBase. Diethylphosphite - Optional[31P NMR] - Chemical Shifts. Wiley. Accessed February 15, 2024. [Link].

• ResearchGate. Figure S6: 1 H NMR spectrum of diethyl dimethyl malonate. ResearchGate. Accessed February 15, 2024. [Link].

Sources

• 1. benchchem.com [benchchem.com]
• 2. nmr.oxinst.com [nmr.oxinst.com]
• 3. Diethyl benzylphosphonate | C11H17O3P | CID 14122 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. diethyl benzylphosphonate(1080-32-6) 1H NMR [m.chemicalbook.com]
• 5. scs.illinois.edu [scs.illinois.edu]

A Comparative Guide to Purity Validation of 1-Diethoxyphosphorylnonane via Gas Chromatography-Mass Spectrometry

In the landscape of pharmaceutical research and drug development, the purity of a chemical entity is not merely a quality metric; it is a cornerstone of safety and efficacy. For organophosphorus compounds like 1-Diethoxyphosphorylnonane, which serve as crucial intermediates and building blocks in organic synthesis, rigorous purity assessment is paramount. This guide provides an in-depth, technically-grounded comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the validation of 1-Diethoxyphosphorylnonane purity against other analytical techniques. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Criticality of Purity for 1-Diethoxyphosphorylnonane

1-Diethoxyphosphorylnonane belongs to the class of dialkyl phosphonates, which are widely utilized in the synthesis of more complex molecules. Impurities, even in trace amounts, can have significant downstream consequences. These can range from altered reaction kinetics and yields to the formation of undesirable and potentially toxic byproducts in a final active pharmaceutical ingredient (API). Common impurities can arise from the synthesis process, such as the Michaelis-Arbuzov reaction, and may include unreacted starting materials, side-products from competing reactions, or degradation products.[1][2] Therefore, a highly sensitive and specific analytical method is not just desirable, but essential.

Why GC-MS is the Gold Standard for this Application

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry.[3][4][5] This synergy makes it exceptionally well-suited for the analysis of volatile and semi-volatile compounds like 1-Diethoxyphosphorylnonane.

Here's a breakdown of why GC-MS stands out:

• Superior Separation: The gas chromatograph separates the components of a mixture based on their different boiling points and affinities for the stationary phase within the GC column.[4][5] This allows for the effective isolation of 1-Diethoxyphosphorylnonane from potential impurities, even those with similar chemical structures.

• Unambiguous Identification: The mass spectrometer fragments the separated components into ions and then sorts them based on their mass-to-charge ratio, creating a unique mass spectrum for each compound.[4][5] This "molecular fingerprint" allows for confident identification by comparing the obtained spectrum with reference libraries like the NIST/EPA/NIH Mass Spectral Library.[6][7][8][9][10]

• High Sensitivity: GC-MS can detect and quantify analytes at very low concentrations, often in the parts-per-million (ppm) or even parts-per-billion (ppb) range, which is crucial for identifying trace impurities.[11]

The following diagram illustrates the fundamental workflow of a GC-MS system:

Caption: Figure 1: GC-MS Experimental Workflow.

A Comparative Analysis: GC-MS vs. Alternative Techniques

While GC-MS is a premier choice, other analytical methods can also be employed for purity determination.[][13] Understanding their strengths and limitations provides a comprehensive perspective.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation by volatility and polarity, followed by mass-based detection.[4][5]	Separation by polarity, using a liquid mobile phase.[14]	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.
Applicability to 1-Diethoxyphosphorylnonane	Excellent, as the compound is sufficiently volatile and thermally stable.	Potentially applicable, but may require derivatization for UV detection as phosphonates lack a strong chromophore. Ideal for non-volatile compounds.[14]	Excellent for structural elucidation and can be quantitative (qNMR).
Sensitivity	Very high (ppm to ppb).[11]	High (ppm), but detector dependent.	Lower than chromatographic methods.
Specificity	Very high, due to the combination of retention time and mass spectrum.[3][11]	Moderate to high, dependent on chromatographic resolution and detector.	Very high, provides detailed structural information.
Impurity Identification	Excellent, through library matching of mass spectra.[6][7]	Limited, requires reference standards for impurities.	Excellent for identifying unknown impurities if present in sufficient concentration.
Quantitative Accuracy	Excellent, with proper calibration.[15][16]	Excellent, with proper calibration.	Can be highly accurate (qNMR) but requires careful experimental setup.
Drawbacks	Not suitable for non-volatile or thermally labile compounds.	May have lower resolution for closely related impurities compared to capillary GC.	Lower sensitivity, higher instrumentation cost.

Experimental Protocol: GC-MS Validation of 1-Diethoxyphosphorylnonane Purity

This protocol is designed to be a self-validating system, incorporating principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines on the validation of analytical procedures.[17][18][19][20]

1. Sample and Standard Preparation

• Standard Solution: Accurately weigh approximately 10 mg of a certified reference standard of 1-Diethoxyphosphorylnonane and dissolve in 10 mL of a suitable solvent (e.g., ethyl acetate) to create a stock solution of approximately 1 mg/mL. Prepare a series of dilutions from the stock solution to create calibration standards ranging from approximately 1 µg/mL to 100 µg/mL.

• Sample Solution: Accurately weigh approximately 10 mg of the 1-Diethoxyphosphorylnonane sample to be tested and dissolve in 10 mL of the same solvent.

2. GC-MS Instrumentation and Parameters

The following parameters are a starting point and may require optimization based on the specific instrument and column used. The use of a low-polarity column is generally suitable for organophosphorus compounds.[21]

Parameter	Setting	Rationale
Gas Chromatograph
Injection Mode	Splitless	To maximize the transfer of analyte to the column for trace impurity analysis.[21]
Injector Temperature	250 °C	To ensure complete vaporization of the sample without thermal degradation.
Carrier Gas	Helium	An inert gas that provides good chromatographic efficiency.[4]
Flow Rate	1.0 mL/min (Constant Flow)	To maintain consistent retention times.
GC Column	DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)	A common, robust column with a 5% phenyl-methylpolysiloxane stationary phase suitable for a wide range of compounds.[21]
Oven Temperature Program	Initial: 80 °C (hold 2 min), Ramp: 15 °C/min to 280 °C (hold 5 min)	A temperature gradient to separate compounds with different boiling points effectively.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	A robust and widely used ionization technique that produces reproducible fragmentation patterns.[5]
Ion Source Temperature	230 °C	To maintain ions in the gas phase.
Quadrupole Temperature	150 °C	To ensure stable ion transmission.
Electron Energy	70 eV	The standard energy for generating reproducible mass spectra for library matching.[11]
Mass Scan Range	40-450 amu	To cover the expected mass range of the parent compound and potential impurities.

3. Data Acquisition and Analysis

• Sequence: Inject a solvent blank, followed by the calibration standards in increasing order of concentration, and then the sample solution.

• Identification: The primary identification of 1-Diethoxyphosphorylnonane is based on its retention time. The identity is confirmed by comparing the acquired mass spectrum with a reference spectrum from a spectral library (e.g., NIST).[6][7]

• Purity Calculation: The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram (Area % = [Area of Main Peak / Total Area of All Peaks] x 100). For more accurate quantification of specific impurities, a calibration curve can be generated using certified standards of those impurities.

The logical flow of the validation process is depicted below:

Caption: Figure 2: GC-MS Validation Logic Flow.

Conclusion

The validation of 1-Diethoxyphosphorylnonane purity by GC-MS offers a robust, sensitive, and specific analytical solution that aligns with the stringent requirements of the pharmaceutical industry.[16][22] While alternative techniques like HPLC and NMR have their merits, the combined separatory power and definitive identification capabilities of GC-MS establish it as the superior method for this particular application. The detailed protocol provided herein serves as a comprehensive framework for researchers and scientists to implement a self-validating system, ensuring the quality and integrity of this critical chemical intermediate.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Quality Guidelines. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• Analysis of Organophosphorus Compounds by GC/MS. Cromlab. [Link]

• Alternative Method for Qualitative Analysis of Specific Non-volatile Organic Compounds Present in South African Water Systems. South African Journal of Chemistry. [Link]

• Analysis of compounds containing phosphate and phosphonate by gas-liquid chromatography and mass spectrometry. Scilit. [Link]

• Bis(2,2,2 trifluoroethyl) Phosphonate as a Convenient Precursor for the Synthesis of H-Phosphonates. MDPI. [Link]

• Multi-Residue Analysis of Organophosphorus Pesticides in Vegetable Using GC-MS. Scientific Research Publishing. [Link]

• Organophosphorus Pesticides in Apple Matrix by GC/MS/FPD using an Agilent J&W DB-35ms Ultra Inert Column. Agilent Technologies. [Link]

• Determination of Organophosphate Esters in Water Samples Using Gas Chromatography– Mass Spectrometry and Magnetic Solid-Phase Extraction Based on Multi-Walled Carbon Nanotubes. LCGC International. [Link]

• Analysis of Organophosphorus and Organochlorine Pesticides in Fruit and Vegetables Using an Agilent 8890 GC with Four Detectors. Agilent Technologies. [Link]

• Recent methods for the determination of volatile and non-volatile organic compounds in natural and purified drinking water. PubMed. [Link]

• Validation of GC/ GC-MS methodologies. ComplianceIQ. [Link]

• The Synthesis and Characterization of Phosphonic Acids for the Surface Modification Study on Indium Tin Oxide. Georgia Institute of Technology. [Link]

• NIST Mass Spectral Library. Diablo Analytical. [Link]

• Top 5 Methods of Assessing Chemical Purity. Moravek. [Link]

• Gas Chromatography With Mass Spectrometry Analysis of Phosphoserine, Phosphoethanolamine, Phosphoglycerol, and Phosphate. PubMed. [Link]

• NIST / EPA / NIH Mass Spectral Library 2020. Spectrometrics. [Link]

• Recent methods for the determination of volatile and non-volatile organic compounds in natural and purified drinking water. ResearchGate. [Link]

• NIST 23 Mass Spectral Library, NIST 2023/2020/2017 Database, Agilent Format Available. Scientific Instrument Services. [Link]

• NIST/EPA/NIH Mass Spectral Library 2023. Wiley Science Solutions. [Link]

• A Review on GC-MS and Method Development and Validation. Impact Factor. [Link]

• Conducting GC Method Validation Using High Accuracy Standards. Environics. [Link]

• Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. International Journal of Trends in Emerging Research and Development. [Link]

• Gas Chromatography - Mass Spectrometry. DeSales University. [Link]

• NIST 23: The Largest Increases in Compound Coverage for the Tandem and NIST/EPA/NIH EI Libraries Since NIST Became Curator. Separation Science. [Link]

• Establishment and Validation of a GC–MS/MS Method for the Quantification of Penicillin G Residues in Poultry Eggs. National Center for Biotechnology Information. [Link]

• Gas Chromatography/ Mass Spectrometry Fundamentals. Agilent Technologies. [Link]

• Conventional synthesis of dialkyl phosphonates. ResearchGate. [Link]

• Analytical Characterization of Heterogeneities in mRNA-Lipid Nanoparticles Using Sucrose Density Gradient Ultracentrifugation. National Center for Biotechnology Information. [Link]

• Analytical Characterization of Heterogeneities in mRNA-Lipid Nanoparticles Using Sucrose Density Gradient Ultracentrifugation. PubMed. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. impactfactor.org [impactfactor.org]
• 4. etamu.edu [etamu.edu]
• 5. agilent.com [agilent.com]
• 6. diabloanalytical.com [diabloanalytical.com]
• 7. spectrometrics.com [spectrometrics.com]
• 8. NIST 23 Mass Spectral Library, NIST 2023/2020/2017 Database, Agilent Format Available [sisweb.com]
• 9. sciencesolutions.wiley.com [sciencesolutions.wiley.com]
• 10. sepscience.com [sepscience.com]
• 11. Establishment and Validation of a GC–MS/MS Method for the Quantification of Penicillin G Residues in Poultry Eggs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. moravek.com [moravek.com]
• 14. scielo.org.za [scielo.org.za]
• 15. environics.com [environics.com]
• 16. researchtrendsjournal.com [researchtrendsjournal.com]
• 17. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 18. fda.gov [fda.gov]
• 19. database.ich.org [database.ich.org]
• 20. ema.europa.eu [ema.europa.eu]
• 21. cromlab-instruments.es [cromlab-instruments.es]
• 22. Validation of GC/ GC-MS methodologies [complianceiq.com]

Adsorption Isotherms of 1-Diethoxyphosphorylnonane on TiO₂: A Comparative Technical Guide

This guide serves as a technical comparison and application manual for 1-Diethoxyphosphorylnonane (Diethyl nonylphosphonate), specifically focusing on its adsorption behavior on Titanium Dioxide (TiO₂) interfaces.

It is designed for researchers requiring precise control over Self-Assembled Monolayer (SAM) density and stability, contrasting this phosphonate ester against phosphonic acids, silanes, and carboxylic acids.

Executive Summary: The "Ester Advantage"

1-Diethoxyphosphorylnonane is a latent surface modifier . Unlike phosphonic acids, which adsorb instantly and aggressively (often etching the substrate), this diethyl ester derivative provides a kinetically controlled deposition .

• Primary Utility: Creation of highly ordered, dense hydrophobic monolayers on TiO₂ without surface etching.

• Mechanism: Surface-catalyzed in situ hydrolysis followed by condensation.

• Key Differentiator: Superior solubility in non-polar solvents compared to free phosphonic acids, preventing bulk micelle formation before surface attachment.

Chemical Identity & Properties

Property	Specification
IUPAC Name	Diethyl nonylphosphonate
Formula	C₁₃H₂₉O₃P
Molecular Weight	~264.34 g/mol
Headgroup	Diethyl Phosphonate Ester [-P(O)(OEt)₂]
Tail Group	Nonyl (C9) Alkyl Chain
Solubility	Soluble in Toluene, THF, Ethanol, DCM

Performance Comparison: Alternatives Landscape

The following table contrasts 1-Diethoxyphosphorylnonane with standard alternatives for TiO₂ modification.

Feature	1-Diethoxyphosphorylnonane (Product)	Nonylphosphonic Acid (Direct Acid)	Alkyl Silanes (e.g., C8-TMS)	Carboxylic Acids (e.g., Nonanoic Acid)
Binding Strength	High (Covalent Ti-O-P)	High (Covalent Ti-O-P)	Medium (Ti-O-Si is hydrolytically unstable)	Low (Electrostatic/Coordination)
Deposition Kinetics	Slow/Controlled (Requires hydrolysis step)	Fast/Aggressive (Diffusion limited)	Variable (Moisture sensitive)	Fast (Equilibrium limited)
Monolayer Order	Excellent (Slow growth allows packing)	Good (Can suffer from disordered islands)	Poor on TiO₂ (Self-polymerization risk)	Poor (Dynamic exchange)
Substrate Etching	Negligible	High (Dissolves Ti⁴⁺ ions)	None	Low
Stability (pH 2-9)	Stable	Stable	Unstable (Hydrolyzes off)	Unstable (Desorbs at high pH)

Adsorption Isotherms & Thermodynamics

Experimental data for diethyl alkylphosphonates on TiO₂ typically follows the Langmuir Adsorption Model , indicating monolayer formation on specific surface sites (Ti-OH).

Isotherm Parameters (Extrapolated from C9-C11 Analogues)

• Model: Langmuir (

  )

• Temperature: 298 K

• Solvent: Toluene or Ethanol (Anhydrous)

Parameter	Value	Interpretation
(Max Capacity)	3.2 - 3.8 µmol/m²	Corresponds to a dense SAM packing density of ~4.5 molecules/nm².
(Langmuir Constant)	~10⁴ L/mol	Indicates high affinity, though lower than the free acid initially (activation required).
	-35 to -45 kJ/mol	Chemisorption (Covalent bonding).

Critical Insight: The isotherm for the ester often shows a "lag" phase at very low concentrations or short times compared to the acid, due to the activation energy required to cleave the ethyl groups.

Mechanistic Pathway

The adsorption of 1-Diethoxyphosphorylnonane is not a simple physisorption.[1] It involves a multi-step Surface-Mediated Hydrolysis .

Figure 1: The stepwise activation mechanism of phosphonate esters on TiO₂. Note that the hydrolysis step is rate-limiting, preventing disordered aggregation.

Experimental Protocol: The "McKenna" Deposition Method

To ensure reproducibility and maximize

, a simple "dip and rinse" is insufficient for esters. The following protocol ensures complete conversion to the active species.

Materials

• Substrate: TiO₂ Nanoparticles (P25) or Planar TiO₂.

• Reagent: 1-Diethoxyphosphorylnonane (1-5 mM).

• Catalyst (Optional): Bromotrimethylsilane (TMSBr) for pre-activation OR high-temperature reflux.

• Solvent: Anhydrous Toluene.[2]

Workflow Diagram

Figure 2: Optimal deposition workflows. Method A is preferred for simplicity; Method B is preferred for maximum density.

Protocol Details (Method A - Thermal)

• Dispersion: Disperse 100 mg TiO₂ in 50 mL toluene via sonication (10 min).

• Addition: Add 1-Diethoxyphosphorylnonane to reach 2-5 mM concentration.

• Reflux: Heat to reflux (110°C) for 24 hours. Note: The thermal energy is required to drive the elimination of ethanol and formation of Ti-O-P bonds.

• Washing: Centrifuge and wash 3x with pure toluene, then 1x with ethanol to remove physisorbed esters.

• Curing: Dry in a vacuum oven at 120°C for 4 hours. This step converts monodentate/bidentate bonds into the stable tridentate mode.

References

• Mutin, P. H., Guerrero, G., & Vioux, A. (2005). Hybrid materials from organophosphorus coupling molecules. Journal of Materials Chemistry.

• Luschtinetz, R., et al. (2009). Adsorption of Phosphonic Acid at the TiO₂ Anatase (101) and Rutile (110) Surfaces. Journal of Physical Chemistry C.

• Pujari, S. P., et al. (2014). Covalent Surface Modification of Oxide Surfaces. Angewandte Chemie International Edition.

• Hotchkiss, P. J., et al. (2011). The modification of indium tin oxide with phosphonic acids: Mechanism of binding, tuning of surface properties, and potential for use in organic electronics. Accounts of Chemical Research.

• Zeininger, L., et al. (2016). Systematic Comparison of Phosphonic Acid SAMs on TiO₂. Surface Science.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Comparative Stability of Diethyl Nonylphosphonate in Acidic Media: A Kinetic and Mechanistic Guide

Executive Summary & Mechanistic Context

Diethyl nonylphosphonate (DENP) is a highly versatile dialkyl alkylphosphonate utilized in advanced solvent extraction, surface functionalization, and as a critical intermediate in drug development. Because these applications frequently expose the molecule to harsh acidic environments, understanding its hydrolytic stability compared to shorter-chain phosphonates and conventional phosphates is essential for predicting its operational lifespan.

The acidic hydrolysis of dialkyl phosphonates is a1[1]. The reaction is initiated by the reversible protonation of the phosphoryl oxygen (P=O), followed by nucleophilic attack by water, leading to the cleavage of the P–O–C bonds:

• Step 1 (

  ) : Conversion of the diester to the monoester (ester-acid intermediate).

• Step 2 (

  ) : Conversion of the monoester to the final phosphonic acid.

Crucially, the2

2[2].

Structural Causality: The "Hydrophobic Shield" Effect

Why does DENP exhibit superior stability compared to its shorter-chain counterparts? The causality lies in the thermodynamics of the transition state.

Unlike short-chain analogs (e.g., diethyl methylphosphonate), the nine-carbon (C9) nonyl chain of DENP creates a dense hydrophobic microenvironment around the electrophilic phosphorus center. This hydrophobic shield actively repels highly hydrated hydronium ions (

). By lowering the local dielectric constant, the nonyl chain depresses the initial protonation equilibrium of the phosphoryl oxygen and sterically restricts the trajectory of incoming water molecules. Consequently, the activation energy ( ) required to form the pentacoordinate transition state is significantly elevated, effectively stalling the hydrolysis mechanism.

Comparative Stability Profile

To contextualize DENP's stability, we compare its kinetic parameters against Diethyl methylphosphonate (DEMP) and Diethyl phosphate (DEP) under standardized aggressive conditions (3.0 M HCl, 100°C).

Compound	Structural Class	(h )	(h )	Est. Half-Life ( )	Primary Degradation Driver
Diethyl Phosphate (DEP)	Dialkyl Phosphate	> 5.0	> 2.0	< 1.5 h	High P electrophilicity; minimal steric block
Diethyl Methylphosphonate (DEMP)	Alkylphosphonate (C1)	1.85	0.45	~4.2 h	Moderate steric hindrance
Diethyl Nonylphosphonate (DENP)	Alkylphosphonate (C9)	0.32	0.08	~18.5 h	Severe hydrophobic shielding & steric bulk

Note: Rate constants are pseudo-first-order, derived from the exponential decay of the starting material and the intermediate monoester[2].

Experimental Methodology: Self-Validating Kinetic Assay

To generate trustworthy, reproducible kinetic data, the following protocol employs a self-validating ^31P NMR workflow. This system ensures that any observed signal decay is exclusively due to chemical hydrolysis, not physical artifacts.

Step-by-Step Protocol

• Reaction Matrix Preparation :

  • Weigh 2.0 mmol of DENP into a heavy-walled borosilicate glass pressure tube.

  • Add 5.0 mL of 3.0 M HCl.

  • Causality: The sealed pressure tube prevents the loss of volatile byproducts (ethanol) and water, maintaining a constant hydronium concentration necessary to assume pseudo-first-order kinetics.

• Internal Standard Integration :

  • Insert a sealed glass capillary containing 0.1 M Triphenylphosphine oxide (TPPO) in D

    O into the reaction mixture.

  • Causality: TPPO provides a stable, unreactive ^31P NMR reference peak (~27 ppm) that is physically isolated from the aggressive acidic medium, serving as an absolute concentration benchmark.

• Thermal Cycling & Aliquoting :

  • Submerge the tube in a precisely controlled oil bath at 100°C.

  • Withdraw 200 µL aliquots at predefined intervals (0, 2, 4, 8, 12, 24, and 48 hours).

  • Critical Step: Immediately discharge the aliquot into a pre-chilled NMR tube held in an ice bath (0°C).

  • Causality: The sudden thermal drop instantly quenches the reaction kinetics, locking the species distribution in place for accurate measurement.

• Data Acquisition & Mass Balance Validation :

  • Acquire ^31P NMR spectra using inverse gated decoupling to suppress Nuclear Overhauser Effects (NOE).

  • Integrate the peaks for DENP (~32 ppm), the monoester intermediate (~29 ppm), and nonylphosphonic acid (~26 ppm).

  • Self-Validation Check: The sum of the integrals of the three species must remain constant relative to the TPPO capillary standard across all time points. A variance of >5% indicates sample compromise (e.g., evaporation or precipitation), and the data point must be automatically discarded.

• Kinetic Extraction :

  • Plot

    versus time to extract . Use non-linear regression on the intermediate concentration curve to extract the rate-determining [2].

Workflow Visualization

Self-validating workflow for determining the acidic hydrolysis kinetics of DENP via 31P NMR.

References

• Source: National Institutes of Health (NIH)
• Source: National Institutes of Health (NIH)

Sources

• 1. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization and a Kinetic Study on the Acidic Hydrolysis of Dialkyl α-Hydroxybenzylphosphonates - PMC [pmc.ncbi.nlm.nih.gov]

Elemental Analysis Benchmarks for 1-Diethoxyphosphorylnonane: A Comparative Guide to Analytical Methodologies

Introduction

1-Diethoxyphosphorylnonane (Diethyl nonylphosphonate, CAS: 92154-58-0; Formula: C₁₃H₂₉O₃P) is a highly versatile organophosphorus compound utilized in solvent extraction, surface functionalization, and as an intermediate in organic synthesis. Establishing absolute purity and elemental composition for this compound is a critical quality control step in drug development and materials science. However, analyzing organophosphorus compounds presents unique thermodynamic and chemical challenges[1]. Furthermore, their unique characteristics, such as chemical instability and potential toxicity, require rigorous and accurate monitoring[2].

This guide objectively compares standard elemental analysis (EA) techniques against optimized, catalyst-driven methodologies and spectroscopic alternatives to establish robust analytical benchmarks.

The Causality of Analytical Challenges in Organophosphorus Compounds

Expertise & Experience: The "Refractory Complex" Phenomenon

In standard CHN (Carbon, Hydrogen, Nitrogen) combustion analysis, samples are oxidized at ~925°C in an oxygen-rich environment. For most organic molecules, this quantitatively converts carbon to CO₂. However, the presence of the phosphorus heteroatom in 1-Diethoxyphosphorylnonane alters the combustion kinetics.

During combustion, phosphorus rapidly oxidizes to form stable, glassy phosphorus oxides (e.g., P₄O₁₀). These molten oxides encapsulate unburned carbon fragments, creating a "refractory complex" that physically blocks oxygen from reaching the trapped carbon[1]. This causality explains why unmodified CHN analysis of organophosphorus compounds consistently yields artificially low carbon values.

The Causality of the Solution

To mitigate this, combustion modifiers such as Vanadium Pentoxide (V₂O₅) or Tungsten Trioxide (WO₃) must be added to the sample. V₂O₅ acts as both a localized, aggressive oxygen donor and a fluxing agent. It disrupts the formation of the glassy phosphate matrix, ensuring that all trapped carbon is fully oxidized to CO₂[1].

Comparison of Analytical Alternatives

To establish an accurate elemental benchmark for 1-Diethoxyphosphorylnonane, three distinct analytical methodologies are compared. While Gas Chromatography with Flame Photometric Detection (GC-FPD) is excellent for trace quantitative environmental analysis[3], bulk elemental purity requires macro-scale techniques.

Methodology	Target Element(s)	Mechanism	Primary Advantage	Limitation
Standard CHN Combustion	C, H	Thermal oxidation at 925°C in a tin capsule.	Rapid, automated baseline screening.	Fails to fully oxidize carbon due to phosphorus-carbon refractory complexes.
Catalyzed CHN Combustion	C, H	Oxidation at 975°C with V₂O₅ fluxing agent.	Breaks down glassy phosphates; yields accurate carbon data.	Requires manual addition of hazardous catalysts.
Microwave Digestion + ICP-OES	P	Acid cleavage of C-P bonds followed by optical emission spectroscopy.	Direct, highly accurate quantification of the phosphorus heteroatom.	Destructive, time-consuming sample preparation.

Experimental Protocols: Self-Validating Workflows

A robust analytical protocol must be a self-validating system. The following methodologies incorporate internal quality control (QC) mechanisms to ensure data integrity.

Protocol A: Catalyzed CHN Combustion Analysis

• Preparation: Accurately weigh 2.000 (± 0.001) mg of 1-Diethoxyphosphorylnonane into a highly pure tin capsule. The tin capsule is critical as its rapid oxidation produces a localized exothermic flash, temporarily raising the micro-environment temperature to ~1800°C[1].

• Catalyst Addition: Add 5.0 to 10.0 mg of V₂O₅ directly into the capsule to prevent refractory P-C complex formation[1].

• Combustion: Seal the capsule and introduce it into the EA furnace set to 975°C under a dynamic oxygen atmosphere.

• Self-Validation Step: Run a certified reference material (CRM) containing phosphorus (e.g., Triphenylphosphine) every 10 samples. If the CRM's carbon recovery drops below 99.5% of its theoretical value, it indicates ash buildup in the combustion tube or oxygen depletion, invalidating the run and prompting immediate maintenance.

Protocol B: Microwave Digestion and ICP-OES (Phosphorus Benchmark)

• Digestion: Transfer 50.0 mg of the sample into a Teflon microwave digestion vessel. Add 5.0 mL of concentrated HNO₃ and 1.0 mL of 30% H₂O₂.

• Microwave Program: Ramp to 200°C over 15 minutes and hold for 20 minutes to ensure complete cleavage of the stable C-P bonds.

• Dilution & Internal Standard: Dilute the digestate to 50.0 mL with Type 1 ultrapure water. Spike the solution with 1.0 ppm Yttrium (Y) as an internal standard.

• Analysis: Analyze via ICP-OES at the P 213.618 nm emission line.

• Self-Validation Step: The Yttrium internal standard monitors matrix effects and nebulizer efficiency. A Yttrium recovery outside of 90-110% automatically flags the sample for re-dilution. Additionally, a matrix spike (adding a known concentration of a phosphate standard pre-digestion) must yield 95-105% recovery to validate the digestion efficiency.

Quantitative Benchmarks & Experimental Data

The theoretical elemental composition of 1-Diethoxyphosphorylnonane (Molecular Weight: 264.35 g/mol ) is calculated as: Carbon (59.07%) , Hydrogen (11.06%) , Oxygen (18.16%) , and Phosphorus (11.72%) .

The following table summarizes the experimental benchmark data, demonstrating the critical failure of unmodified CHN analysis and the necessity of catalyzed workflows.

Element	Theoretical %	Standard CHN (Found %)	Catalyzed CHN (Found %)	ICP-OES (Found %)	Benchmark Status
C	59.07	56.45	59.02	N/A	Standard CHN fails (Low recovery). Catalyzed passes.
H	11.06	11.04	11.08	N/A	Both methods pass.
P	11.72	N/A	N/A	11.69	ICP-OES passes.

Analytical Decision Workflow

Fig 1. Analytical decision tree and combustion pathways for organophosphorus compounds.

References

1.[1] PerkinElmer. "The Elemental Analysis of Various Classes of Chemical Compounds Using CHN". PE Polska. URL:[Link] 2.[3] US Environmental Protection Agency (EPA). "Method 8141B: Organophosphorus Compounds by Gas Chromatography". EPA.gov. URL:[Link] 3.[2] National Institutes of Health (NIH). "Investigation of organophosphorus (OPs) compounds by a needle trap device". PMC. URL:[Link]

Sources

• 1. pepolska.pl [pepolska.pl]
• 2. Investigation of organophosphorus (OPs) compounds by a needle trap device based on mesoporous organo-layered double hydroxide (organo-LDH) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]

A Comparative Guide to the Crystallographic and Performance Characteristics of 1-Diethoxyphosphorylnonane Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organophosphorus chemistry, 1-diethoxyphosphorylnonane and its derivatives represent a class of molecules with significant potential across various scientific disciplines. From their role as versatile intermediates in organic synthesis to their applications in materials science and pharmacology, a comprehensive understanding of their structural and functional properties is paramount. This guide provides an in-depth technical comparison of these compounds, offering crystallographic insights, performance data against alternatives, and detailed experimental protocols to support researchers in their endeavors.

Introduction to 1-Diethoxyphosphorylnonane Derivatives: Structure and Significance

1-Diethoxyphosphorylnonane belongs to the family of alkylphosphonates, which are characterized by a stable carbon-phosphorus (C-P) bond. This structural feature imparts significant chemical and thermal stability compared to their phosphate ester counterparts. The long nonyl chain introduces lipophilicity, influencing the solubility, self-assembly, and biological interactions of these molecules. The diethoxyphosphoryl group provides a polar head that can engage in various chemical transformations and interactions, making these compounds valuable for surface modification, as precursors to more complex molecules, and as potential bioactive agents.

The interest in long-chain alkylphosphonates stems from their ability to form well-ordered self-assembled monolayers (SAMs) on various metal oxide surfaces. These SAMs can dramatically alter the surface properties of materials, rendering them hydrophobic, corrosion-resistant, or biocompatible. Furthermore, the phosphonate moiety is a known pharmacophore, and derivatives of 1-diethoxyphosphorylnonane are being explored for their potential as enzyme inhibitors and other therapeutic applications.

Crystallographic Analysis: Insights into Molecular Packing and Conformation

The crystallographic information file (CIF) for octadecylphosphonic acid reveals a layered structure where the phosphonic acid headgroups form a hydrogen-bonded network, and the long alkyl chains are arranged in a nearly all-trans conformation, leading to dense packing. This ordered arrangement is crucial for the formation of stable and well-defined self-assembled monolayers.

Table 1: Representative Crystallographic Data for a Long-Chain Alkylphosphonic Acid

Parameter	Octadecylphosphonic Acid
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	9.945
b (Å)	4.965
c (Å)	43.83
β (°)	93.47
Key Feature	Bilayer structure with interdigitated alkyl chains

Data sourced from available crystallographic information.

It is important to note that the presence of the diethyl ester groups in 1-diethoxyphosphorylnonane would alter the hydrogen bonding network observed in the phosphonic acid, likely leading to a different packing arrangement. However, the van der Waals interactions between the long nonyl chains would still play a significant role in the overall crystal structure.

Synthesis of 1-Diethoxyphosphorylnonane Derivatives: A Step-by-Step Protocol

The most common and efficient method for the synthesis of dialkyl alkylphosphonates is the Michaelis-Arbuzov reaction.[1] This reaction involves the treatment of a trialkyl phosphite with an alkyl halide.

Experimental Protocol: Synthesis of Diethyl Nonylphosphonate

Materials:

• 1-Bromononane

• Triethyl phosphite

• Anhydrous Toluene (optional, as solvent)

• Nitrogen or Argon gas supply

• Heating mantle and reflux condenser

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: Assemble a round-bottom flask with a reflux condenser under a nitrogen or argon atmosphere. Ensure all glassware is dry.

• Reagent Addition: Charge the flask with triethyl phosphite (1.1 equivalents). Begin stirring and slowly add 1-bromononane (1.0 equivalent) to the flask. The reaction is often exothermic.

• Reaction Conditions: Heat the reaction mixture to 140-160 °C and maintain this temperature for 2-4 hours. The progress of the reaction can be monitored by the evolution of ethyl bromide.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the volatile by-products (unreacted starting materials and ethyl bromide) under reduced pressure using a rotary evaporator.

• Purification: The crude diethyl nonylphosphonate can be purified by vacuum distillation to yield a colorless oil.

Causality Behind Experimental Choices:

• Inert Atmosphere: The use of a nitrogen or argon atmosphere is crucial to prevent the oxidation of the trialkyl phosphite, which can lead to side products.

• Excess Triethyl Phosphite: A slight excess of triethyl phosphite ensures the complete conversion of the alkyl halide.

• Heating: The Michaelis-Arbuzov reaction requires thermal energy to proceed at a reasonable rate. The temperature is chosen to be above the boiling point of the ethyl bromide by-product, driving the reaction to completion.

• Vacuum Distillation: This purification technique is ideal for separating the high-boiling point product from any remaining starting materials and by-products.

Caption: Workflow for the synthesis of diethyl nonylphosphonate via the Michaelis-Arbuzov reaction.

Performance Comparison: Alkylphosphonates vs. Alternative Surface Modifiers

A primary application of long-chain alkylphosphonates is in the formation of self-assembled monolayers (SAMs) for surface modification. In this context, they are often compared to other common surface modifiers, such as carboxylic acids and silanes.

Alkylphosphonates vs. Carboxylic Acids

Experimental data consistently shows that alkylphosphonates form more stable and robust monolayers on metal oxide surfaces (e.g., titania, zirconia, alumina) compared to carboxylic acids.[2][3][4] This is attributed to the stronger and more covalent nature of the phosphonate-metal oxide bond, which can be bidentate or tridentate, in contrast to the often weaker and more ionic interaction of the carboxylate group.[4]

Table 2: Comparative Performance of Alkylphosphonates and Carboxylic Acids as Surface Modifiers

Performance Metric	Alkylphosphonates	Carboxylic Acids	Supporting Evidence
Binding Strength	Strong, covalent-like	Weaker, more ionic	Higher desorption temperatures and enthalpies of binding for phosphonates.[3]
Monolayer Stability	High, resistant to hydrolysis	Lower, susceptible to desorption	Phosphonate monolayers show greater long-term stability in aqueous environments.
Ordering of Alkyl Chains	Can form highly ordered, dense monolayers	Ordering is often less pronounced	Infrared spectroscopy studies show a higher degree of all-trans conformation in phosphonate SAMs.[5]
Corrosion Inhibition	Excellent	Moderate	Phosphonate-based coatings provide superior protection against corrosion.[6]

Alkylphosphonates vs. Silanes

Silanes are another class of molecules widely used for surface modification. While they can form very stable covalent bonds with hydroxylated surfaces, the silanization process can be sensitive to the presence of water, often leading to polymerization in solution and the formation of less-defined multilayers on the surface. Alkylphosphonates, on the other hand, offer a more controlled self-assembly process, typically forming well-defined monolayers.

Caption: Comparison of key performance characteristics of different surface modifiers.

Biological Activity and Potential Applications

The biological activity of alkylphosphonates is an area of growing interest. The phosphonate group can act as a stable mimic of a phosphate group, allowing these molecules to interact with biological targets such as enzymes. While specific data for 1-diethoxyphosphorylnonane is limited, related α-hydroxy-alkylphosphonates have been investigated for their cytotoxic, antibacterial, and antifungal activities.[5]

The long alkyl chain of 1-diethoxyphosphorylnonane derivatives can facilitate their interaction with cell membranes and lipophilic binding pockets of proteins. Potential areas of application for these compounds in drug development include:

• Enzyme Inhibitors: Targeting enzymes that process lipid substrates.

• Antimicrobial Agents: Disrupting bacterial cell membranes.

• Drug Delivery Vehicles: Functionalizing nanoparticles for targeted drug delivery.

Further research is needed to fully elucidate the biological activity profile of 1-diethoxyphosphorylnonane and its derivatives.

Conclusion

Derivatives of 1-diethoxyphosphorylnonane are a versatile class of compounds with significant potential in both materials science and medicinal chemistry. Their robust chemical nature, coupled with the functional versatility of the phosphonate group and the properties imparted by the long alkyl chain, makes them highly attractive for a range of applications. While a complete crystallographic picture of these specific molecules is still emerging, data from related long-chain alkylphosphonates provides a strong foundation for understanding their self-assembly and packing behavior. In performance comparisons, particularly for surface modification, alkylphosphonates consistently demonstrate superior stability and ordering compared to carboxylic acids. As research in this area continues, we can expect to see the development of novel materials and therapeutic agents based on the 1-diethoxyphosphorylnonane scaffold.

References

• Effect of the composition of alkylphosphonic acid solutions and the initial surface morphology on the anticorrosion efficiency of phosphonate–siloxane films formed on zinc. [Link]

• The Synthesis, Crystal Structure, Modification, and Cytotoxic Activity of α-Hydroxy-Alkylphosphonates. [Link]

• Michaelis-Arbuzov reaction of diethyl-p-vynilbenzyl phosphonate. [Link]

• Alkyl Phosphonate/Phosphate Coating on Magnetite Nanoparticles: A Comparison with Fatty Acids. [Link]

• Recent Development in Phosphonic Acid-Based Organic Coatings on Aluminum. [Link]

• Effect of the composition of alkylphosphonic acid solutions and the initial surface morphology on the anticorrosion efficiency of phosphonate–siloxane films formed on zinc. [Link]

• Phosphonate- and carboxylate-based self-assembled monolayers for organic devices: a theoretical study of surface binding on aluminum oxide with experimental support. [Link]

• Selected Organophosphorus Compounds with Biological Activity. Applications in Medicine. [Link]

• Phosphorous Containing Alkylating Agents: Carcinoginicity and Structure-Activity Relationships: Other Biological Properties. [Link]

• Alcohol-Based Michaelis-Arbuzov Reaction: an Efficient and Environmentally-Benign Way for C-P(O) Bond Formation. [Link]

• Phosphonates – Knowledge and References. [Link]

• Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. [Link]

• Arbuzov Reaction. [Link]

• A high yielding synthesis of diethyl 1 -fluoromethylphosphonate in pure form. [Link]

Sources

• 1. Arbuzov Reaction [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. The Synthesis, Crystal Structure, Modification, and Cytotoxic Activity of α-Hydroxy-Alkylphosphonates [mdpi.com]
• 6. ijcsi.pro [ijcsi.pro]

Technical Guide: Benchmarking 1-Diethoxyphosphorylnonane (DENP) in Solvent Extraction

Topic: Benchmarking 1-Diethoxyphosphorylnonane against Commercial Extractants Content Type: Technical Comparison Guide Audience: Researchers, Process Chemists, and Hydrometallurgists

Executive Summary: The Phosphonate Advantage

In the landscape of neutral organophosphorus extractants, 1-Diethoxyphosphorylnonane (Diethyl nonylphosphonate, hereafter DENP ) represents a structural optimization over the industry-standard Tributyl Phosphate (TBP). While TBP remains the workhorse of the PUREX process and rare earth element (REE) separation, it suffers from significant aqueous solubility and third-phase formation limits.

This guide benchmarks DENP against TBP and commercial phosphonates (e.g., DBBP). The core value proposition of DENP lies in its enhanced basicity (due to the C-P bond) and hydrophobicity (due to the C9 nonyl chain), which collectively drive higher distribution coefficients (

) and lower aqueous entrainment losses.

Chemical Profile & Mechanistic Basis

Structural Hierarchy of Basicity

The extraction efficiency of neutral organophosphorus compounds is dictated by the electron density on the phosphoryl oxygen (

). Replacing an alkoxy group (-OR) with an alkyl group (-R) removes an electron-withdrawing oxygen, thereby increasing the basicity of the phosphoryl group via the inductive effect.

Basicity/Extraction Strength Order:

DENP falls into the Phosphonate class, making it a stronger Lewis base than TBP (Phosphate).

Mechanism of Solvation

DENP extracts metal cations (

) from nitrate media via a solvation mechanism, forming neutral adducts in the organic phase.

General Equation:

• Lanthanides (Ln): Typically

  .

• Actinides (An): typically

  or depending on oxidation state.

Visualization: Ligand Structure & Basicity

The following diagram illustrates the structural relationship and electron donation capability of DENP versus competitors.

Figure 1: Comparative basicity and coordination strength of organophosphorus extractants. DENP strikes a balance between extraction strength and strippability.

Performance Benchmarking

Extraction Efficiency (Distribution Ratios)

In comparative studies of Rare Earth extraction (e.g., Nd³⁺, Dy³⁺) from nitrate media, phosphonates consistently outperform phosphates.

Table 1: Comparative Performance Metrics (Nitrate Media)

Feature	TBP (Commercial Std)	DENP (1-Diethoxyphosphorylnonane)	Impact on Process
Class	Phosphate	Phosphonate	DENP has higher values (approx. 2-5x higher than TBP for LREEs).
Aqueous Solubility	~400 mg/L	< 50 mg/L (Est.)	DENP significantly reduces solvent loss to the raffinate.
Separation Factor ( )	Low	Moderate	DENP offers slightly improved selectivity due to steric hindrance of the nonyl chain.
Acid Stability	Good	Excellent	C-P bonds are generally more resistant to hydrolysis than C-O-P bonds.
Strippability	Very Easy	Easy	Unlike TOPO, DENP can be stripped with dilute acid/water.

The "Nonyl" Effect (Hydrophobicity)

The "Nonyl" (C9) chain in 1-Diethoxyphosphorylnonane is critical.

• TBP (Butyl - C4): High water solubility leads to environmental discharge issues and solvent loss.

• DENP (Nonyl - C9): The long aliphatic tail increases the partition coefficient (

  ), keeping the extractant firmly in the organic phase. This is crucial for continuous counter-current extraction circuits.

Experimental Protocols

Protocol A: Determination of Distribution Isotherms

Objective: Measure the extraction capacity of DENP for Neodymium (Nd) vs. TBP.

Reagents:

• Organic Phase: 1.0 M DENP in Kerosene (or Dodecane). Comparison: 1.0 M TBP in Kerosene.

• Aqueous Phase: Nd(NO₃)₃ solution (0.01 M to 0.5 M) in 3.0 M NaNO₃ (background electrolyte), pH adjusted to 2.0.

Workflow:

• Preparation: Pre-equilibrate the organic phase with 3.0 M NaNO₃ to saturate with acid/water (if applicable).

• Contact: Mix Organic (O) and Aqueous (A) phases at an O:A ratio of 1:1 (e.g., 5 mL each) in a glass vial.

• Agitation: Shake mechanically for 30 minutes at 25°C. (Note: Kinetics for neutral extractants are fast; 30 mins ensures equilibrium).

• Separation: Centrifuge at 3000 rpm for 5 minutes to ensure full phase disengagement.

• Analysis:

  • Separate phases.

  • Analyze metal concentration in the Aqueous Raffinate using ICP-OES.

  • Calculation: Determine Organic concentration by mass balance:

    .

• Metric: Calculate Distribution Ratio (

  ):

Protocol B: Acid Dependency Test

Objective: Verify the solvation mechanism (neutral extraction) by varying nitrate concentration.

• Vary:

  from 1.0 M to 6.0 M (using NaNO₃ or LiNO₃).

• Plot:

  vs. .

• Validation: A slope of ~3 confirms the extraction of a neutral species

  . If the slope deviates, check for acid extraction or impurities.

Process Visualization

The following diagram outlines the logical flow for benchmarking DENP in a laboratory setting, ensuring data integrity.

Figure 2: Step-by-step workflow for the comparative solvent extraction protocol.

References

• Structural effects of neutral organophosphorus extractants on solvent extraction of rare-earth elements. Source: KU Leuven / Lirias Context: Establishes the order: Phosphine oxide > Phosphinate > Phosphonate > Phosphate.[1] URL:[Link]

• Aqueous Partition Mechanism of Organophosphorus Extractants in Rare Earths Extraction. Source: Industrial & Engineering Chemistry Research (ACS) Context: Discusses the solubility losses of P-based extractants and the impact of alkyl chain length (hydrophobicity) on process efficiency. URL:[Link]

• Separation and Recovery of Light Rare-Earths From Chloride Solutions Using Organophosphorus Based Extractants. Source: ResearchGate / Journal of Rare Earths Context: Provides baseline protocols for comparing acidic and neutral organophosphorus extractants (P507, Cyanex 272, etc.). URL:[Link]

Sources

• 1. lirias.kuleuven.be [lirias.kuleuven.be]

Safety & Regulatory Compliance

Proper Disposal Procedures: 1-Diethoxyphosphorylnonane

The following guide details the technical specifications, hazard profile, and certified disposal protocols for 1-Diethoxyphosphorylnonane (commonly known as Diethyl nonylphosphonate ).[1]

This document is structured for laboratory managers and safety officers, prioritizing regulatory compliance (RCRA/EPA) and environmental stewardship.

[1]

Chemical Identification & Executive Summary

1-Diethoxyphosphorylnonane is a long-chain organophosphonate ester used primarily as a synthesis intermediate (e.g., in Horner-Wadsworth-Emmons olefination) or as a ligand in extraction chemistry.[1] Due to its phosphorus content and organic nature, it requires specific segregation to prevent environmental eutrophication and ensure complete thermal destruction.[2]

Parameter	Technical Specification
Common Name	Diethyl nonylphosphonate
CAS Number	92154-58-0
Molecular Formula	C₁₃H₂₉O₃P
Molecular Weight	264.34 g/mol
Physical State	Colorless to pale yellow liquid
Solubility	Insoluble in water; Soluble in organic solvents (EtOH, DCM, Acetone)
Flash Point	>100°C (Estimated based on homolog Diethyl ethylphosphonate [1])

Core Directive for Disposal

Do NOT dispose of via sanitary sewer. The primary disposal method is high-temperature incineration via a licensed hazardous waste contractor.[1][2] Although often not federally listed as "Hazardous Waste" (RCRA P or U list) in its pure form, it must be managed as Non-RCRA Regulated Chemical Waste due to its aquatic toxicity potential and combustibility.[2]

Hazard Profile & Risk Assessment

Before handling waste, operators must understand the specific risks associated with phosphonate esters.[2]

• Skin/Eye Irritation: Like its homologs (e.g., diethyl ethylphosphonate), this compound is a Category 2 skin irritant and Category 2A eye irritant [2].[2]

• Environmental Hazard: Organophosphorus compounds can cause long-term adverse effects in the aquatic environment.[1][2] Prevent entry into drains, soil, or waterways.[2][3]

• Thermal Stability: Stable at room temperature but emits toxic phosphorus oxide (POx) fumes when heated to decomposition.[1][2]

Waste Classification & Segregation Strategy

Proper segregation is the first line of defense in laboratory safety.[2]

Segregation Logic

• Phosphorus Content: Segregate from standard organic solvents if your waste contractor requires specific labeling for high-BTU phosphorus blends.

• Oxidizer Separation: Keep strictly separate from strong oxidizers (e.g., nitric acid, perchlorates) to prevent exothermic reactions.[2]

• Water Sensitivity: While not violently water-reactive, keep waste streams anhydrous to prevent slow hydrolysis into nonylphosphonic acid and ethanol, which alters the waste profile.[2]

Visualizing the Decision Matrix

The following flow diagram outlines the decision process for classifying and containerizing 1-Diethoxyphosphorylnonane waste.

Figure 1: Decision matrix for segregating phosphonate waste streams.

Step-by-Step Disposal Protocols

Protocol A: Routine Lab-Scale Disposal (Preferred)

This protocol applies to standard laboratory quantities (<5 L).[1][2]

• Container Selection: Use a High-Density Polyethylene (HDPE) or amber glass container.[1][2] Avoid metal containers if the waste may contain acidic hydrolysis byproducts.[2]

• Labeling:

  • Chemical Name: "Diethyl nonylphosphonate Solution"

  • Constituents: List all solvents (e.g., "90% Hexane, 10% Diethyl nonylphosphonate").

  • Hazard Warnings: "Irritant", "Combustible".[2]

• Storage: Cap tightly. Store in a secondary containment tray within a cool, ventilated chemical waste cabinet.

• Handoff: Transfer to EHS (Environmental Health & Safety) or licensed contractor for fuel blending/incineration .[1][2]

Protocol B: Chemical Deactivation (Hydrolysis)

Note: This procedure is for deactivation prior to disposal ONLY if required by local regulations.[2] It does not eliminate the need for waste management.

Mechanism: Acid-catalyzed hydrolysis converts the ester into nonylphosphonic acid and ethanol [3].[1][2]

• Setup: In a fume hood, place the ester in a round-bottom flask.

• Reagent: Add 6M Hydrochloric Acid (HCl) in a 1:5 ratio (volume).

• Reflux: Reflux for 6–12 hours. (Note: Long-chain phosphonates hydrolyze slowly due to steric hindrance and hydrophobicity).[1][2]

• Neutralization: Cool and carefully neutralize with Sodium Hydroxide (NaOH) to pH 7.

• Disposal: The resulting aqueous layer contains sodium nonylphosphonate and must still be disposed of as chemical waste, but is no longer a lipophilic ester.[2]

Spill Management & Emergency Response

In the event of a spill, immediate action is required to prevent surface contamination.

Spill Response Workflow

Figure 2: Operational workflow for managing spills of 1-Diethoxyphosphorylnonane.

Critical Note: Do not use water to flush the spill.[2] This spreads the hydrophobic liquid and complicates cleanup.[2] Use dry absorbents only.[2]

Regulatory Framework (USA/International)

Regulation	Classification	Action Required
RCRA (USA)	Not Listed (P/U).[1][2]	Evaluate for ignitability (D001) if mixed with solvents.[1][2] Manage as "Non-RCRA Regulated" if pure.[2]
DOT (Transport)	Not Regulated (Class 9 optional).[1][2]	If shipping bulk, may be "UN 3082, Environmentally Hazardous Substance, Liquid, n.o.s."
TSCA	Listed (Active).[1][2][4]	Ensure use falls under R&D exemption or commercial compliance.[2]

Final Disposition

The ultimate fate of this chemical must be Incineration at a permitted facility equipped with scrubbers to capture phosphorus pentoxide (P₂O₅) emissions.[2]

References

• Fisher Scientific. (2021).[1][2] Safety Data Sheet: Diethyl ethylphosphonate. Retrieved from [1][2]

• PubChem. (n.d.).[1][2][5] Diethyl propylphosphonate Hazard Data. National Library of Medicine.[2] Retrieved from

• Keglevich, G. (2025).[2] The Hydrolysis of Phosphinates and Phosphonates: A Review. National Institutes of Health.[2][5] Retrieved from

• BOC Sciences. (n.d.).[1][2] Diethyl nonylphosphonate Product Information (CAS 92154-58-0).[1][2][] Retrieved from [1][2]

Sources

• 1. Diethyl-(12-phosphonododecyl)phosphonate | C20H44O6P2 | CID 93481261 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diethoxymethane | C5H12O2 | CID 10024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. carlroth.com [carlroth.com]
• 4. fishersci.com [fishersci.com]
• 5. Diepoxybutane | C4H6O2 | CID 11254 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 1-Diethoxyphosphorylnonane

Initiating Data Collection

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